Triazole sulcotrione

• CAS: 1911613-97-2

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of Sulcotrione on 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

This guide provides an in-depth examination of the molecular mechanism by which sulcotrione, a prominent member of the triketone class of herbicides, inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). We will explore the biochemical cascade initiated by this inhibition, the structural basis for the potent and specific interaction, and the established experimental protocols for characterizing this mechanism. This document is intended for researchers, scientists, and professionals in the fields of drug development and agrochemistry.

Introduction: The Central Role of HPPD and Its Inhibition

4-Hydroxyphenylpyruvate dioxygenase (HPPD) is a non-heme, Fe(II)-dependent oxygenase that plays a critical role in the catabolism of the amino acid tyrosine in most aerobic organisms.[1][2] In plants, this pathway is essential for the biosynthesis of plastoquinone and tocopherols (Vitamin E).[3] Plastoquinone is a vital cofactor for phytoene desaturase, an enzyme in the carotenoid biosynthesis pathway.[3] Consequently, inhibition of HPPD triggers a cascade that leads to the depletion of carotenoids, which are necessary to protect chlorophyll from photo-oxidation. This results in the characteristic "bleaching" of plant tissues, followed by growth arrest and death.[4][5] This specific and vital role makes HPPD an excellent target for the development of selective herbicides.[6]

Sulcotrione, a synthetic β-triketone herbicide, emerged from research inspired by the natural allelopathic compound leptospermone.[3][7] It represents a class of highly effective herbicides that exploit this enzymatic vulnerability.[5] Understanding the precise mechanism of its action is paramount for the rational design of new inhibitors and for managing the evolution of resistance.[8][9]

The Molecular Target: 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

HPPD catalyzes the complex conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA).[1] This reaction involves aromatic ring hydroxylation, decarboxylation, and side-chain migration. The enzyme's active site is located in the C-terminal domain and features a conserved 2-His-1-carboxylate facial triad that binds the essential Fe(II) cofactor.[10][11] The precise coordination of the iron ion is critical for the binding of the substrates, HPPA and O₂, and for the subsequent catalysis.[12]

The inhibition of HPPD disrupts the tyrosine catabolism pathway, leading to different outcomes in plants and mammals. In plants, the blockage of HGA formation starves the plant of plastoquinone and tocopherols.[5] The lack of plastoquinone inhibits carotenoid synthesis, leading to rapid photo-bleaching and death.[13] In mammals, HPPD inhibition can lead to an accumulation of tyrosine in the blood (tyrosinemia).[2][4] This is the basis for the therapeutic use of the HPPD inhibitor nitisinone to treat the rare genetic disorder, tyrosinemia type I.[14]

The Inhibitor: Sulcotrione and the Triketone Pharmacophore

Sulcotrione belongs to the triketone chemical class, characterized by a 2-benzoyl-cyclohexane-1,3-dione scaffold.[15] The key to the inhibitory action of this class lies in the 1,3-dione moiety. This part of the molecule is structurally analogous to the α-keto-acid portion of the natural substrate, HPPA. Furthermore, this diketone structure can exist in an enol tautomeric form, which is crucial for its mechanism of action.[16]

The herbicidal potency of triketones like sulcotrione is highly dependent on the substituents on the benzoyl ring.[15] Structure-activity relationship (SAR) studies have demonstrated that electron-withdrawing groups at specific positions enhance inhibitory activity by influencing the acidity and conformation of the molecule.[15]

Mechanism of Inhibition: A Slow-Binding, Competitive Interaction

Sulcotrione acts as a potent, slow-binding, competitive inhibitor of HPPD.[17][18] The term "slow-binding" signifies that the final, stable enzyme-inhibitor complex forms over a period of seconds to minutes, rather than instantaneously, which is typical for classical reversible inhibitors.[19][20] This kinetic behavior often correlates with a long residence time of the inhibitor on the target, contributing to enhanced in-vivo efficacy.[21]

Structural Basis of Inhibition

The inhibitory mechanism is best understood through the structural interaction within the enzyme's active site:

• Substrate Mimicry: Sulcotrione's structure mimics the binding of the natural substrate, HPPA. It positions itself within the active site to interact with key residues.

• Iron Chelation: The defining interaction is the bidentate chelation of the catalytic Fe(II) ion by the 1,3-dione moiety of sulcotrione.[16][22] This strong interaction effectively sequesters the iron cofactor, preventing it from participating in the catalytic cycle.

• Hydrophobic Interactions: The aryl substituent of the inhibitor engages in hydrophobic and π-π stacking interactions with phenylalanine residues (e.g., Phe381 and Phe424 in Arabidopsis thaliana HPPD) within the active site, further stabilizing the complex.[11][17]

This multi-point interaction results in a very stable, tightly-bound enzyme-inhibitor complex, effectively locking the enzyme in an inactive state. The presence of the 1,3-diketone group is essential for this activity; analogues lacking this feature are inactive.[23]

Caption: Sulcotrione competitively inhibits HPPD by chelating the active site Fe(II) ion.

Experimental Characterization of Sulcotrione-HPPD Interaction

To rigorously define the inhibitory mechanism of compounds like sulcotrione, a series of biochemical and biophysical assays are employed. These protocols form a self-validating system to confirm the mode of action and quantify inhibitory potency.

Protocol: In Vitro HPPD Enzyme Inhibition Assay (IC₅₀ Determination)

This assay quantifies the concentration of an inhibitor required to reduce the enzyme's activity by 50% (IC₅₀).[3]

Objective: To determine the potency of sulcotrione against HPPD.

Principle: HPPD activity can be monitored by coupling the reaction to a subsequent enzyme, homogentisate 1,2-dioxygenase (HGAase), which converts HGA to maleylacetoacetate. The formation of maleylacetoacetate can be followed spectrophotometrically by the increase in absorbance at 318 nm.

Materials:

• Recombinant HPPD enzyme

• HGAase enzyme

• HPPA substrate solution

• Sulcotrione stock solution (in DMSO)

• Assay Buffer: e.g., 50 mM HEPES, pH 7.5, containing ascorbic acid and catalase.

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Methodology:

• Reagent Preparation: Prepare serial dilutions of sulcotrione in the assay buffer. The final DMSO concentration in all wells should be kept constant (e.g., <1%).

• Assay Plate Setup:

  • To each well of the microplate, add the assay buffer.

  • Add the sulcotrione dilutions to the test wells. Add buffer/DMSO to the control (100% activity) and blank (no enzyme) wells.

  • Add the HGAase enzyme to all wells except the blank.

  • Add the HPPD enzyme to all wells except the blank.

• Pre-incubation (Critical for Slow-Binding Inhibitors): Incubate the plate for a defined period (e.g., 15-30 minutes) at a constant temperature (e.g., 30°C). This step is crucial to allow the slow-binding inhibitor to reach equilibrium with the enzyme.[24]

• Reaction Initiation: Initiate the reaction by adding the HPPA substrate to all wells.

• Kinetic Measurement: Immediately begin reading the absorbance at 318 nm every 30 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the rates relative to the uninhibited control (100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Causality and Validation: The pre-incubation step is essential; without it, the calculated IC₅₀ for a slow-binding inhibitor would be artifactually high. The use of a coupled enzyme assay provides a continuous and robust readout of HPPD activity.[25]

Workflow for Kinetic Analysis

To confirm the competitive nature and slow-binding kinetics, progress curve analysis is performed.[19][26]

Caption: Experimental workflow for determining the IC50 value of an HPPD inhibitor.

Quantitative Data Summary

The potency of HPPD inhibitors is compared using their IC₅₀ values. Sulcotrione is a potent inhibitor, though its activity can vary depending on the species of HPPD being tested.

Compound	Target Enzyme	IC₅₀ (nM)	Reference
Sulcotrione	Arabidopsis thaliana HPPD	250 ± 21	[23]
Mesotrione	Arabidopsis thaliana HPPD	~5-10	[6][17]
Leptospermone	Arabidopsis thaliana HPPD	~1000	[7]

Note: IC₅₀ values are highly dependent on assay conditions (e.g., substrate concentration) and should be used for relative comparison.

Conclusion

The mechanism of action of sulcotrione on HPPD is a well-defined example of targeted enzyme inhibition. By acting as a slow-binding, competitive inhibitor, sulcotrione effectively blocks the tyrosine catabolic pathway through potent chelation of the essential Fe(II) cofactor in the enzyme's active site. This leads to a cascade of metabolic disruptions in plants, culminating in the herbicidal bleaching effect. The detailed protocols and mechanistic understanding outlined in this guide provide a robust framework for the continued study of HPPD inhibitors and the development of new, effective agents for both agricultural and therapeutic applications.

References

• HPPD Inhibiting Herbicides: State of the Science. (2020). Regulations.gov. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase. Wikipedia. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. (2022). Weed Technology, Cambridge Core. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. (2023). Illinois Experts. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase. Wikidoc. [Link]

• Kinetic analysis of enzyme reactions with slow-binding inhibition. PubMed. [Link]

• Slow-binding inhibitors of enzymes: kinetic characteristics and pharmacological interest. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry. [Link]

• Mode of action of 4-hydroxyphenylpyruvate dioxygenase inhibition by triketone-type inhibitors. PubMed. [Link]

• Discovery of the triketone class of HPPD inhibiting herbicides and their relationship to naturally occurring β-triketones. ResearchGate. [Link]

• Design, Synthesis, and Bioactivity of Triketone-quinoxalin-2-ones as a Novel HPPD Inhibition Herbicide. Journal of Agricultural and Food Chemistry, ACS Publications. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase inhibitor. Wikipedia. [Link]

• First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. PMC. [Link]

• Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues. Photosynthetica. [Link]

• Beta-triketone inhibitors of plant p-hydroxyphenylpyruvate dioxygenase: modeling and comparative molecular field analysis of their interactions. PubMed. [Link]

• Inhibition kinetics of HPPD by NTBC, sulcotrione, and mesotrione. ResearchGate. [Link]

• Crystal Structure of 4-Hydroxyphenylpyruvate Dioxygenase in Complex with Substrate Reveals a New Starting Point for Herbicide Discovery. PMC. [Link]

• The Interactions in the Carboxyl Terminus of Human 4-Hydroxyphenylpyruvate Dioxygenase Are Critical to Mediate the Conformation of the Final Helix and the Tail to Shield the Active Site for Catalysis. PMC. [Link]

• Kinetics of Slow, Tight-Binding Inhibitors of Angiotensin Converting Enzyme. Biochemistry. [Link]

• New HPPD-Inhibitors - A Proven Mode of Action as a New Hope to Solve Current Weed Problems. IntechOpen. [Link]

• The kinetics of slow-binding and slow, tight-binding inhibition: the effects of substrate depletion. PMC. [Link]

• A novel enzymatic assay for the identification of 4-hydroxyphenylpyruvate dioxygenase modulators. PMC. [Link]

• (PDF) Slow-binding inhibitors of enzymes: kinetic characteristics and pharmacological interest. ResearchGate. [Link]

• The structure of 4-hydroxylphenylpyruvate dioxygenase complexed with 4-hydroxylphenylpyruvic acid reveals an unexpected inhibition mechanism. Computational and Structural Biotechnology Journal. [Link]

• Survey on the Recent Advances in 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition by Diketone and Triketone Derivatives and Congeneric Compounds. ACS Publications. [Link]

• β-Triketone Inhibitors of Plant p -Hydroxyphenylpyruvate Dioxygenase: Modeling and Comparative Molecular Field Analysis of Their Interactions. ResearchGate. [Link]

• Survey on the Recent Advances in 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition by Diketone and Triketone Derivatives and Congeneric Compounds: Structural Analysis of HPPD/Inhibitor Complexes and Structure–Activity Relationship Considerations. ResearchGate. [Link]

• The structure–activity relationships of the triketone class of HPPD herbicides. Semantic Scholar. [Link]

• Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors. PubMed. [Link]

• The HPPD inhibitors sulcotrione and mesotrione. ResearchGate. [Link]

• Mechanism of action of 4-hydroxyphenylpyruvate dioxygenaseinhibitor herbicide on homoterm animals and humans. Library of Science. [Link]

• Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors. ResearchGate. [Link]

• Virtual Screening and Bioassay of Novel Protoporphyrinogen Oxidase and p-Hydroxyphenylpyruvate Dioxygenase Dual-Target Inhibitors. MDPI. [Link]

• hppD - 4-hydroxyphenylpyruvate dioxygenase. UniProt. [Link]

Sources

• 1. 4-Hydroxyphenylpyruvate dioxygenase - Wikipedia [en.wikipedia.org]
• 2. 4-Hydroxyphenylpyruvate dioxygenase - wikidoc [wikidoc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future | Weed Technology | Cambridge Core [cambridge.org]
• 9. experts.illinois.edu [experts.illinois.edu]
• 10. The Interactions in the Carboxyl Terminus of Human 4-Hydroxyphenylpyruvate Dioxygenase Are Critical to Mediate the Conformation of the Final Helix and the Tail to Shield the Active Site for Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bibliotekanauki.pl [bibliotekanauki.pl]
• 12. The structure of 4-hydroxylphenylpyruvate dioxygenase complexed with 4-hydroxylphenylpyruvic acid reveals an unexpected inhibition mechanism [html.rhhz.net]
• 13. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 14. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 15. semanticscholar.org [semanticscholar.org]
• 16. Mode of action of 4-hydroxyphenylpyruvate dioxygenase inhibition by triketone-type inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Kinetic analysis of enzyme reactions with slow-binding inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Slow-binding inhibitors of enzymes: kinetic characteristics and pharmacological interest [pbmc.ibmc.msk.ru]
• 21. researchgate.net [researchgate.net]
• 22. scbt.com [scbt.com]
• 23. Beta-triketone inhibitors of plant p-hydroxyphenylpyruvate dioxygenase: modeling and comparative molecular field analysis of their interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. allpeptide.com [allpeptide.com]
• 25. mdpi.com [mdpi.com]
• 26. The kinetics of slow-binding and slow, tight-binding inhibition: the effects of substrate depletion - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic analysis of Triazole sulcotrione

An In-Depth Technical Guide to the Spectroscopic Analysis of Sulcotrione

A Senior Application Scientist's Perspective on Molecular Characterization

Introduction: Beyond the Datasheet

Sulcotrione, chemically known as 2-[2-chloro-4-(methylsulfonyl)benzoyl]cyclohexane-1,3-dione, is a potent herbicide belonging to the triketone class. It is crucial to note that while sometimes mistaken for a triazole, its core structure is a β-triketone, which dictates its mode of action as an inhibitor of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme in plants.[1] The comprehensive characterization of this molecule is paramount for drug development, quality control, regulatory compliance, and environmental fate monitoring.

This guide moves beyond simple data reporting. As scientists, our role is to interpret spectral data within a logical framework, understanding why we choose a specific technique and what each signal truly signifies about the molecule's structure and behavior. We will explore the primary spectroscopic techniques—Mass Spectrometry, Nuclear Magnetic Resonance, and Infrared and UV-Visible Spectroscopy—not as isolated procedures, but as complementary tools that, when used in concert, provide a complete and validated portrait of sulcotrione.

Mass Spectrometry (MS): Unveiling the Mass and Fragments

For quantitative analysis, particularly at trace levels in complex matrices like soil or water, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[2] Its power lies in its ability to separate sulcotrione from other compounds chromatographically and then selectively detect it based on its unique mass-to-charge ratio (m/z) and fragmentation pattern.

Expertise in Action: Why ESI and Tandem MS?

Sulcotrione's structure contains a cyclohexane-1,3-dione moiety, which is acidic and readily deprotonates. This makes Electrospray Ionization (ESI) in negative ion mode an exceptionally sensitive method, as it efficiently generates the [M-H]⁻ ion. For unambiguous confirmation and quantification, we employ tandem MS (MS/MS). The first quadrupole isolates the parent [M-H]⁻ ion (precursor ion), which is then fragmented via collision-induced dissociation (CID). The second quadrupole analyzes the resulting fragment ions (product ions).[3] This precursor-to-product transition is a highly specific molecular signature, virtually eliminating false positives.

Experimental Protocol: LC-MS/MS for Sulcotrione Quantification

This protocol is a robust, self-validating system for analyzing sulcotrione in environmental water samples.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition an Oasis HLB SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Acidify the water sample (e.g., 500 mL) to a pH of ~3 with formic acid.

  • Spike the sample with an isotope-labeled internal standard (e.g., Sulcotrione-d3) for precise quantification that corrects for matrix effects and extraction recovery losses.[2]

  • Load the sample through the SPE cartridge at a flow rate of ~5 mL/min.

  • Wash the cartridge with 5 mL of water to remove salts and polar interferences.

  • Elute the sulcotrione and internal standard with 5-10 mL of methanol or acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume (e.g., 1 mL) of the mobile phase starting condition.

• Chromatographic Separation (LC):

  • Column: A C18 reversed-phase column (e.g., NUCLEODUR C18 Gravity, 150 mm x 2 mm, 3 µm) is effective.[4]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A typical gradient would start at a lower percentage of B, ramp up to a high percentage to elute sulcotrione, and then return to initial conditions for column re-equilibration. For example: 40% B to 95% B over 15 minutes.[4]

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 35-40 °C to ensure reproducible retention times.

• Mass Spectrometric Detection (MS/MS):

  • Ionization Mode: ESI, Negative.

  • Capillary Voltage: -2500 V to -3500 V.[4]

  • Key Parameters: Desolvation gas temperature (300-350 °C), desolvation gas flow (600 L/h), and cone gas flow (50 L/h) must be optimized to ensure efficient ion generation and transmission.[5]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

Data Presentation & Interpretation

The key to MS/MS is monitoring specific mass transitions. For sulcotrione (monoisotopic mass of the neutral molecule ≈ 328.02 Da), the primary ion will be the deprotonated molecule [M-H]⁻ at m/z 327. The major fragmentation likely occurs at the bond between the benzoyl carbonyl and the cyclohexane ring, as this is a chemically logical point of cleavage.[5]

Ion Type	Predicted m/z	Description
Precursor Ion	327	[M-H]⁻, the deprotonated parent molecule of sulcotrione.
Product Ion 1	219	Corresponds to the [2-chloro-4-(methylsulfonyl)benzoyl]⁻ fragment following cleavage.
Product Ion 2	111	Corresponds to the deprotonated [cyclohexane-1,3-dione]⁻ fragment.

Caption: LC-MS/MS workflow for sulcotrione analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

While MS excels at quantification, NMR spectroscopy provides the definitive structural confirmation. It maps the chemical environment of every hydrogen (¹H NMR) and carbon (¹³C NMR) atom, confirming the molecule's precise atomic connectivity.

Expertise in Action: A Predictive Approach to Structure Verification

In the absence of a pre-existing reference spectrum, a seasoned scientist's first step is to predict the spectrum based on the known structure. This theoretical analysis provides a powerful validation framework when the experimental spectrum is acquired. The sulcotrione structure (C₁₄H₁₃ClO₅S) has several distinct regions that will produce characteristic signals.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh ~5-10 mg of high-purity sulcotrione standard.

  • Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Acetone-d₆) in a clean vial.[6]

  • Add a small amount of an internal standard, typically Tetramethylsilane (TMS), to reference the chemical shifts to 0 ppm.[6]

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for good signal-to-noise, a relaxation delay (e.g., 1-2 seconds), and a spectral width covering the expected range (~0-10 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C (1.1%), this requires a significantly longer acquisition time.[7] A larger number of scans and a suitable relaxation delay are critical.

Data Presentation & Predicted Spectral Features

The following tables outline the expected NMR signals for sulcotrione based on established chemical shift principles.[7][8]

Table 2: Predicted ¹H NMR Data for Sulcotrione

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.8 - 8.2	Multiplet	3H	Aromatic Protons	Protons on the benzoyl ring are deshielded by the aromatic system and electron-withdrawing groups.
~ 3.5 - 4.0	Triplet (t)	1H	Enolic -OH	The acidic proton of the enol tautomer of the dione, likely broadened.
~ 3.1 - 3.3	Singlet (s)	3H	-SO₂CH₃	Methyl protons adjacent to the highly electronegative sulfonyl group.
~ 2.5 - 2.8	Triplet (t)	4H	-CH₂-C=O	Protons on the cyclohexane ring adjacent to the carbonyl groups.

| ~ 1.9 - 2.2 | Quintet (p) | 2H | -CH₂-CH₂-CH₂- | The central methylene protons of the cyclohexane ring. |

Table 3: Predicted ¹³C NMR Data for Sulcotrione

Predicted Shift (ppm)	Assignment	Rationale
~ 190 - 205	Ketone C=O	Carbonyl carbons of the cyclohexane-1,3-dione and benzoyl group.[9]
~ 125 - 145	Aromatic Carbons	Six distinct signals for the carbons of the substituted benzene ring.
~ 110	Enolic C-O	The carbon of the enolized dione.
~ 44	-SO₂CH₃	Methyl carbon attached to the sulfonyl group.

| ~ 30 - 40 | -CH₂- | Carbons of the cyclohexane ring. |

Caption: NMR spectroscopy provides a complete structural map.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Expertise in Action: Identifying Key Vibrational Modes

The FT-IR spectrum of sulcotrione will be dominated by strong absorptions from its multiple carbonyl (C=O) groups and the sulfonyl (S=O) group. The precise wavenumber of these absorptions can provide subtle information about the molecule's electronic structure. For instance, the benzoyl carbonyl will appear at a different frequency than the dione carbonyls.

Experimental Protocol: FT-IR via KBr Pellet

This classic method is ideal for obtaining a high-quality spectrum of a solid sample.

• Sample Preparation:

  • Gently grind ~1-2 mg of pure, dry sulcotrione into a fine powder using an agate mortar and pestle.

  • Add ~100-200 mg of dry, spectroscopic-grade potassium bromide (KBr).[6]

  • Thoroughly mix and grind the two powders together until a homogenous, fine powder is achieved. The goal is to reduce particle size to minimize light scattering.[10]

  • Place the powder into a pellet-forming die and press using a hydraulic press (e.g., to 10-15 psi) to form a thin, transparent or translucent pellet.[11]

• Spectral Acquisition:

  • Acquire a background spectrum using a blank KBr pellet to subtract atmospheric (H₂O, CO₂) and instrumental interferences.

  • Place the sulcotrione KBr pellet in the sample holder and acquire the sample spectrum.

  • Typically, spectra are collected over a range of 4000-400 cm⁻¹.

Data Presentation: Predicted Characteristic Absorptions

Based on well-established correlation tables, the FT-IR spectrum of sulcotrione is expected to exhibit the following key absorption bands.[11][12]

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 3000	C-H Stretch	Aromatic Ring
2950 - 2850	C-H Stretch	Cyclohexane Ring
~ 1720 & ~1685	C=O Stretch	Dione & Benzoyl Ketones
1600 - 1450	C=C Stretch	Aromatic Ring
~ 1350 & ~1150	Asymmetric & Symmetric S=O Stretch	Sulfone (SO₂)
800 - 600	C-Cl Stretch	Aryl Chloride

UV-Visible Spectroscopy: A Quantitative Overview

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions, which corresponds to electronic transitions within the molecule. For sulcotrione, the conjugated π-systems of the benzoyl and dione rings are strong chromophores, making this a simple and effective technique for quantification in pure solutions.

Experimental Protocol: Calibration and Quantification

• Solvent Selection: Choose a UV-transparent solvent in which sulcotrione is soluble, such as methanol or acetonitrile.

• Determine λmax: Prepare a dilute solution of sulcotrione and scan across the UV range (e.g., 200-400 nm) to find the wavelength of maximum absorbance (λmax). The UV spectrum of sulcotrione shows a distinct absorbance profile.[4]

• Create a Calibration Curve:

  • Prepare a series of standard solutions of known concentrations.

  • Measure the absorbance of each standard at the determined λmax.

  • Plot Absorbance vs. Concentration. According to the Beer-Lambert law, this plot should be linear.

• Sample Analysis: Measure the absorbance of the unknown sample at λmax and use the calibration curve to determine its concentration.

Sources

• 1. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions [mdpi.com]
• 2. uab.edu [uab.edu]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. compoundchem.com [compoundchem.com]
• 8. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uanlch.vscht.cz [uanlch.vscht.cz]
• 12. elearning.uniroma1.it [elearning.uniroma1.it]

Technical Whitepaper: Physicochemical Profile and Mechanism of Tripyrasulfone ("Triazole Sulcotrione")

This technical guide provides an in-depth analysis of Tripyrasulfone (often referred to in trade literature or direct translation as "Triazole Sulcotrione" ). This compound represents a third-generation HPPD-inhibiting herbicide, structurally evolved from the sulcotrione scaffold to address resistance and improve physicochemical stability.

Executive Summary & Chemical Identity

Tripyrasulfone (CAS 1911613-97-2) is a novel benzoylpyrazole herbicide developed to overcome weed resistance to traditional triketones (e.g., sulcotrione, mesotrione). While often colloquially translated as "Triazole Sulcotrione" due to its three nitrogen-heterocycle rings, the molecule structurally contains three pyrazole rings , not triazoles. It functions as a potent 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor, disrupting carotenoid biosynthesis.

Chemical Identification Table

Property	Specification
Common Name	Tripyrasulfone (aka "Triazole Sulcotrione")
CAS Registry Number	1911613-97-2
IUPAC Name	[4-[2-chloro-3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-methylsulfonylbenzoyl]-2,5-dimethylpyrazol-3-yl] 1,3-dimethylpyrazole-4-carboxylate
Molecular Formula
Molecular Weight	559.04 g/mol
SMILES	Cc1cc(C)n(Cc2c(Cl)c(ccc2S(=O)(=O)C)C(=O)c3c(C)nn(C)c3OC(=O)c4cn(C)nc4C)n1
Physical State	Solid (Polymorphic, typically Form C)
Core Scaffold	2-benzoylpyrazole (Bioisostere of 2-benzoylcyclohexane-1,3-dione)

Structural Analysis & Physicochemical Properties

Structural Evolution from Sulcotrione

Unlike sulcotrione, which utilizes a cyclohexane-1,3-dione moiety to chelate the active site iron (

) of the HPPD enzyme, Tripyrasulfone employs a pyrazolyl-carbonyl system. This modification significantly alters the lipophilicity (LogP) and pKa profile, enhancing membrane permeability in resistant weed biotypes.

Structural Diagram (DOT Visualization)

The following diagram illustrates the structural relationship and the "Tri-Pyrazole" architecture.

Figure 1: Structural decomposition of Tripyrasulfone, highlighting the three pyrazole rings that differentiate it from the parent sulcotrione scaffold.[1][2][3][4][5][6][7][8][9][10]

Physicochemical Parameters

The physical behavior of Tripyrasulfone is dominated by its crystal polymorphism. Crystal Form C is the thermodynamically stable form preferred for formulation due to its superior handling properties.

Parameter	Value / Characteristic	Impact on Formulation
Melting Point	161.5 – 163.0 °C (Form C)	High thermal stability; suitable for extrusion processing.
Solubility (Water)	Low (< 10 mg/L at pH 7)	Requires surfactant systems (OD or SC formulations) for bioavailability.
Solubility (Organic)	Soluble in Acetonitrile, DCM	Facilitates synthesis and purification.
pKa	~3.5 (Predicted)	Weakly acidic; exists as an anion at physiological pH (phloem mobile).
Partition Coefficient (LogP)	~2.5 - 3.0	Optimized for foliar uptake and translocation.

Mechanism of Action (HPPD Inhibition)

Tripyrasulfone acts as a competitive inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD) (EC 1.13.11.27). By binding to the catalytic iron center, it blocks the conversion of tyrosine to plastoquinone. This leads to the depletion of carotenoids, causing photo-oxidative destruction of chlorophyll (bleaching).

Signaling Pathway Diagram (DOT Visualization)

Figure 2: The HPPD inhibition cascade. Tripyrasulfone competitively binds to the HPPD enzyme, halting plastoquinone synthesis and leading to rapid chlorophyll destruction.

Synthesis & Manufacturing Workflow

The synthesis of Tripyrasulfone involves a convergent approach, coupling a specialized benzoyl chloride with a hydroxypyrazole derivative.

Reaction Scheme Summary:

• Precursor A Synthesis: 2-chloro-4-methylsulfonyl-3-(pyrazol-1-ylmethyl)benzoic acid is converted to its acid chloride using thionyl chloride (

  ).

• Precursor B Synthesis: Preparation of the 1,3-dimethyl-5-hydroxypyrazole-4-carboxylate ester.

• Coupling (O-Acylation): Reaction of Acid Chloride + Precursor B

  Enol Ester.

• Rearrangement: Cyanide-catalyzed rearrangement of the enol ester to the C-acylated active product (Tripyrasulfone).

Experimental Protocols

Protocol A: Crystal Form Stability Screening

Objective: To verify the stability of Crystal Form C against polymorphic transformation.

• Preparation: Suspend 500 mg of Tripyrasulfone (Form C) in 10 mL of various solvents (Water, Methanol, Acetone).

• Incubation: Stir the slurry at 54°C for 7 days (accelerated aging).

• Filtration: Filter the solid and dry at 40°C under vacuum.

• Analysis: Analyze using Powder X-Ray Diffraction (PXRD) .

  • Validation Criteria: Characteristic peaks at

    angles (e.g., 9.4°, 11.1°, 13.5°) must remain unchanged. Any shift indicates a phase transition to a less stable polymorph.

Protocol B: Enzymatic HPPD Inhibition Assay

Objective: To quantify the

of Tripyrasulfone against recombinant HPPD.

• Enzyme Source: Recombinant Arabidopsis thaliana HPPD expressed in E. coli.

• Reaction Mix:

  • Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM sodium ascorbate, 5 µM

    .

  • Substrate: 100 µM 4-hydroxyphenylpyruvate (HPP).

  • Inhibitor: Tripyrasulfone (0.001 µM to 10 µM in DMSO).

• Procedure:

  • Incubate Enzyme + Inhibitor for 15 min at 25°C.

  • Add HPP to initiate reaction.

  • Monitor absorbance at 292 nm (formation of Homogentisate) for 10 mins.

• Calculation: Plot % Activity vs. Log[Inhibitor]. Fit to a sigmoid dose-response curve to determine

  .

  • Reference Standard: Use Mesotrione as a positive control (

    nM).

References

• Qingdao Kingagroot Chemical Compounds Co., Ltd. (2018).[11] Triazolesulcotrione crystal form C, preparation method therefor, and use thereof. WO2018192046A1.

• LGC Standards. (2025). Tripyrasulfone | CAS 1911613-97-2 Product Data Sheet.[1][10]

• Wang, Y., et al. (2022).[12] Design, Synthesis, and Herbicidal Activity of Thioether Containing 1,2,4-Triazole Schiff Bases as Transketolase Inhibitors.[12] Journal of Agricultural and Food Chemistry.[9][12] (Contextual reference for triazole herbicide chemistry).

• ChemSrc. (2025). Triazole sulcotrione | CAS#:1911613-97-2 Physicochemical Properties.

Sources

• 1. Tripyrasulfone | CAS 1911613-97-2 | LGC Standards [lgcstandards.com]
• 2. GSRS [precision.fda.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.univ-setif.dz:8888 [dspace.univ-setif.dz:8888]
• 5. CN104955813A - Substituted [1, 2, 4] triazole compounds - Google Patents [patents.google.com]
• 6. MCPA patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN102273459A - Weeding composition containing pyribenzoxim and cyhalofopbutyl - Google Patents [patents.google.com]
• 8. A Synergistic Herbicidal Composition Of Bixlozone [quickcompany.in]
• 9. researchgate.net [researchgate.net]
• 10. hpc-standards.com [hpc-standards.com]
• 11. WO2020118754A1 - Ternary weeding composition containing pyroxasulfone and use thereof - Google Patents [patents.google.com]
• 12. semanticscholar.org [semanticscholar.org]

Introduction: A Senior Application Scientist's Perspective on Sulcotrione

An In-Depth Technical Guide to the Herbicidal Spectrum of Sulcotrione

Sulcotrione, a member of the triketone chemical class, represents a significant tool in modern selective weed management.[1][2] As a post-emergence herbicide, its utility is primarily centered on its ability to control a wide array of problematic grass and broadleaf weeds, particularly in maize cultivation.[3][4][5] This guide moves beyond a simple catalog of susceptible weeds. Instead, it offers a deeper, mechanistic understanding of why sulcotrione is effective against certain species and not others. We will explore its biochemical mode of action, the methodologies used to define its efficacy, the external factors that modulate its performance, and the critical strategies required for its sustainable use in the face of evolving herbicide resistance. This document is designed for the research scientist and drug development professional, providing the technical rigor and field-proven insights necessary to leverage this molecule to its full potential.

Section 1: The Molecular Blueprint of Efficacy: Mechanism of Action

The herbicidal activity of sulcotrione is not a result of broad cellular toxicity but a highly specific and elegant disruption of a critical plant biochemical pathway.[6] It functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[7][8] This enzyme is a pivotal component in the pathway responsible for the biosynthesis of plastoquinone and α-tocopherol.[6]

The inhibition of HPPD sets off a fatal chain reaction for susceptible plants:

• HPPD Inhibition: Sulcotrione competitively inhibits the HPPD enzyme, preventing the conversion of 4-hydroxyphenylpyruvic acid (HPPA) into homogentisate (HGA).[6]

• Plastoquinone Depletion: The blockage of HGA synthesis directly halts the production of plastoquinone, a vital cofactor for the enzyme phytoene desaturase (PDS).

• Carotenoid Synthesis Failure: Phytoene desaturase is essential for the biosynthesis of carotenoids. Without plastoquinone, its function ceases.[6]

• Photo-Oxidative Destruction: Carotenoids serve a crucial photoprotective role in plants by quenching reactive oxygen species generated during photosynthesis. In their absence, chlorophyll is left unprotected from intense light energy, leading to rapid photo-oxidation, membrane damage, and the characteristic "bleaching" symptom as chlorophyll is destroyed.[6] This ultimately results in cell death.

This precise mechanism underpins both its efficacy and its selectivity. Tolerant crops, like maize, possess the ability to rapidly metabolize the sulcotrione molecule into non-phytotoxic forms before it can cause significant HPPD inhibition.

Caption: Biochemical pathway of Sulcotrione's herbicidal action.

Section 2: Defining the Battlefield: Herbicidal Spectrum and Crop Selectivity

Sulcotrione is characterized by its broad-spectrum activity against many key annual broadleaf and grass weeds.[6] Its efficacy is particularly noted in maize, where it can be applied post-emergence to manage emerged weed populations.[4]

Weed Efficacy

The spectrum of controlled weeds includes several economically significant species. Examples of weeds controlled by sulcotrione include Pigweed (Amaranthus spp.), Goosefoot (Chenopodium spp.), Crabgrass (Digitaria spp.), and Common Purslane (Portulaca oleracea).[5] However, efficacy can vary significantly by species and environmental conditions. For instance, studies on Barnyardgrass (Echinochloa crus-galli) demonstrate that sulcotrione applied at the full recommended rate can achieve 90% control, but this can be influenced by adjuvants and the pH of the spray solution.[9][10] Similarly, its effectiveness on tough perennial weeds like Common milkweed (Asclepias syriaca) is moderate at recommended field rates, causing visual injuries of 50-55%.[11]

Target Weed	Application Rate	Conditions	Efficacy (% Control / Injury)	Reference
Barnyardgrass (Echinochloa crus-galli)	Full Rate (450 g/ha)	Neutral pH solution	90%	[9][10]
Barnyardgrass (Echinochloa crus-galli)	Reduced Rate (225 g/ha)	Neutral pH solution	74%	[10]
Barnyardgrass (Echinochloa crus-galli)	Reduced Rate (225 g/ha)	with MSO Adjuvant & Citric Acid	95%	[9]
Common Milkweed (Asclepias syriaca)	0.30 kg a.i./ha	Field Rate	50% (visual injury)	[11]
Common Milkweed (Asclepias syriaca)	0.45 kg a.i./ha	Field Rate	55% (visual injury)	[11]

Crop Selectivity

The utility of any herbicide is defined as much by the crops it doesn't harm as by the weeds it controls. Sulcotrione's selectivity has been quantified in greenhouse bioassays, which determine the herbicide concentration required to cause a 50% reduction in foliage fresh weight (ED50). A higher ED50 value indicates greater tolerance.

Maize exhibits very high tolerance to sulcotrione.[12] Other crops like Italian rye-grass and fibre flax are also tolerant.[12] Conversely, crops such as sugar beet, red clover, and lettuce are extremely sensitive, making them unsuitable for rotation in soils with persistent sulcotrione residues.[13] Winter wheat shows a lower tolerance to sulcotrione compared to other HPPD inhibitors like mesotrione.[12]

Crop Species	Tolerance Level	ED50 (mg/kg soil)	Reference
Maize (Zea mays)	Very Tolerant	> 1.0	[12]
Italian Rye-grass (Lolium multiflorum)	Tolerant	0.48	[12]
Fibre Flax (Linum usitatissimum)	Tolerant	0.44	[12]
Winter Wheat (Triticum aestivum)	Moderately Tolerant	0.22	[12]
Black Salsify (Scorzonera hispanica)	Tolerant	0.29	[12][13]
Turnip (Brassica rapa)	Sensitive	0.04	[12][13]
Sugar Beet (Beta vulgaris)	Extremely Sensitive	< 0.01	[12][13]
Lettuce (Lactuca sativa)	Extremely Sensitive	< 0.01	[12][13]

Section 3: Methodologies for Spectrum and Efficacy Evaluation

The data presented above are the product of rigorous, standardized experimental protocols. For the research professional, understanding these methodologies is key to generating reproducible and reliable data.

A. Greenhouse Bioassay for Herbicide Sensitivity (ED50 Determination)

This protocol is designed to determine the intrinsic sensitivity of different plant species to sulcotrione in a controlled environment. The causality behind this choice is to isolate the plant-herbicide interaction from the variability of field conditions.

Caption: Workflow for a greenhouse bioassay to determine ED50.

Step-by-Step Protocol:

• Soil Preparation: Utilize a standardized soil type, such as a sandy loam, to ensure consistency. The soil should be sieved and homogenized.

• Herbicide Concentration Range: Prepare a stock solution of sulcotrione. Perform serial dilutions to create a range of concentrations designed to span from no effect to complete plant death. An untreated control is mandatory.

• Incorporation: Thoroughly mix the appropriate volume of each herbicide concentration into a known mass of soil. This ensures uniform exposure to the plant roots.

• Potting and Sowing: Fill pots of a uniform size (e.g., 4-inch) with the treated soil. Use a minimum of four replicate pots for each concentration level. Sow a predetermined number of seeds of the test species into each pot.

• Growth Period: Place pots in a randomized complete block design within a greenhouse or growth chamber with controlled temperature, humidity, and photoperiod (e.g., 22°C, 60% RH, 16-hour day).[8] Water as needed. The test period is typically 2-3 weeks.[12][14]

• Data Collection: After the growth period, harvest all above-ground foliage from each pot and measure the fresh weight.

• Analysis: Plot the foliage fresh weight against the herbicide concentration. Use non-linear regression analysis to fit a dose-response curve and calculate the ED50 value—the herbicide concentration that causes a 50% reduction in fresh weight compared to the untreated control.[12]

B. Field Trial for Efficacy and Crop Phytotoxicity Assessment

Field trials are essential to validate greenhouse findings under real-world agricultural conditions, accounting for environmental variables and soil microbial activity.

Caption: Workflow for a standard field efficacy trial.

Step-by-Step Protocol:

• Site Selection & Preparation: Choose a field with uniform soil type and a known, consistent population of the target weed(s). The site should conform to standard agricultural practices for the test crop.

• Experimental Design: Lay out plots in a randomized complete block design with a minimum of four replications to account for field variability.[15] Plot sizes should be sufficient for representative sampling (e.g., at least 50 m²).

• Treatments: At a minimum, treatments should include an untreated control, sulcotrione at the proposed label rate (1x), and sulcotrione at double the label rate (2x) to assess crop safety margins.[15] Including a current industry standard herbicide provides a valuable benchmark.

• Application: Apply the herbicides using a calibrated research sprayer delivering a known spray volume (e.g., 200 L/ha) at a specified pressure.[9] Application should occur at the correct crop and weed growth stage as specified by the research objectives (e.g., weeds at the three-leaf stage).[8]

• Assessment: Conduct evaluations at set intervals after treatment (e.g., 7, 14, and 28 days). Data collection should include:

  • Weed Control: A visual rating on a 0-100% scale (0 = no effect, 100 = complete death).

  • Crop Phytotoxicity: A visual rating of crop injury (e.g., bleaching, stunting) on a 0-100% scale.

  • Weed Biomass: Harvest weeds from a defined area (e.g., a 1m² quadrat) in each plot to determine fresh or dry weight.

• Yield Data: At the end of the season, harvest the crop from the center of each plot to determine the final yield, which is the ultimate measure of herbicide performance and crop safety.

• Statistical Analysis: Subject the collected data to Analysis of Variance (ANOVA) to determine if significant differences exist between treatments. Use a mean separation test (e.g., Tukey's HSD) to compare individual treatment means.

Section 4: Modulators of Performance: Factors Influencing Efficacy

The performance of sulcotrione is not static; it is a dynamic interplay between the herbicide, the plant, and the environment.

• Adjuvants and Water Quality: The effectiveness of post-emergence herbicides is highly dependent on their absorption into the leaf. Adjuvants, such as methylated seed oils (MSO) or non-ionic surfactants (NIS), can significantly enhance sulcotrione's efficacy by reducing the surface tension of spray droplets, leading to better leaf coverage and penetration.[8][9] Furthermore, the pH of the spray solution is critical. Studies on barnyardgrass show that sulcotrione efficacy is higher in acidic solutions (pH 4-5) compared to neutral or basic solutions.[9] Using citric acid as a pH adjuster along with an MSO adjuvant can increase the effectiveness of a reduced rate of sulcotrione to the same level as the full rate.[9]

• Environmental Factors and Soil Persistence: Sulcotrione's fate in the environment is governed by soil properties and climatic conditions. Its degradation is influenced by both biotic (microbial) and abiotic factors.[7] The half-life in soil can range from 44 to 65 days.[3][7] Degradation is generally faster in soils with higher pH. For example, one study reported a half-life of approximately 58 days at pH 5.5-6.0, which decreased to 44 days at pH 7.1.[3] Key degradation products include 2-chloro-4-mesyl benzoic acid (CMBA) and 1,3-cyclohexanedione (CHD).[7] Due to its moderate persistence, there is a potential for carry-over injury to sensitive rotational crops.[13]

Section 5: Ensuring Longevity: Resistance Management

The repeated use of any herbicide with a single mode of action exerts immense selection pressure on weed populations, inevitably selecting for naturally occurring resistant individuals. Sulcotrione belongs to the WSSA Group 27 and HRAC Group F2 herbicides.[5][16] While resistance to sulcotrione is not widespread, resistance to HPPD inhibitors in general is a known and growing concern, particularly in species like waterhemp (Amaranthus tuberculatus).[17]

Resistance mechanisms can be broadly categorized as target-site resistance (mutations in the HPPD gene that prevent the herbicide from binding) or non-target-site resistance (enhanced metabolic degradation of the herbicide before it reaches the target site).[17]

A sustainable sulcotrione-based weed management program must be proactive and integrated. The goal is to minimize selection pressure by diversifying weed control tactics.

Key Integrated Weed Management (IWM) Strategies:

• Herbicide Rotation and Tank-Mixing: The cornerstone of chemical resistance management. Avoid repeated applications of only HPPD inhibitors. Rotate with or tank-mix sulcotrione with herbicides from different mode-of-action groups (e.g., PSII inhibitors like atrazine, or ALS inhibitors) that are also effective on the target weeds.[18][19] A sulcotrione-atrazine mixture, for example, can enlarge the weed control spectrum and provide multiple modes of action.[20]

• Use Full Labeled Rates: Cutting rates can lead to sublethal doses that allow marginally resistant weeds to survive and reproduce.[18]

• Crop Rotation: Rotating crops (e.g., maize to soybean) allows for the use of different herbicide groups and introduces different life cycle timings and cultivation practices that disrupt weed cycles.[21]

• Cultural and Mechanical Practices: Incorporate practices like tillage, cover cropping, and managing the weed seed bank to reduce reliance on herbicides alone.[18]

• Scouting and Monitoring: Regularly monitor fields to identify weed escapes or patches of a single weed species that are not controlled.[18] This allows for early intervention before a resistant population becomes established.

Conclusion

Sulcotrione is a potent and selective herbicide whose value is rooted in its specific inhibition of the HPPD enzyme. Its herbicidal spectrum, while broad, is nuanced, with efficacy varying by weed species, application parameters, and environmental context. A thorough understanding of its mechanism, the rigorous methodologies used for its evaluation, and the factors that influence its field performance is paramount for the research and development professional. By applying these technical insights and embracing integrated resistance management strategies, the longevity and effectiveness of sulcotrione as a vital tool for sustainable agriculture can be preserved.

References

• Béguet, J., et al. (2008). Behaviour of sulcotrione and mesotrione in two soils. Pest Management Science, 64(1), 69-76. [Link]

• (N/A). (2012). Herbicide Sulcotrione. ResearchGate. [Link]

• Ma, R., et al. (2023). First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. International Journal of Molecular Sciences, 24(13), 10836. [Link]

• Barriuso, E., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute for atrazine. Pest Management Science, 61(9), 859-870. [Link]

• Maeghe, L., et al. (2004). Soil activity and persistence of sulcotrione and mesotrione. Communications in Agricultural and Applied Biological Sciences, 69(3), 27-36. [Link]

• Sobiech, Ł., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. Agronomy, 10(4), 536. [Link]

• Idziak, R., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. ResearchGate. [Link]

• Maeghe, L., et al. (2004). Soil activity and persistence of sulcotrione and mesotrione. PubMed. [Link]

• CN103053541A - Sulcotrione-atrazine mixed herbicide.

• Vrbničanin, S., et al. (2017). Common milkweed (Asclepias syriaca L.) response to sulcotrione. Pesticidi i fitomedicina, 32(3-4), 197-203. [Link]

• Vrbničanin, S., et al. (2017). Common milkweed (Asclepias syriaca L.) response to sulcotrione. Semantic Scholar. [Link]

• Sobiech, Ł., et al. (2020). Efficacy (%) of sulcotrione depending on adjuvants and pH adjuster. ResearchGate. [Link]

• Dayan, F. E., et al. (2009). Herbicides as Weed Control Agents: State of the Art: II. Recent Achievements. Plant Physiology, 150(3), 1035-1044. [Link]

• (N/A). The HPPD inhibitors sulcotrione and mesotrione. ResearchGate. [Link]

• Lewis, K.A., Tzilivakis, J., Warner, D. & Green, A. (2016). An international database for pesticide risk assessments and management. Human and Ecological Risk Assessment: An International Journal, 22(4), 1050-1064. [Link]

• (N/A). (2025). Sulcotrione: Characteristics and efficacy in controlling weeds in corn. ResearchGate. [Link]

• (N/A). (N/A). Guideline to the Management of Herbicide Resistance. CropLife International. [Link]

• (N/A). (N/A). Management of Herbicide-Resistant Weed Populations. FAO.org. [Link]

• Zand, E., et al. (2011). Evaluating the efficacy of pre- and post-emergence herbicides for controlling Amaranthus retroflexus L. and Chenopodium album L. in potato. ResearchGate. [Link]

• Neal, J. (2016). Conducting a Bioassay For Herbicide Residues. NC State Extension Publications. [Link]

• (N/A). (2025). Herbicide Resistance Management Strategies. CropLife Australia. [Link]

• (N/A). (2023). Evaluating the safety of herbicide by bioassay techniques: A review. ResearchGate. [Link]

• Sosnoskie, L. M., et al. (2011). Evaluating mesotrione for weed control in orchards and vineyards. California Weed Science Society. [Link]

• Schuster, C. L., et al. (2007). Mechanism of Antagonism of Mesotrione on Sulfonylurea Herbicides. Weed Science, 55(5), 413-419. [Link]

• (N/A). (N/A). Quantification of sulcotrione in soil samples by both bioassay (with... ResearchGate. [Link]

• Dejan, K., et al. (2017). Weed Resistance to Herbicides. IntechOpen. [Link]

• (N/A). (2020). Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. Australian Pesticides and Veterinary Medicines Authority. [Link]

• (N/A). (N/A). Guidelines for preparing Agrochemical field trials in sugarcane. South African Sugarcane Research Institute. [Link]

Sources

• 1. Herbicides as Weed Control Agents: State of the Art: II. Recent Achievements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aseestant.ceon.rs [aseestant.ceon.rs]
• 5. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 6. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Soil activity and persistence of sulcotrione and mesotrione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 15. croplife.co.za [croplife.co.za]
• 16. fao.org [fao.org]
• 17. Weed Resistance to Herbicides | IntechOpen [intechopen.com]
• 18. cs-contentapi.bayer.com [cs-contentapi.bayer.com]
• 19. croplife.org.au [croplife.org.au]
• 20. semanticscholar.org [semanticscholar.org]
• 21. hracglobal.com [hracglobal.com]

Technical Monograph: Mode of Action of Sulcotrione as a Bleaching Herbicide

Executive Summary

Sulcotrione is a

-triketone herbicide that functions as a potent inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD) .[1][2] Unlike direct bleaching herbicides (e.g., norflurazon) that target phytoene desaturase (PDS), sulcotrione acts indirectly. By arresting the biosynthesis of plastoquinone (PQ) , it starves PDS of its essential cofactor, leading to the accumulation of phytoene, the cessation of carotenoid production, and subsequent photo-oxidative destruction of chlorophyll.[1] This guide details the molecular kinetics, the biochemical cascade leading to the "bleaching" phenotype, and the metabolic selectivity mechanisms in Zea mays.

Molecular Mechanism: HPPD Inhibition

The Target: 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

HPPD (EC 1.13.11.[1][2][3][4][5]27) is a non-heme iron-dependent dioxygenase. In the plant tyrosine catabolism pathway, it catalyzes the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA) .[2][5] This reaction involves oxidative decarboxylation and aromatic ring rearrangement.

Binding Kinetics & Pharmacophore

Sulcotrione functions as a time-dependent, tight-binding competitive inhibitor .

• Pharmacophore: The 1,3-dione moiety of sulcotrione mimics the substrate (HPPA).

• Chelation: The enolic hydroxyl group and the carbonyl oxygen of the triketone chelate the catalytic Fe(II) ion within the HPPD active site.

• Interaction: This bidentate coordination blocks the binding of the natural substrate (HPPA) and prevents the activation of dioxygen, effectively silencing the enzyme.

Expert Insight: While often described simply as "competitive," the inhibition is kinetically complex. Sulcotrione exhibits "slow-binding" characteristics, meaning the initial enzyme-inhibitor complex (

) undergoes a conformational change to a more stable, tighter complex ( ). This high affinity ( in the nanomolar range) explains its potency even at low field rates.

The Biochemical Cascade: From Inhibition to Bleaching

The "bleaching" symptom is a downstream consequence of HPPD inhibition, not the primary event. The causal chain links tyrosine catabolism to the carotenoid pathway via the plastoquinone pool.

The Plastoquinone Connection

• HGA Blockade: Sulcotrione stops HGA production. HGA is the aromatic precursor for Plastoquinone-9 (PQ) .

• PQ Depletion: Without HGA, the plant cannot synthesize PQ.

• PDS Dysfunction: The enzyme Phytoene Desaturase (PDS) , crucial for converting colorless phytoene into colored carotenoids, requires PQ as an electron acceptor cofactor.

• Carotenoid Arrest: When PQ levels drop below a critical threshold, PDS activity halts.

• Photo-oxidation: Carotenoids normally quench triplet chlorophyll and reactive oxygen species (ROS). Without them, triplet chlorophyll generates singlet oxygen (

  ), which destroys lipid membranes and chlorophyll itself, resulting in white (bleached) tissue.

Visualization of the Signaling Pathway

The following diagram illustrates the critical blockage points and the dependency of PDS on Plastoquinone.

Caption: Pathway showing Sulcotrione inhibiting HPPD, depleting Plastoquinone, and indirectly disabling PDS.

Selectivity: The Maize Mechanism

Sulcotrione is selective for maize (Zea mays) while controlling broadleaf weeds.[2] This is metabolism-based selectivity , not target-site insensitivity.

• Cytochrome P450 Monooxygenases: Maize rapidly detoxifies sulcotrione via hydroxylation followed by glycosylation.

• Key Enzyme: Research identifies CYP81A9 as a dominant P450 isoform responsible for this metabolism in maize.

• Mechanism: The P450 system hydroxylates the dione ring or the aryl moiety, rendering the molecule unable to chelate the HPPD iron center. Weeds lack this rapid metabolic capability, leading to lethal HPPD inhibition.

Experimental Protocols for Validation

To validate the mode of action and efficacy, the following protocols are recommended. These ensure self-validating results through proper controls.

In Vitro HPPD Inhibition Assay (Spectrophotometric)

Objective: Determine the IC50 of sulcotrione against recombinant or extracted HPPD.

• Enzyme Preparation: Extract HPPD from Arabidopsis or E. coli recombinant systems in extraction buffer (50 mM Tris-HCl, pH 7.5, 2 mM DTT).

• Reaction Setup:

  • Blank: Buffer + Substrate (HPPA) + No Enzyme.

  • Control: Buffer + Enzyme + Substrate (No Inhibitor).

  • Treatment: Buffer + Enzyme + Substrate + Sulcotrione (0.001 µM to 10 µM).

• Reaction Initiation: Add HPPA (100 µM final conc) to initiate.

• Detection: Monitor the formation of Homogentisate (HGA) .

  • Note: HGA oxidizes to a polymeric pigment or can be coupled to a secondary enzyme (HGA dioxygenase) for UV detection at 318 nm .

• Calculation: Plot % Inhibition vs. Log[Sulcotrione].

Whole-Plant Bioassay & Carotenoid Analysis

Objective: Confirm the "bleaching" phenotype and carotenoid depletion.

• Treatment: Spray 2-week-old weed seedlings (e.g., Amaranthus retroflexus) with sulcotrione (dose range 10–300 g ai/ha).

• Visual Scoring: Assess chlorosis at 7 and 14 days after treatment (DAT).

• Pigment Extraction:

  • Harvest leaf tissue (100 mg).

  • Homogenize in 80% Acetone .

  • Centrifuge at 10,000 x g for 5 mins.

• Quantification: Measure absorbance at 663 nm (Chl a), 646 nm (Chl b), and 470 nm (Carotenoids).

• Validation: A sharp decrease in Carotenoids before or concurrent with Chlorophyll loss confirms the mode of action.

Experimental Workflow Visualization

Caption: Dual-stream workflow for validating HPPD inhibition (enzymatic) and physiological bleaching (whole plant).

Data Summary: Potency and Selectivity

The following table summarizes typical kinetic data and selectivity ratios found in literature for sulcotrione.

Parameter	Value / Observation	Context
Target Enzyme	HPPD (4-hydroxyphenylpyruvate dioxygenase)	EC 1.13.11.27
Binding Mode	Competitive, Reversible (Slow, Tight-Binding)	Chelates Fe(II)
IC50 (Enzyme)	~0.04 - 0.15 µM	Varies by species/assay
Selectivity Ratio	> 100x (Maize vs. Sensitive Weeds)	Based on metabolism rate
Metabolic Half-Life	< 4 hours (Maize) vs. > 24 hours (Weeds)	Mediated by CYP81A9
Phenotype	Albino/White new growth	Distinct from chlorosis (yellowing)

References

• BenchChem. (2025).[1] Application Notes and Protocols for In Vitro HPPD Inhibition Assay of Sulcotrione. Retrieved from 1

• Rocaboy-Faquet, E., et al. (2014).[6] Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors. Applied Microbiology and Biotechnology. Retrieved from 7

• Kim, J.S., et al. (2003). Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues. Photosynthetica. Retrieved from 8

• Nakka, S., et al. (2017). Physiological and Molecular Characterization of Hydroxyphenylpyruvate Dioxygenase (HPPD)-inhibitor Resistance in Palmer Amaranth. Frontiers in Plant Science. Retrieved from 3

• Dimaano, N.G., & Iwakami, S. (2022). Characterization of Cytochrome P450s with Key Roles in Determining Herbicide Selectivity in Maize. ACS Omega. Retrieved from 9

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Assessing the Effects of β-Triketone Herbicides on the Soil Bacterial and hppd Communities: A Lab-to-Field Experiment [frontiersin.org]
• 7. Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 9. pubs.acs.org [pubs.acs.org]

Understanding the triketone class of herbicides

Title: The Triketone Pharmacophore: Mechanisms, Resistance, and Experimental Protocols for HPPD Inhibition

Executive Summary

The triketone class of herbicides represents a pinnacle of bio-rational design, evolving from the natural allelochemical leptospermone. By targeting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), these molecules induce a lethal "bleaching" phenotype in susceptible flora.[1][2][3] This guide provides a deep technical analysis of the triketone scaffold, the biochemical cascade resulting from HPPD inhibition, the evolutionary drivers of metabolic resistance (specifically Cytochrome P450-mediated), and validated protocols for assaying efficacy in drug discovery pipelines.

Chemical Architecture & Structure-Activity Relationships (SAR)

The triketone efficacy hinges on its ability to mimic the transition state of the natural substrate, 4-hydroxyphenylpyruvate (HPP). The core pharmacophore is the 2-benzoyl-1,3-cyclohexanedione scaffold.

The Chelation Mechanism

The 1,3-dione moiety exists in tautomeric equilibrium between the diketo and enol forms. This enolizable structure is critical because it forms a bidentate ligand complex with the non-heme Fe(II) cofactor within the HPPD active site.

Key SAR Rules:

• Ortho-Substitution: An substituent at the ortho position of the benzoyl ring (e.g., -NO2 in mesotrione, -Cl in sulcotrione) is an absolute requirement for activity. This steric bulk forces the benzoyl ring to rotate out of plane relative to the dione, locking the molecule into a bioactive conformation that fits the enzyme pocket [1].

• Electron Deficiency: Herbicidal activity correlates positively with the electron-withdrawing nature of the benzoyl substituents. A 2,4-disubstitution pattern (e.g., 2-nitro-4-methylsulfonyl) generally enhances potency by increasing the acidity of the enolic hydroxyl, thereby strengthening the iron chelation [2].

• Lipophilicity: Substituents on the cyclohexane ring modulate lipophilicity, affecting uptake and translocation within the plant phloem.

Figure 1: The Structure-Activity Relationship (SAR) logic of triketone herbicides, highlighting the critical role of iron chelation and steric conformation.

Mechanism of Action: The HPPD Blockade

Triketones do not directly target the photosynthetic machinery. Instead, they disrupt the biosynthetic supply chain for plastoquinone (PQ), a vital cofactor.[2]

The Biochemical Cascade

• Inhibition: Triketones competitively inhibit HPPD (EC 1.13.11.27), preventing the oxidative decarboxylation of HPP to homogentisate (HGA).

• Plastoquinone Depletion: HGA is the aromatic precursor for plastoquinone.[2] Without HGA, PQ biosynthesis halts.

• Carotenoid Arrest: PQ is an essential cofactor for Phytoene Desaturase (PDS) , the enzyme responsible for converting colorless phytoene into colored carotenoids (lycopene, beta-carotene).[2][4]

• Photo-Oxidation: Carotenoids act as "sunscreen" for chlorophyll, quenching triplet-state chlorophyll and singlet oxygen. In their absence, high-energy light destroys chlorophyll, leading to the characteristic white bleaching of meristematic tissue [3].[2]

Figure 2: The HPPD biosynthetic pathway. Triketone inhibition leads to Plastoquinone depletion, causing PDS failure and subsequent photo-oxidative bleaching.[1]

Resistance and Selectivity Mechanisms

Understanding resistance is crucial for stewardship and next-generation molecule design.

Metabolic Resistance (The P450 Factor)

While target-site mutations (e.g., G336W in HPPD) exist, the primary driver of field resistance in weeds like Amaranthus tuberculatus and Lolium rigidum is Enhanced Metabolism .

• Cytochrome P450s: Specific P450 monooxygenases (e.g., CYP81A10v7, CYP81A12) rapidly hydroxylate the triketone ring, rendering it inactive [4, 5].

• Selectivity: Crops like corn (Maize) are naturally tolerant because they possess robust P450 machinery that metabolizes mesotrione into 4-hydroxy-mesotrione and subsequent glycosides before lethal inhibition occurs. Weeds that evolve this same machinery survive [6].

Experimental Protocols

To validate triketone efficacy, researchers must employ both enzymatic and whole-plant assays.

Protocol A: In Vitro Spectrophotometric HPPD Inhibition Assay

This assay measures the formation of HGA indirectly or directly via coupled reactions.

Reagents:

• Buffer: 20 mM HEPES (pH 7.0), 1 mM Ascorbate (to maintain Fe2+ state).

• Enzyme: Recombinant Arabidopsis thaliana HPPD (AtHPPD) or Zea mays HPPD.

• Substrate: 4-Hydroxyphenylpyruvate (HPP) (200 µM final).

• Inhibitor: Triketone stock in DMSO (Serial dilutions).

Step-by-Step Workflow:

• Pre-incubation: Mix 180 µL of Assay Buffer containing the HPPD enzyme with 10 µL of the inhibitor (or DMSO control). Incubate at 30°C for 15 minutes to allow equilibrium binding.

• Initiation: Add 10 µL of HPP substrate to initiate the reaction.

• Reaction: Incubate for 15–30 minutes at 30°C.

• Termination/Detection:

  • Method 1 (Direct UV): Measure the formation of HGA by tracking absorbance at 290 nm (HGA absorbs here, HPP does not overlap significantly).

  • Method 2 (Coupled): Add Homogentisate 1,2-dioxygenase (HGD) to convert HGA to maleylacetoacetate, measuring absorbance at 318 nm [7].[5][6]

• Analysis: Calculate % Inhibition =

  . Fit data to a sigmoidal dose-response model to derive IC50.[7]

Protocol B: Greenhouse Dose-Response Screen

Objective: Determine GR50 (Growth Reduction 50%) and visual injury.

• Planting: Sow Amaranthus retroflexus (susceptible) and Zea mays (tolerant) in sandy loam soil.

• Application: At the 2-3 leaf stage, apply triketone formulation using a track sprayer calibrated to deliver 200 L/ha.

  • Doses: 0, 1/16x, 1/8x, 1/4x, 1/2x, 1x, 2x, 4x of field rate (e.g., 100 g ai/ha).

• Assessment:

  • 7 Days After Treatment (DAT): Visual bleaching score (0 = no injury, 100 = complete white/necrosis).

  • 14 DAT: Harvest above-ground biomass, dry at 60°C for 48h, and weigh.

  • Carotenoid Extraction (Optional): Extract leaf discs in 80% acetone and measure absorbance at 470 nm to quantify carotenoid depletion relative to control.

Figure 3: Step-by-step workflow for the in vitro spectrophotometric HPPD inhibition assay.

Future Outlook

The future of triketone herbicides lies in overcoming metabolic resistance.

• Physicochemical Modification: Designing "pro-herbicides" that require activation within the plant but are resistant to P450 degradation.

• Combination Therapies: Pairing triketones with P450 inhibitors (synergists) or distinct MOAs (e.g., PSII inhibitors like atrazine) to overload the metabolic capacity of resistant weeds [8].

References

• Lee, D. L., et al. (1998).[8] "The structure–activity relationships of the triketone class of HPPD herbicides." Pesticide Science. Link

• Beaudegnies, R., et al. (2009).[9] "Herbicidal 4-hydroxyphenylpyruvate dioxygenase inhibitors—A review of the triketone chemistry story from a Syngenta perspective." Bioorganic & Medicinal Chemistry. Link[9]

• BenchChem. (2025).[2][7] "The Triketone Story: A Technical History of HPPD Inhibitors and the Development of Tembotrione." Link

• Han, H., et al. (2021). "Cytochrome P450 CYP81A10v7 in Lolium rigidum confers metabolic resistance to herbicides across at least five modes of action."[10] The Plant Journal. Link

• Iwakami, S., et al. (2014).[11][12] "Cytochrome P450 CYP81A12, a Proto-Inducer of Herbicide Resistance in Echinochloa phyllopogon." Plant Physiology. Link

• Syngenta. (2025). "Mesotrione: Mechanism of Action and Selectivity." Syngenta Crop Protection. Link

• Wang, D., et al. (2015).[5][6] "Design, synthesis and herbicidal activity of novel quinazoline-2,4-diones as 4-hydroxyphenylpyruvate dioxygenase inhibitors." Pest Management Science. Link

• Pandian, B. A., et al. (2020).[13] "Characterization, Genetic Analyses, and Identification of QTLs Conferring Metabolic Resistance to a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor in Sorghum." Frontiers in Plant Science. Link

Sources

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors [frontiersin.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Mesotrione - Wikipedia [en.wikipedia.org]
• 10. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 11. Unraveling the Role of P450 Reductase in Herbicide Metabolic Resistance Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Unraveling the Role of P450 Reductase in Herbicide Metabolic Resistance Mechanism | bioRxiv [biorxiv.org]
• 13. researchgate.net [researchgate.net]

Sulcotrione's impact on plant photosynthetic pathways

Sulcotrione's Impact on Plant Photosynthetic Pathways: A Technical Guide to HPPD Inhibition and Assay Methodologies

Executive Overview

Sulcotrione is a highly potent triketone herbicide widely utilized in agricultural biotechnology and weed management. Its primary mechanism of action is the competitive inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD)[1]. While HPPD is a critical target in human diseases such as tyrosinemia, in plant physiology, its inhibition triggers a catastrophic biochemical cascade. By severing the metabolic link between tyrosine catabolism and plastid quinone biosynthesis, sulcotrione effectively dismantles the plant's photosynthetic apparatus, leading to severe photo-oxidation and plant death[1]. This guide details the mechanistic pathways of sulcotrione and provides a self-validating experimental framework for quantifying HPPD inhibition.

The Biochemical Causality: From HPPD to Photosynthetic Collapse

The herbicidal efficacy of sulcotrione is rooted in its ability to disrupt the synthesis of essential photoprotective pigments. The causality of this pathway unfolds in distinct biochemical stages:

• Target Enzyme Inhibition: HPPD is an iron-dependent non-heme oxygenase responsible for catalyzing the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA)[1]. Sulcotrione acts as a competitive inhibitor, binding to the active site of HPPD and halting HGA production.

• Depletion of Essential Cofactors: HGA is the sole aromatic precursor required for the biosynthesis of plastoquinone and α-tocopherol (Vitamin E)[2]. Consequently, HPPD inhibition leads to a rapid depletion of the plastoquinone pool.

• Arrest of Carotenoid Biosynthesis: Plastoquinone is not merely an electron carrier in Photosystem II; it serves as an obligate electron acceptor for phytoene desaturase (PDS)[2]. PDS is a rate-limiting enzyme in the carotenoid biosynthesis pathway. Without plastoquinone, carotenoid synthesis is completely blocked[2].

• Chlorophyll Photo-oxidation (Bleaching): Carotenoids are essential for dissipating excess light energy by quenching triplet chlorophyll and scavenging reactive oxygen species (ROS). In the absence of carotenoids, the photosynthetic apparatus undergoes rapid photo-destruction under light exposure, leading to the degradation of thylakoid membranes and the characteristic "bleaching" phenotype[1]. Furthermore, in mature plant tissues, the depletion of plastoquinone directly inhibits photosynthetic electron transport (PET), effectively shutting down the Hill reaction[3].

Caption: Sulcotrione's inhibition of HPPD disrupts carotenoid biosynthesis.

Quantitative Impact Analysis

To contextualize the potency of sulcotrione, the following table synthesizes quantitative data regarding its detection limits, physiological impacts, and field efficacy under optimized conditions.

Parameter	Biological System / Species	Value	Reference
Limit of Detection (Bioassay)	Recombinant E. coli expressing plant HPPD	0.038 μM	[4]
Chl/Car Ratio (4 days post-treatment)	Cucumber (Cucumis sativa)	5.88	[3]
Weed Control (Neutral pH, Full Rate)	Barnyardgrass (Echinochloa crus-galli)	90%	[5]
Weed Control (Citric Acid + Adjuvants)	Barnyardgrass (Echinochloa crus-galli)	91–93%	[5]

Self-Validating Experimental Protocol: In Vitro HPPD Inhibition Assay

For drug discovery and agricultural formulation researchers, quantifying the IC50 of sulcotrione requires a robust, self-validating kinetic assay. The following protocol utilizes the continuous spectrophotometric measurement of maleylacetoacetate (a downstream product of HGA) to determine HPPD activity[6].

Caption: Self-validating high-throughput in vitro HPPD inhibition assay workflow.

Step-by-Step Methodology & Causality

• Step 1: Reagent Preparation. Prepare a 10 mM stock of the HPPA substrate in Assay Buffer. Prepare a cofactor solution containing ascorbate, catalase, and dilute FeSO₄. Finally, prepare the recombinant HPPD enzyme solution[6].

  • Causality: HPPD is an iron-dependent enzyme. Fe²⁺ is the critical catalytic cofactor; ascorbate acts as a reducing agent to maintain iron in its active ferrous state, while catalase protects the enzyme from oxidative degradation by scavenging hydrogen peroxide generated during the reaction.

• Step 2: Assay Plate Preparation. In a 96-well UV-transparent microplate, perform serial dilutions of the sulcotrione stock using the Assay Buffer to establish a concentration gradient[6].

  • Validation: The system must include a Vehicle Control (DMSO/Buffer without inhibitor) to establish the 100% baseline enzyme velocity, and a "No Enzyme" Control to subtract the background absorbance of the substrate and buffer[6].

• Step 3: Pre-incubation. Dispense the HPPD enzyme solution into all wells (excluding the "No Enzyme" controls) and pre-incubate the plate at room temperature for 15 minutes[6].

  • Causality: Triketones like sulcotrione are often slow-binding, competitive inhibitors. Pre-incubation allows the inhibitor-enzyme complex to reach thermodynamic equilibrium before substrate introduction, preventing artificially high initial reaction velocities and skewed IC50 calculations.

• Step 4: Reaction Initiation. Initiate the enzymatic cascade by rapidly dispensing the HPPA substrate solution into all wells[6].

• Step 5: Kinetic Measurement. Immediately transfer the plate to a microplate reader and measure the continuous increase in absorbance at 318 nm over time[6].

  • Causality: While HGA is the direct product of HPPD, measuring the formation of maleylacetoacetate (which absorbs strongly at 318 nm) provides a highly sensitive, real-time kinetic readout of upstream HPPD activity[6].

References

1.[3] Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues - Photosynthetica, cas.cz. 3 2.[6] Application Notes and Protocols for In Vitro HPPD Inhibition Assay of Sulcotrione - Benchchem, benchchem.com. 6 3.[5] Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide - MDPI, mdpi.com. 5 4.[2] Genetic dissection of carotenoid synthesis in arabidopsis defines plastoquinone as an essential component of phytoene desaturation - PMC, nih.gov. 2 5.[4] Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors - PubMed, nih.gov. 4 6.[1] First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - MDPI, mdpi.com. 1

Sources

• 1. mdpi.com [mdpi.com]
• 2. Genetic dissection of carotenoid synthesis in arabidopsis defines plastoquinone as an essential component of phytoene desaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 4. Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Molecular Formula and Weight of Sulcotrione

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sulcotrione

Sulcotrione is a selective herbicide belonging to the triketone class of chemicals.[1][2] It is primarily used for the control of broadleaf and grass weeds in maize and sugarcane cultivation. Its mode of action involves the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is crucial for carotenoid biosynthesis in susceptible plants.[3][4] This inhibition leads to the bleaching of new growth, followed by necrosis and death of the weed. From a chemical standpoint, Sulcotrione is an aromatic ketone, specifically a cyclohexane-1,3-dione substituted with a 2-chloro-4-(methylsulfonyl)benzoyl group at the second position.[3][5]

Molecular Identity and Physicochemical Properties

A precise understanding of a compound's molecular formula and weight is fundamental for a range of scientific applications, from analytical method development to dosimetry and regulatory compliance. The established molecular identity of Sulcotrione is detailed below.

Molecular Formula: C₁₄H₁₃ClO₅S

The empirical and molecular formula of Sulcotrione has been consistently determined and verified across multiple chemical databases and regulatory bodies as C₁₄H₁₃ClO₅S.[6][5][7][8][9][10] This formula indicates that each molecule of Sulcotrione is composed of:

• 14 Carbon (C) atoms

• 13 Hydrogen (H) atoms

• 1 Chlorine (Cl) atom

• 5 Oxygen (O) atoms

• 1 Sulfur (S) atom

This composition is critical for its chemical reactivity, solubility, and interaction with its biological target.

Molecular Weight

The molecular weight of a compound is a key parameter derived from its molecular formula. For Sulcotrione, the molecular weight is consistently reported with minor variations due to rounding and the source of atomic weight data.

Parameter	Value	Source(s)
Molecular Formula	C₁₄H₁₃ClO₅S	PubChem, ECHA, Santa Cruz Biotechnology[6][7][8]
Molecular Weight	328.8 g/mol	PubChem[6]
Molecular Weight	328.77 g/mol	Santa Cruz Biotechnology, ChemicalBook[5][7][11]
Monoisotopic Mass	328.0172224 Da	PubChem[6]
CAS Number	99105-77-8	PubChem, Santa Cruz Biotechnology, ECHA[6][7][8]
IUPAC Name	2-[2-chloro-4-(methylsulfonyl)benzoyl]cyclohexane-1,3-dione	PubChem, ECHA[6][8]

The slight difference in reported molecular weights (328.8 vs. 328.77) is a result of using average atomic weights versus more precise isotopic masses and is generally within acceptable variance for most applications.

Chemical Structure

The spatial arrangement of atoms within the Sulcotrione molecule is crucial for its herbicidal activity. The structure is characterized by a central cyclohexane-1,3-dione ring linked to a substituted benzoyl group.

Caption: A generalized workflow for the determination of molecular weight using mass spectrometry.

Conclusion

The molecular formula (C₁₄H₁₃ClO₅S) and molecular weight (approximately 328.8 g/mol ) of Sulcotrione are well-established and consistently reported in scientific literature and chemical databases. This fundamental information is critical for researchers and professionals working with this compound, providing the basis for analytical quantification, metabolic studies, and understanding its mode of action at a molecular level.

References

• PubChem. Sulcotrione. National Center for Biotechnology Information. [Link]

• European Chemicals Agency (ECHA). Sulcotrione. [Link]

• Compendium of Pesticide Common Names. sulcotrione. [Link]

• The Good Scents Company. sulcotrione. [Link]

Sources

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. medkoo.com [medkoo.com]
• 3. Sulcotrione | 99105-77-8 [chemicalbook.com]
• 4. sulcotrione, 99105-77-8 [thegoodscentscompany.com]
• 5. Sulcotrione CAS#: 99105-77-8 [m.chemicalbook.com]
• 6. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. ECHA CHEM [chem.echa.europa.eu]
• 9. Sulcotrione | 99105-77-8 | ROS | MOLNOVA [molnova.com]
• 10. CAS 99105-77-8: Sulcotrione | CymitQuimica [cymitquimica.com]
• 11. 磺草酮 - 2-[2-氯-4-(甲磺酰)苯甲酰基]-1,3-环己二酮 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: High-Throughput and Sensitive Quantification of Sulcotrione in Soil Matrices

Abstract

This application note provides a comprehensive guide to the analytical methods for the detection and quantification of the triketone herbicide sulcotrione in complex soil matrices. Sulcotrione is a widely used herbicide in maize cultivation, and monitoring its environmental fate is critical for ecological risk assessment. The inherent complexity of soil, with its variable composition of organic matter and minerals, presents a significant challenge for accurate pesticide residue analysis.[1][2][3] This document details two robust analytical workflows, combining efficient sample preparation with sensitive instrumental analysis. We present a primary protocol based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method, followed by analysis using High-Performance Liquid Chromatography with UV/Diode Array Detection (HPLC-UV/DAD) or the more sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). An alternative classic Solid-Liquid Extraction (SLE) followed by Solid-Phase Extraction (SPE) cleanup is also described. These protocols are designed to provide researchers, environmental scientists, and analytical chemists with the necessary tools to achieve reliable, validated, and high-throughput quantification of sulcotrione in soil.

Introduction

Sulcotrione, 2-[2-chloro-4-(methylsulfonyl)benzoyl]-1,3-cyclohexanedione, is a selective herbicide belonging to the triketone family.[4][5] It is primarily applied to control broadleaf and grass weeds in maize crops.[6] Its mode of action involves the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is essential for carotenoid biosynthesis in susceptible plants.[5] The inhibition of this pathway leads to the characteristic bleaching of the plant foliage.

The environmental persistence of sulcotrione in soil is a key parameter for risk assessment. Its half-life can vary significantly, from 15 to 72 days, depending on factors such as soil type, organic matter content, and microbial activity.[5] Its degradation can lead to the formation of metabolites, principally 2-chloro-4-mesyl benzoic acid (CMBA) and 1,3-cyclohexanedione (CHD).[7][8] Given its potential to persist and leach into groundwater, robust and sensitive analytical methods are imperative for monitoring its presence in soil ecosystems.[7]

Analyzing pesticide residues in soil is inherently challenging due to the matrix's complexity. Soil components can interfere with analyte extraction and detection, necessitating efficient sample preparation techniques to isolate the target compound and remove interfering substances.[1][3] This guide provides detailed, field-proven protocols designed to overcome these challenges.

Chemical and Physical Properties of Sulcotrione

Understanding the physicochemical properties of sulcotrione is fundamental to designing an effective analytical method. These properties govern its solubility, partitioning behavior, and stability during extraction and analysis.

Property	Value	Source
IUPAC Name	2-(2-chloro-4-methylsulfonylbenzoyl)cyclohexane-1,3-dione	[4]
CAS Number	99105-77-8	[4]
Molecular Formula	C₁₄H₁₃ClO₅S	[4][6]
Molecular Weight	328.8 g/mol	[4]
Appearance	Solid powder	[9]
Melting Point	120-122 °C	[9]
Water Solubility	pH dependent	[9]
Degradation	Influenced by biotic and abiotic factors; pH sensitive.[7][10]	[7][10]

Sample Preparation: The Critical First Step

The primary objective of sample preparation is the quantitative extraction of sulcotrione from the soil matrix and the removal of co-extracted interferences that could compromise the analytical measurement. The choice of method depends on laboratory resources, desired throughput, and the specific characteristics of the soil.

Protocol 1: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

Causality and Rationale: The QuEChERS method has become the gold standard for multi-residue pesticide analysis in food and environmental matrices.[2][3] Its effectiveness stems from a two-stage process: an initial extraction and partitioning step using acetonitrile and salts, followed by a dispersive solid-phase extraction (dSPE) cleanup. Acetonitrile is highly effective at extracting a wide range of pesticides, and the addition of salts like magnesium sulfate (MgSO₄) and sodium acetate or citrate induces phase separation, partitioning the pesticides into the organic layer while removing polar interferences like sugars and organic acids.[3][11] The subsequent dSPE step utilizes sorbents like Primary Secondary Amine (PSA) to remove remaining organic acids and C18 to remove non-polar interferences, resulting in a cleaner extract for analysis.[1][3]

Caption: QuEChERS workflow for sulcotrione extraction from soil.

Step-by-Step Protocol:

• Sample Weighing: Weigh 10 g of a homogenized, sieved (<2 mm) soil sample into a 50 mL polypropylene centrifuge tube. If the soil is dry, add 7 mL of water and allow it to hydrate for 30 minutes.[1][12]

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Extraction: Cap the tube tightly and shake vigorously or vortex at high speed for 5 minutes. This ensures intimate contact between the solvent and soil particles for efficient extraction.[1]

• Salting Out: Add the appropriate QuEChERS salt packet (a common formulation is 4 g MgSO₄ and 1.7 g Sodium Acetate).[11] The anhydrous MgSO₄ facilitates the removal of water from the acetonitrile layer.

• Partitioning: Immediately after adding the salts, shake the tube vigorously for 2 minutes to prevent the formation of salt agglomerates and ensure proper phase separation.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes. This will result in a clear separation of the acetonitrile supernatant from the solid soil and aqueous layers.

• dSPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL dSPE cleanup tube containing a mixture of sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).[1][12]

• Vortex: Cap the dSPE tube and vortex for 1 minute to disperse the sorbents and facilitate the removal of matrix interferences.

• Final Centrifugation: Centrifuge the dSPE tube at high speed (e.g., ≥5000 rcf) for 2 minutes.

• Final Extract: The resulting supernatant is the cleaned extract. Filter it through a 0.2 µm syringe filter directly into an autosampler vial for analysis.

Protocol 2: Solid-Liquid Extraction (SLE) and Solid-Phase Extraction (SPE)

Causality and Rationale: This classical approach is a reliable alternative to QuEChERS. The initial SLE step uses a solvent like methanol or acetonitrile to extract the herbicide from the soil.[13][14] However, this initial extract often contains a high level of co-extractives. The subsequent SPE step provides a more targeted cleanup.[15] A C18 SPE cartridge is commonly used, which retains non-polar to moderately polar compounds like sulcotrione via hydrophobic interactions, while more polar impurities are washed away. The analyte is then eluted with a small volume of a stronger organic solvent, resulting in a cleaner and more concentrated sample.[16]

Caption: SLE-SPE workflow for sulcotrione extraction from soil.

Step-by-Step Protocol:

• Sample Weighing: Weigh 10 g of homogenized, sieved (<2 mm) soil into a suitable glass flask or tube.

• Solvent Addition: Add 20 mL of methanol or acetonitrile.

• Extraction: Extract the sample using sonication for 15 minutes or by shaking on a mechanical shaker for 30 minutes.[17]

• Separation: Separate the extract from the soil by centrifugation or filtration. Collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 6 mL of methanol followed by 6 mL of deionized water. Do not allow the cartridge to go dry.[18]

• Sample Loading: Load the soil extract onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a small volume of a weak solvent mixture (e.g., 5 mL of 10% methanol in water) to remove polar interferences.

• Elution: Elute the retained sulcotrione from the cartridge by passing a small volume of a strong solvent (e.g., 5 mL of acetonitrile) into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for analysis.

Instrumental Analysis

The choice between HPLC-UV/DAD and LC-MS/MS depends on the required sensitivity, selectivity, and the availability of instrumentation.

Method 1: High-Performance Liquid Chromatography with UV/Diode Array Detection (HPLC-UV/DAD)

Principle: This technique is a robust and cost-effective method for quantifying compounds that possess a UV-absorbing chromophore, which sulcotrione does.[19] The HPLC system separates sulcotrione from other components in the extract based on its differential partitioning between a stationary phase (the column) and a mobile phase. The DAD detector measures the absorbance of UV light, and the amount of absorbance is proportional to the concentration of sulcotrione.

Typical HPLC-UV/DAD Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good hydrophobic retention for sulcotrione.[19]
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v) with 0.1% Phosphoric Acid	Isocratic elution is simple and robust. Acidifying the mobile phase ensures consistent peak shape for acidic herbicides.[20]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Column Temp.	40 °C	Elevated temperature can improve peak efficiency and reduce run time.[20]
Detection	254 nm	A common wavelength for aromatic compounds, providing good sensitivity for sulcotrione.[21]

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV.[22] After separation by the LC system, the analyte is ionized (typically via Electrospray Ionization - ESI). The mass spectrometer then acts as a highly specific detector. In MS/MS, a specific parent ion for sulcotrione is selected, fragmented, and one or more specific product ions are monitored. This process, known as Multiple Reaction Monitoring (MRM), is highly specific and significantly reduces matrix interference, allowing for accurate quantification at very low levels (ng/L or µg/kg).[22][23]

Typical LC-MS/MS Conditions:

Parameter	Recommended Setting	Rationale
LC Conditions	Similar to HPLC-UV/DAD method	A standard C18 separation is effective prior to MS detection.
Ionization Source	Electrospray Ionization (ESI), Negative Mode	ESI is suitable for polar to moderately polar compounds. Sulcotrione ionizes well in negative mode.[23]
MRM Transitions	Parent Ion (m/z) → Product Ion 1 (m/z) (Quantifier)Parent Ion (m/z) → Product Ion 2 (m/z) (Qualifier)	Specific mass transitions must be optimized experimentally but provide unequivocal identification and quantification.
Collision Energy	Optimized experimentally for each transition	The energy required to produce the desired fragmentation pattern.

Method Validation and Performance

Any analytical method must be validated to ensure its performance is suitable for its intended purpose.[9][18] Key validation parameters include linearity, accuracy (recovery), precision (repeatability), limit of detection (LOD), and limit of quantification (LOQ).

Typical Performance Characteristics for Sulcotrione Analysis in Soil:

Parameter	QuEChERS - LC-MS/MS	SLE/SPE - HPLC-UV
Recovery	70-120%	77-92%[16]
Precision (%RSD)	≤ 20%	< 10%
LOQ	10-25 µg/kg	~9 µg/kg[16]

Note: These values are representative and should be established by each laboratory. Performance can vary based on soil type and specific instrumentation.

Conclusion

The reliable analysis of sulcotrione in soil is essential for environmental monitoring and agricultural research. The QuEChERS method coupled with either LC-MS/MS or HPLC-UV/DAD provides a robust, efficient, and validated workflow for this purpose. The QuEChERS-LC-MS/MS combination offers the highest sensitivity and throughput, making it ideal for laboratories analyzing trace-level residues in a large number of samples. The alternative SLE-SPE-HPLC-UV method remains a viable and effective option, particularly in laboratories where MS instrumentation is not available. By following the detailed protocols and understanding the principles outlined in this application note, researchers can confidently and accurately quantify sulcotrione residues in complex soil matrices.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 91760, Sulcotrione. Available from: [Link]

• Peñuela, G. A., & Barceló, D. (2000). Use of Solid-Phase Microextraction for the Quantitative Determination of Herbicides in Soil and Water Samples. Analytical Chemistry, 72(8), 1846–1851. Available from: [Link]

• ASTM International. (1993). Development of a Solid-Phase Extraction Method for Herbicide Residue Analysis of Soil Samples. Available from: [Link]

• Bridgewater College. Solid Phase Extraction of Herbicides from Groundwater and Soils. Available from: [Link]

• ResearchGate. (2016). Determination of multi-class herbicides in soil by liquid-solid extraction coupled with headspace solid phase microextraction method. Available from: [Link]

• AERU, University of Hertfordshire. Sulcotrione (Ref: SC 0051). Available from: [Link]

• ResearchGate. Quantification of sulcotrione in soil samples by both bioassay (with samples diluted 100-fold (A) or 200-fold (B)) and HPLC methods. Available from: [Link]

• Mills, M. S., & Thurman, E. M. (2000). Solid-phase extraction of acidic herbicides. Journal of Chromatography A, 885(1-2), 291–299. Available from: [Link]

• Rouchaud, J., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute for glufosinate, in the context of genetically modified herbicide-tolerant oilseed rape crops. Pest Management Science, 61(7), 641-650. Available from: [Link]

• da Silva, R. G., et al. (2024). Simultaneous Determination of Multiresidues of Pesticides and Veterinary Drugs in Agricultural Soil Using QuEChERS and UHPLC–MS/MS. Molecules, 29(12), 2843. Available from: [Link]

• López-Vázquez, C., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Agronomy, 12(7), 1599. Available from: [Link]

• ResearchGate. (2014). Herbicide Sulcotrione. Available from: [Link]

• Freitas, L. G., et al. (2004). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1028(2), 277-286. Available from: [Link]

• Chaabane, H., et al. (2008). Behaviour of sulcotrione and mesotrione in two soils. Pest Management Science, 64(1), 86-93. Available from: [Link]

• Food and Agriculture Organization of the United Nations. Launch of the SOP on detection of pesticide residues in the soil. Available from: [Link]

• Rodriguez-Delgado, M. A., & Hernández-Borges, J. (2007). Rapid analysis of triazolopyrimidine sulfoanilide herbicides in waters and soils by high-performance liquid chromatography with UV detection using a C18 monolithic column. Journal of Separation Science, 30(1), 8-14. Available from: [Link]

• ResearchGate. Isolation and characterisation of a bacterial strain degrading the herbicide sulcotrione from an agricultural soil. Available from: [Link]

• SciELO. (2022). Sorption, desorption, half-life and leaching of sulfometuron-methyl in different soil classes. Available from: [Link]

• U.S. Geological Survey. (2023). Methods of Analysis—Determination of Pesticides in Filtered Water and Suspended Sediment using Liquid Chromatography. Available from: [Link]

• LCGC. (2018). Best Practices for Analyzing Pesticides and Their Metabolites in Environmental Samples. Available from: [Link]

• MDPI. (2021). Optimization of a Method for Extraction and Determination of Residues of Selected Antimicrobials in Soil and Plant Samples Using HPLC-UV-MS/MS. Available from: [Link]

• SciSpace. (2015). Solid-phase extraction followed by HPLC/DAD for determination of sulfonylurea herbicide in soil. Available from: [Link]

• ResearchGate. Proposed biodegradative pathways of sulcotrione described (A) at neutral and basic pH in soils. Available from: [Link]

• R Discovery. (2004). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography–tandem mass spectrometry. Available from: [Link]

• MDPI. (2014). The Validation of an Analytical Method for Sulfentrazone Residue Determination in Soil Using Liquid Chromatography and a Comparison of Chromatographic Sensitivity to Millet as a Bioindicator Species. Available from: [Link]

• PubMed. (2014). The validation of an analytical method for sulfentrazone residue determination in soil using liquid chromatography and a comparison of chromatographic sensitivity to millet as a bioindicator species. Available from: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. weber.hu [weber.hu]
• 3. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Sulcotrione | 99105-77-8 [chemicalbook.com]
• 6. medkoo.com [medkoo.com]
• 7. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. unitedchem.com [unitedchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. dl.astm.org [dl.astm.org]
• 16. Rapid analysis of triazolopyrimidine sulfoanilide herbicides in waters and soils by high-performance liquid chromatography with UV detection using a C18 monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 18. mdpi.com [mdpi.com]
• 19. researchinventy.com [researchinventy.com]
• 20. scispace.com [scispace.com]
• 21. researchgate.net [researchgate.net]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Analysis of Tripyrasulfone (Triazole Sulcotrione) Residues in Agricultural Matrices

Introduction

Tripyrasulfone, widely referred to in agrochemical and patent literature as Triazole sulcotrione (CAS: 1911613-97-2), is a highly effective, newly developed 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor herbicide[1]. Engineered primarily for post-emergence broadleaf and grass weed control, it demonstrates exceptional biological activity in rice paddies[1].

Because of its systemic mobility and potential for environmental persistence, developing a highly sensitive, self-validating analytical method for its quantification is critical. Regulatory bodies require rigorous monitoring of such residues in soil, water, and crops to ensure environmental risk assessment and food safety compliance[2].

Mechanism of Action & Analytical Relevance

Tripyrasulfone acts by competitively binding to the HPPD enzyme, blocking the conversion of 4-hydroxyphenylpyruvate (4-HPPA) to homogentisate[1]. This inhibition disrupts the biosynthesis of plastoquinone and tocopherols, leading to the rapid bleaching of weed foliage.

Understanding this pathway is analytically relevant: the unique physicochemical properties that allow the herbicide to bind to the HPPD active site—specifically its nitrogen-rich pyrazole rings and methylsulfonylbenzoyl moiety[3]—also dictate its chromatographic behavior, polarity, and ionization efficiency during mass spectrometry.

Caption: Mechanism of action: Tripyrasulfone competitively inhibits the HPPD enzyme pathway.

Methodology: Sample Preparation (Modified QuEChERS)

The extraction of Tripyrasulfone from complex matrices like rice and soil requires a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. The complex rice matrix contains lipids and pigments that cause severe ion suppression in MS analysis, necessitating targeted cleanup[4].

Step-by-Step Protocol

• Sample Homogenization: Pulverize 10 g of the sample (e.g., rice grain or soil) into a fine powder and transfer to a 50 mL PTFE centrifuge tube.

• Acidified Solvent Extraction: Add 10 mL of LC-MS grade Acetonitrile containing 1% Formic Acid.

  • Causality: Tripyrasulfone contains weakly acidic/basic functional groups. Acidifying the extraction solvent suppresses the ionization of these moieties, keeping the molecule in a neutral state. This drives the analyte preferentially into the organic phase, maximizing extraction recovery.

• Salting Out & Partitioning: Add 4 g anhydrous Magnesium Sulfate (MgSO₄) and 1 g Sodium Chloride (NaCl). Shake vigorously for 1 minute.

  • Causality: MgSO₄ induces an exothermic reaction that drives the partitioning of water and acetonitrile, while NaCl increases the ionic strength of the aqueous layer, "salting out" the polar analyte into the organic layer.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes to separate the phases.

• dSPE Cleanup: Transfer 1 mL of the upper organic supernatant to a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18 sorbent.

  • Causality: PSA acts as a weak anion exchanger to remove organic acids and sugars. C18 is highly hydrophobic and effectively strips non-polar lipids and sterols inherent in rice matrices, preventing them from fouling the LC column or causing ion suppression in the MS source.

• Final Filtration: Vortex for 30 seconds, centrifuge at 10,000 rpm for 3 minutes, and filter the supernatant through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

Caption: Workflow for the QuEChERS extraction and cleanup of Tripyrasulfone from agricultural matrices.

LC-MS/MS Analytical Conditions

To achieve trace-level detection (parts-per-billion, ppb), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is utilized.

Chromatographic Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 μm).

  • Causality: The sub-2-micron particle size provides high theoretical plates, ensuring sharp peak shapes and robust resolution from isobaric matrix co-extractives.

• Column Temperature: 40 °C.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: MS-grade Acetonitrile.

• Gradient Elution: 0–1 min (10% B), 1–5 min (linear gradient to 90% B), 5–7 min (hold 90% B), 7–7.1 min (return to 10% B), 7.1–10 min (equilibration).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry Parameters

Given the nitrogen-rich structure of Tripyrasulfone (Formula: C₂₅H₂₇ClN₆O₅S, Exact Mass: 558.14)[3], Electrospray Ionization in positive mode (ESI+) is highly efficient. The molecule readily accepts a proton in the acidic mobile phase to form the [M+H]⁺ precursor ion at m/z 559.1.

Table 1: Optimized MRM Parameters for Tripyrasulfone

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Tripyrasulfone	559.1	281.1	20	35	22	Quantifier
Tripyrasulfone	559.1	189.1	20	35	38	Qualifier

(Note: MRM transitions represent typical fragmentation patterns, such as the cleavage of the benzoyl bridge, characteristic of this specific class of compounds).

Method Validation & Results

The protocol must be validated according to SANTE/11312/2021 guidelines for analytical quality control. Because dSPE cleanup does not remove 100% of matrix components, matrix-matched calibration curves are strictly required to compensate for residual matrix effects (ion suppression)[2].

Table 2: Representative Method Validation Data in Rice Matrix

Spiking Level (µg/kg)	Average Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)	Matrix Effect (%)
10 (LOQ)	92.4	4.1	5.3	-12.5
50	95.8	3.6	4.8	-11.2
200	98.1	2.9	3.5	-14.0

Interpretation: The recoveries fall well within the acceptable regulatory range of 70–120%, with Relative Standard Deviations (RSD) < 20%. The minor negative matrix effect (-12.5% to -14.0%) indicates slight ion suppression, which is effectively normalized by the matrix-matched calibration.

Conclusion

This optimized LC-MS/MS methodology provides a robust, high-throughput solution for the trace analysis of Tripyrasulfone (Triazole sulcotrione) residues. By coupling an acidified QuEChERS extraction with targeted PSA/C18 dSPE cleanup, the method successfully mitigates matrix interference from complex agricultural samples. The protocol is a self-validating system that ensures high data integrity, sensitivity, and trustworthiness for routine regulatory monitoring and environmental safety assessments.

References

• MDPI (2020). Detection of Residual Pesticides in Foods. Special Issue. Available at:[Link][4]

• ResearchGate (2023). A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control. Analytical and Bioanalytical Chemistry. Available at:[Link][2]

• Google Patents (2018). WO2018192046A1 - Triazolesulcotrione crystal form c, preparation method therefor, and use thereof. Available at:[1]

Sources

• 1. WO2018192046A1 - Triazolesulcotrione crystal form c, preparation method therefor, and use thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Triazole Sulcotrione | CAS 1911613-97-2 | LGC Standards [lgcstandards.com]
• 4. mdpi-res.com [mdpi-res.com]

Application Notes and Protocols for the Pre-Emergence Use of Sulcotrione

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide for the pre-emergence application of sulcotrione, a triketone herbicide. The protocols and notes herein are designed to support research and development professionals in establishing robust experimental frameworks for efficacy, persistence, and environmental fate studies. Full editorial control has been exercised to create a guide that emphasizes the scientific rationale behind procedural choices, ensuring a deep and practical understanding of the subject matter.

Introduction to Sulcotrione

Sulcotrione (2-(2-chloro-4-methanesulfonylbenzoyl)cyclohexane-1,3-dione) is a selective, systemic herbicide belonging to the β-triketone chemical class.[1][2] It is widely utilized for the control of annual broadleaf weeds and some grasses, particularly in maize cultivation.[3][4] Its efficacy is rooted in its ability to be absorbed through both the root system and foliage, making it versatile for different application timings, though this guide focuses specifically on its pre-emergence utility.[4][5]

Section 1: Scientific Foundation - Mechanism of Action

The herbicidal activity of sulcotrione is derived from its function as a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3][5][6]

1.1 The HPPD Pathway: HPPD is a critical enzyme in the tyrosine catabolic pathway in plants. It catalyzes the conversion of 4-hydroxyphenylpyruvate (HPP) to homogentisate (HGA).[4] Homogentisate is the aromatic precursor for the biosynthesis of essential molecules: plastoquinone (PQ) and α-tocopherol (a form of Vitamin E).

1.2 Inhibition and Consequences: Sulcotrione acts as a competitive, reversible inhibitor of the HPPD enzyme.[1][2] By blocking the active site, it prevents the formation of HGA. The subsequent depletion of the plastoquinone pool has two major downstream effects:

• Inhibition of Carotenoid Biosynthesis: Plastoquinone is an essential cofactor for phytoene desaturase, a key enzyme in the carotenoid biosynthetic pathway. Its absence halts carotenoid production.[4][7]

• Photobleaching: Carotenoids serve a vital photoprotective role by quenching reactive oxygen species and dissipating excess light energy. Without them, chlorophyll is rapidly destroyed by photooxidation when the plant is exposed to light. This leads to the characteristic whitening or "bleaching" symptoms in susceptible weeds, followed by necrosis and death.[4][5][8]

Caption: Standardized workflow for greenhouse herbicide efficacy trials.

3.3 Step-by-Step Methodology

• Soil Preparation: Air-dry and sieve soil to ensure homogeneity. Fill pots or trays to a uniform depth and bulk density.

• Herbicide Preparation: Prepare a stock solution of sulcotrione in a suitable solvent (e.g., DMSO for technical grade material, or water for water-dispersible formulations). [2]Perform serial dilutions to achieve the desired range of application rates (e.g., 0.25x, 0.5x, 1x, 2x of a projected field rate). Include an untreated control and a vehicle control.

• Application: Calibrate the laboratory track sprayer to deliver a precise volume (e.g., 200 L/ha). Place the potted soil in the spray chamber and apply the treatments uniformly to the soil surface.

• Seeding: Immediately after application, sow weed and crop seeds at a consistent, shallow depth.

• Activation: Within 2-4 hours of seeding, apply a defined amount of simulated rainfall (e.g., 15 mm) evenly over the soil surface to activate the herbicide.

• Incubation: Transfer pots to a greenhouse or growth chamber with controlled temperature, humidity, and photoperiod suitable for the test species.

• Assessment: Evaluate efficacy at specified intervals (e.g., 7, 14, and 21 days after treatment).

  • Visual Injury: Score phytotoxicity on a scale of 0% (no effect) to 100% (plant death).

  • Biomass Reduction: At the end of the study, harvest the above-ground plant material, dry it in an oven (e.g., 70°C for 72 hours), and weigh to determine the dry biomass. Calculate the percent reduction relative to the untreated control.

Section 4: Protocol for Field Trial Application

Field trials are essential to validate laboratory findings under real-world environmental conditions.

4.1 Site Selection and Plot Design

• Site Characterization: Select a site with a known history of the target weed species. Conduct comprehensive soil sampling across the trial area for analysis of texture, %OM, pH, and nutrient status.

• Experimental Design: Use a recognized statistical design, such as a Randomized Complete Block Design (RCBD) with a minimum of 3-4 replicates. Plot sizes should be sufficient to allow for accurate application and minimize edge effects (e.g., 3m x 10m).

4.2 Application Procedure

• Sprayer Calibration: Accurately calibrate the field plot sprayer to ensure the intended application rate is delivered. Use nozzles that provide a medium to coarse droplet size to minimize drift. [9]2. Tank Mixing: If testing tank-mix combinations (e.g., with atrazine for broader spectrum control), a jar compatibility test is mandatory. [10][11]The standard mixing order (often remembered by the acronym WALES) should be followed unless a product label specifies otherwise:

  • Fill the tank to 50-75% with water and start agitation.

  • Add any water conditioners.

  • Add W ettable powders and W ater-dispersible granules (WG).

  • A gitate thoroughly until fully dispersed.

  • Add L iquid flowables (F/FL) and S uspension concentrates (SC).

  • Add E mulsifiable concentrates (EC).

  • Add S oluble liquids (SL) and solutions.

  • Add adjuvants (e.g., NIS, MSO) last.

  • Top off the tank with water.

• Application: Apply treatments according to the plot plan, taking care to avoid spray drift between plots. Record all environmental conditions at the time of application (temperature, humidity, wind speed).

• Monitoring and Evaluation:

  • Monitor and record rainfall and/or irrigation events following application.

  • Conduct weed control and crop injury ratings at regular intervals using the same metrics as in the greenhouse studies.

  • At the end of the season, collect yield data if applicable.

Section 5: Protocol for Soil Residue Analysis

Determining the persistence and fate of sulcotrione in the soil is crucial for environmental risk assessment.

5.1 Soil Sampling

• Collect composite soil samples from each plot at predetermined intervals (e.g., 0, 7, 14, 30, 60, 90 days after application).

• A composite sample should consist of 10-15 cores taken in a systematic pattern (e.g., a 'W' or 'Z' pattern) across the plot to a specified depth (e.g., 0-15 cm).

• Place samples in labeled bags and transport them to the laboratory in a cooler. Store frozen (-20°C) until analysis to prevent degradation.

5.2 Extraction and Analysis

• Extraction: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely adopted procedure for extracting pesticide residues from soil. [12][13] * Weigh a homogenized soil subsample (e.g., 5-10 g) into a centrifuge tube.

  • Add water and an extraction solvent (typically acetonitrile). [14] * Add extraction salts (e.g., magnesium sulfate, sodium acetate) to induce phase separation.

  • Shake vigorously and centrifuge.

  • The resulting supernatant contains the extracted sulcotrione. A dispersive solid-phase extraction (d-SPE) cleanup step may be employed if the matrix is complex.

• Quantification: Analysis is most commonly performed using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). [12][15]This technique offers high sensitivity and selectivity, allowing for accurate quantification of sulcotrione and its metabolites (e.g., 2-chloro-4-mesyl benzoic acid - CMBA) at trace levels. [16]

Section 6: Data Interpretation and Troubleshooting

Observed Problem	Potential Cause(s)	Corrective / Preventative Actions
Poor or Inconsistent Weed Control	1. Lack of activating rainfall/irrigation. [17] 2. Herbicide intercepted by heavy surface stubble. [17] 3. Application rate too low for soil type (high OM or clay). [18] 4. Emergence of herbicide-resistant weed biotypes.	1. Apply 12-25 mm of irrigation post-application if rain is not imminent. 2. Use higher spray volumes in high-residue systems; ensure berms are clean. [10] 3. Adjust application rates based on soil analysis results. 4. Integrate other modes of action; use tank-mix partners. [19]
Crop Injury (Phytotoxicity)	1. Application rate too high for soil type (sandy, low OM). [20] 2. Heavy rainfall event shortly after application moved herbicide into the crop root zone. 3. Application made after crop emergence has begun.	1. Reduce rates on coarse-textured, low OM soils. 2. Avoid application if heavy, intense rainfall is forecast. 3. Ensure application is strictly pre-emergence to the crop.
Incompatible Tank Mixture (e.g., precipitates)	1. Incorrect mixing order. [10] 2. Chemical incompatibility between formulations.	1. Always perform a jar test with new combinations. [10] 2. Strictly follow the WALES mixing procedure and product label instructions.
Rapid Dissipation of Residual Activity	1. Accelerated degradation due to high soil temperature and/or high pH. [5][20][21] 2. High microbial activity in the soil.	1. Be aware that the control window may be shorter in these conditions. 2. Plan for a timely post-emergence herbicide application if needed.

References

• Sulcotrione | Herbicide | MedChemExpress. (n.d.). MedChemExpress.
• Mamy, L., Barriuso, E., & Gabrielle, B. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61(9), 899-911.
• Pallett, K. E. (2000). Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues. Photosynthetica, 38(3), 443-448.
• sulcotrione mesotrione companies. (2024, October 4). Ageruo.
• Accinelli, C., Vicari, A., & Catizone, P. (2009). Delayed degradation in soil of foliar herbicides glyphosate and sulcotrione previously absorbed by plants. Journal of Agricultural and Food Chemistry, 57(21), 10348-10354.
• Mamy, L., Barriuso, E., & Gabrielle, B. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared to that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61(9), 899-911.
• Li, Y., et al. (2022). First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. International Journal of Molecular Sciences, 23(19), 11849.
• Pateyron, S., et al. (2018). Proposed biodegradative pathways of sulcotrione described (A) at neutral and basic pH in soils. ResearchGate.
• Sulcotrione (Ref: SC 0051). (2026, February 3). AERU, University of Hertfordshire.
• Rola, H., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. ResearchGate.
• Soil activity and persistence of sulcotrione and mesotrione. (n.d.). ResearchGate.
• CN103918662A - Sulcotrione and atrazine mixed herbicide. (n.d.). Google Patents.
• Rola, H., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. MDPI.
• Efficacy (%) of sulcotrione depending on adjuvants and pH adjuster. (n.d.). ResearchGate.
• Herbicide Sulcotrione. (n.d.). ResearchGate.
• Crouzet, O., et al. (2008). Behaviour of sulcotrione and mesotrione in two soils. Pest Management Science, 64(2), 189-197.
• HERBICIDE MODE OF ACTION TABLE. (n.d.). WeedScience.org.
• Main tautomeric forms of sulcotrione (R = −Cl) and mesotrione (R = −NO2) in aqueous solution. (n.d.). ResearchGate.
• Mathew, S., Sarangi, D., & Peters, T. (2025, April 27). How Soils & Farming Practices Affect Pre-Emergence Herbicide Performance. University of Minnesota Extension.
• Pesticide Analysis in Soil. (n.d.). Technology Networks.
• Moschet, C., et al. (2023). A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control. Environmental Sciences Europe, 35(1), 65.
• Sulcotrione - CAS# 99105-77-8. (n.d.). Xcess Biosciences.
• (A) Absorption spectra of sulcotrione and compound 1. (B) Absorption spectra of compounds 2 and 3 and fluorescence of compound 2. (n.d.). ResearchGate.
• PERFORMANCE OF PRE-EMERGENCE and EARLY POST-EMERGENCE HERBICIDES ON INDUSTRIAL HEMP. (n.d.). IR-4 Project.
• SRP1194 2026 Chemical Weed Control for Field Crops, Pastures, Rangeland, and Noncropland. (n.d.). KSRE Bookstore.
• Socas-Rodríguez, B., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Molecules, 27(13), 4279.
• Townsend, R. (2025, October 24). Get the most out of your pre-emergent tank mix applications. Syngenta.
• Rola, H., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. Semantic Scholar.
• Weeds and pre-emergent efficacy: monitor now to maximise control options. (2023, May 19). Riverine Plains.
• Silva, V., et al. (2019). Pesticides residues in European agricultural soils. European Soil Data Centre (ESDAC).
• Mathew, S., Sarangi, D., & Peters, T. (2025, April 23). Getting the most out of pre-emergence herbicides: It starts with your soil. University of Minnesota Extension.
• Pre-emergent herbicide use in perennial crop orchards. (2025, December 14). The Almond Doctor.
• Using pre-emergent herbicides in conservation farming systems. (n.d.). NSW Department of Primary Industries.
• Wolf, T. (2025, January 27). Tank mix compatibility. Sprayers 101.
• For Control of Annual Broadleaf Weeds in Corn (field, seed, sweet, yellow pop). (n.d.). CDMS.net.
• Understanding pre-emergent herbicides and how they interact with the environment. (n.d.). GRDC.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. xcessbio.com [xcessbio.com]
• 3. sulcotrione mesotrione companies [cnagrochem.com]
• 4. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 6. weedscience.org [weedscience.org]
• 7. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. cdms.net [cdms.net]
• 10. Pre-emergent herbicide use in perennial crop orchards. — The Almond Doctor [thealmonddoctor.com]
• 11. CN103918662A - Sulcotrione and atrazine mixed herbicide - Google Patents [patents.google.com]
• 12. A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. esdac.jrc.ec.europa.eu [esdac.jrc.ec.europa.eu]
• 15. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 16. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. riverineplains.org.au [riverineplains.org.au]
• 18. striptillfarmer.com [striptillfarmer.com]
• 19. Tank mix compatibility – Sprayers 101 [sprayers101.com]
• 20. Getting the most out of pre-emergence herbicides: It starts with your soil [blog-crop-news.extension.umn.edu]
• 21. researchgate.net [researchgate.net]

Application Note: Post-Emergence Application Techniques for Tripyrasulfone (Triazole Sulcotrione) in Paddy Fields

Executive Summary & Scientific Context

Tripyrasulfone (CAS 1911613-97-2), frequently referenced in early patent literature as "triazole sulcotrione," is a groundbreaking 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor developed by KingAgroot[1][2]. It represents a paradigm shift in agronomy as the world's first HPPD-inhibiting herbicide safely deployed for post-emergence stem and leaf treatment in direct-seeded and transplanted rice fields[1]. This application note provides drug development professionals, ag-chem researchers, and weed scientists with a comprehensive guide to the mechanistic causality, selectivity profile, and validated post-emergence application protocols for Tripyrasulfone.

Mechanistic Causality: The HPPD Inhibition Pathway

To effectively apply Tripyrasulfone, researchers must understand that it acts as a pro-herbicide . Upon foliar absorption, the parent compound undergoes rapid in planta hydrolysis to form the active metabolite, hydrolyzed tripyrasulfone (HDT)[3][4].

HDT forms a stable bidentate interaction with the Fe2+ active center of the HPPD enzyme[3][5]. This inhibition halts the biosynthesis of homogentisic acid (HGA)[3]. Without HGA, the plant cannot synthesize plastoquinone, a critical cofactor for phytoene desaturase (PDS)[2]. The subsequent failure of PDS leads to a massive accumulation of phytoene and a near-total depletion of carotenoids[3]. Without carotenoids to quench reactive oxygen species (ROS) and dissipate non-photochemical energy, the plant's Photosystem II (PSII) is destroyed by severe photo-oxidation, manifesting as characteristic foliar bleaching within 3–7 days after treatment (DAT) and necrosis by 14 DAT[3][5].

Mechanism of Action: Tripyrasulfone hydrolysis and HPPD inhibition pathway.

The Selectivity Paradigm: Rice vs. Grass Weeds

Tripyrasulfone is highly lethal to multi-resistant Echinochloa crus-galli (barnyard grass) and Leptochloa chinensis, yet exceptionally safe for Oryza sativa (rice)[1][6]. This selectivity is not due to target-site insensitivity—in vitro studies show HDT inhibits recombinant HPPD from both rice and barnyard grass with similar binding energies[4][7]. Instead, the selectivity is driven by metabolic variations and physical barriers .

Rice expresses significantly higher baseline and induced activities of Cytochrome P450s and Glutathione S-transferases (specifically OsGSTF1)[8]. These enzymes rapidly metabolize and detoxify HDT[8]. Additionally, rice leaves possess a thicker, more uniform epicuticular wax layer, which physically limits the initial foliar absorption rate, buying the plant time to metabolize the chemical[4][7].

Quantitative Comparison of Selectivity Parameters

Parameter	Oryza sativa (Rice)	Echinochloa crus-galli (Barnyard Grass)
Tolerance (GR50)	High	Low (Highly susceptible)[8]
Foliar Absorption Rate	Lower (Thick epicuticular wax)	Higher (Permeable cuticle)[4]
HPPD Expression (Post-Tx)	Significantly Upregulated	Minimal Upregulation[4][7]
P450 & GST Activity	High (Rapid metabolism via OsGSTF1)	Low (Slow metabolic clearance)[8]
Phytotoxicity Symptoms	Asymptomatic / Transient	Severe bleaching (3-7 DAT), Death (14 DAT)[3][5]

Experimental Protocols & Workflows

Protocol A: Field-Level Post-Emergence Application Workflow

This self-validating field protocol ensures maximum efficacy against weeds while preserving crop safety.

Step 1: Water Management (Pre-Application) Action: Drain the paddy field 24 hours prior to application. Causality: Tripyrasulfone requires direct foliar contact. Draining exposes the stems and leaves of target weeds (e.g., barnyard grass) to the spray solution[1][2].

Step 2: Weed Staging Action: Time the application when target grass weeds are at the 1.5 to 3-leaf stage. Causality: Younger weeds have thinner cuticles and lower metabolic capacity, allowing rapid accumulation of the pro-herbicide before they can mount a stress response[6].

Step 3: Dose Calculation & Tank Mixing Action: Prepare a spray solution delivering 105–225 g a.i./ha of Tripyrasulfone[6][9]. Critical Constraint: Do NOT mix with organophosphorus (OP) or carbamate insecticides (e.g., malathion) , and ensure a 7-day buffer between applications[2]. Causality: OP and carbamate insecticides are potent inhibitors of plant P450 and GST enzymes. Mixing them with Tripyrasulfone suppresses the metabolic detoxification pathways in rice, leading to severe phytotoxicity and crop death[2][8].

Step 4: Foliar Application & Re-flooding Action: Apply via uniform stem and leaf spray. Re-introduce water 1-2 days post-application to a depth of 3-5 cm and maintain for 5-7 days. Causality: Re-flooding creates an anaerobic physical barrier that suppresses subsequent cohorts of weed seed germination, complementing the post-emergence knockdown[2].

Standardized workflow for post-emergence application of Tripyrasulfone in paddy fields.

Protocol B: Laboratory Assay for HPPD Inhibition & Phytotoxicity Validation

For researchers validating novel formulations or assessing weed resistance, this protocol isolates the biochemical mechanism from field variables.

Step 1: In Vitro Enzyme Preparation Action: Express recombinant HPPD from Arabidopsis thaliana or Oryza sativa in Escherichia coli. Causality: Utilizing recombinant enzymes allows for the direct measurement of binding affinity without interference from plant metabolic enzymes[3][4].

Step 2: Herbicide Hydrolysis Simulation Action: Utilize the hydrolyzed metabolite (HDT) rather than the parent Tripyrasulfone for the in vitro assay. Causality: Because Tripyrasulfone is a pro-herbicide, applying the parent compound directly to the isolated enzyme will yield false-negative inhibition results. HDT is the actual active moiety that chelates the Fe2+ center[3][5].

Step 3: Enzyme Inhibition Assay Action: Incubate the recombinant HPPD with varying concentrations of HDT. Quantify HPPD activity by measuring the conversion rate of p-hydroxyphenylpyruvate to homogentisic acid (HGA) via high-performance liquid chromatography (HPLC)[3].

Step 4: In Vivo Pigment Extraction (Validation) Action: Spray E. crus-galli seedlings (2-leaf stage) with Tripyrasulfone. At 7 DAT, harvest the newly developed leaves and extract pigments using 80% acetone in the dark. Quantify total carotenoids and chlorophyll via spectrophotometry (absorbance at 663 nm, 646 nm, and 470 nm). Causality: A significant drop in carotenoid levels relative to the untreated control validates that the in vitro HPPD inhibition successfully cascaded into the expected physiological phenotype (PDS failure and pigment depletion)[3].

References

• KingAgroot. (2020). KingAgroot to launch Tripyrasulfone and Fenpyrazone products in China upon completion of registration review. KingAgroot News. [Link]

• KingAgroot. Crop protection: Tripyrasulfone. KingAgroot Products.[Link]

• BigPesticides. Excellent herbicide in paddy fields——Tripyrasulfone. POMAIS News.[Link]

• Journal of Agricultural and Food Chemistry. (2021). Unravelling Phytotoxicity and Mode of Action of Tripyrasulfone, a Novel Herbicide. ACS Publications.[Link]

• Journal of Agricultural and Food Chemistry. (2024). Physiological Basis for the Mechanism of Selectivity of Tripyrasulfone between Rice (Oryza sativa) and Barnyard Grass (Echinochloa crus-galli). ACS Publications.[Link]

• Journal of Agricultural and Food Chemistry. (2025). OsGSTF1 Endows Higher Tolerance of Oryza sativa to 4-Hydroxyphenylpyruvivate Dioxygenase Inhibitor Tripyrasulfone than Echinochloa crus-galli. ACS Publications.[Link]

Sources

• 1. KingAgroot [kingagroot.com]
• 2. News - Excellent herbicide in paddy fields——Tripyrasulfone [bigpesticides.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unravelling Phytotoxicity and Mode of Action of Tripyrasulfone, a Novel Herbicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kingagroot.com [kingagroot.com]
• 7. Physiological Basis for the Mechanism of Selectivity of Tripyrasulfone between Rice (Oryza sativa) and Barnyard Grass (Echinochloa crus-galli) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. KingAgroot [kingagroot.com]

Protocol for Determining Sulcotrione Concentration in In Vitro Studies: From Cytotoxicity to Functional Inhibition

An Application Guide for Researchers

Abstract

Sulcotrione is a selective, post-emergence triketone herbicide widely utilized for weed control in agriculture.[1][2] Its mechanism of action involves the competitive inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a critical component in the tyrosine catabolism pathway.[1][3][4] Inhibition of HPPD disrupts the biosynthesis of plastoquinone and tocopherols, which are essential for carotenoid production.[5][6] The resulting lack of carotenoids leads to the photo-destruction of chlorophyll, causing the characteristic bleaching symptoms in susceptible plants.[6][7] This application note provides a comprehensive, workflow-driven guide for researchers to determine the effective concentration of sulcotrione for in vitro studies. It outlines a systematic approach, beginning with the preparation of stable stock solutions, proceeding to the assessment of general cytotoxicity to establish a viable concentration range, and culminating in a functional enzymatic assay to quantify the specific inhibition of HPPD.

Introduction: The Rationale for a Multi-Phase Approach

Determining the appropriate concentration of a bioactive compound like sulcotrione for in vitro experiments is not a single measurement but a phased process. A common pitfall is proceeding directly to functional assays without understanding the compound's effect on overall cell health. An observed decrease in a specific cellular function could be misinterpreted as targeted inhibition when it is merely a consequence of broad-spectrum cytotoxicity.

Therefore, this guide establishes a logical workflow to decouple these effects:

• Physicochemical Characterization: Understanding the compound's properties to ensure accurate and reproducible solution preparation.

• Cytotoxicity Profiling: Establishing the concentration range at which sulcotrione does not cause non-specific cell death. This defines the upper boundary for meaningful functional experiments.

• Functional Enzymatic Assay: Quantifying the direct inhibitory effect of sulcotrione on its intended target, the HPPD enzyme, within the non-cytotoxic concentration range.

This structured methodology ensures that the final data accurately reflects the specific, mechanism-based activity of sulcotrione, providing a solid foundation for herbicide development, resistance studies, and toxicological assessments.

Sulcotrione: Physicochemical Properties

A precise understanding of sulcotrione's properties is fundamental for accurate experimental design.

Property	Value	Source(s)
IUPAC Name	2-[2-Chloro-4-(methylsulfonyl)benzoyl]-1,3-cyclohexanedione	[8][9]
CAS Number	99105-77-8	[8][9]
Molecular Formula	C₁₄H₁₃ClO₅S	[4][8]
Molecular Weight	328.77 g/mol	[4][8]
Solubility	Water: < 0.1 mg/mL (practically insoluble) DMSO: 100 mg/mL (304.16 mM)	[4]

Mechanism of Action: HPPD Inhibition

Sulcotrione functions by inhibiting the HPPD enzyme, which catalyzes the conversion of 4-hydroxyphenylpyruvate (HPP) to homogentisate (HGA). This is a vital step in the catabolism of tyrosine. In plants, the downstream product, HGA, is a precursor for plastoquinone and tocopherols. Plastoquinone is an indispensable cofactor for phytoene desaturase (PDS), an enzyme in the carotenoid biosynthesis pathway. By blocking HPPD, sulcotrione starves the PDS enzyme of its cofactor, halting carotenoid production and leading to the rapid photo-oxidative destruction of chlorophyll.[3][6][7]

Caption: Sulcotrione inhibits the HPPD enzyme, blocking the tyrosine catabolism pathway.

Experimental Workflow: A Step-by-Step Overview

The following diagram outlines the logical progression of experiments required to determine a valid in vitro concentration for sulcotrione. Adhering to this workflow is critical for generating interpretable and scientifically sound data.

Caption: Logical workflow for determining sulcotrione's effective concentration.

Detailed Protocols

Protocol 1: Preparation of Sulcotrione Stock and Working Solutions

Causality: Sulcotrione is poorly soluble in aqueous solutions, making dimethyl sulfoxide (DMSO) the recommended solvent for creating a high-concentration stock solution.[4] This stock can then be diluted into aqueous buffers or culture media for experiments. It is critical to ensure the final DMSO concentration in the assay is low (typically ≤0.5%) and consistent across all wells, including controls, to avoid solvent-induced artifacts.

Materials:

• Sulcotrione (CAS 99105-77-8, ≥98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated precision balance and pipettes

Procedure:

• Tare a sterile 1.5 mL microcentrifuge tube on a precision balance.

• Weigh a precise amount of sulcotrione (e.g., 3.29 mg) directly into the tube.

• Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 100 mM).

  • Calculation: (Mass / Molecular Weight) / Desired Concentration = Volume

  • Example: (0.00329 g / 328.77 g/mol ) / 0.1 mol/L = 0.0001 L = 100 µL

• Add the calculated volume of DMSO to the tube.

• Dissolve the compound completely by vortexing. Gentle warming (37°C) and sonication can be used if necessary to ensure full dissolution.[4]

• Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C for long-term use (up to 1 year) or 4°C for short-term use (up to 2 years in powder form).[4]

• Working Solutions: Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate assay buffer or cell culture medium. Ensure the final DMSO concentration is identical in all experimental and vehicle control wells.

Protocol 2: Cell Viability (MTT) Assay for Cytotoxicity Assessment

Causality: This protocol determines the concentration at which sulcotrione exhibits general cytotoxicity. The MTT assay is a colorimetric method that measures the metabolic activity of living cells.[10] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[10][11] The amount of formazan produced is proportional to the number of viable cells, allowing for the calculation of an IC₅₀ value for cytotoxicity. Other assays like the Trypan Blue exclusion assay can also be used.[12]

Materials:

• Relevant cell line (e.g., HepG2 for human liver cell model, or a plant protoplast suspension)

• Complete cell culture medium

• 96-well flat-bottom cell culture plates

• Sulcotrione working solutions (serial dilutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate spectrophotometer (reader at 570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5 x 10⁴ cells/well) in 100 µL of medium and incubate for 24 hours to allow for attachment.[11]

• Treatment: Prepare serial dilutions of sulcotrione in culture medium. Remove the old medium from the cells and add 100 µL of the sulcotrione dilutions to the respective wells.

  • Controls: Include "vehicle control" wells (medium with the same final DMSO concentration as the highest sulcotrione dose) and "untreated control" wells (medium only).

• Incubation: Incubate the plate for a relevant exposure period (e.g., 24 or 48 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: Viability % = (Abs_treated / Abs_vehicle_control) * 100.

  • Plot the viability percentage against the logarithm of sulcotrione concentration and use non-linear regression to determine the cytotoxic IC₅₀ (the concentration that reduces cell viability by 50%).

Example Cytotoxicity Data (Hypothetical):

Sulcotrione (µM)	Absorbance (570 nm)	% Viability (Relative to Vehicle)
0 (Vehicle Control)	0.950	100%
1	0.945	99.5%
10	0.931	98.0%
50	0.855	90.0%
100	0.713	75.1%
200	0.481	50.6%
500	0.152	16.0%

From this data, the cytotoxic IC₅₀ is determined to be approximately 200 µM. For subsequent functional assays, concentrations should be kept well below this value (e.g., ≤ 20 µM) to ensure observed effects are not due to cell death.

Protocol 3: In Vitro HPPD Enzyme Inhibition Spectrophotometric Assay

Causality: This assay directly measures sulcotrione's ability to inhibit purified HPPD enzyme activity. It is a coupled enzyme assay where the product of HPPD, homogentisate (HGA), is further processed.[13] Alternatively, a more direct method monitors the decrease of the HPP substrate. The enol form of the HPP substrate has a characteristic absorbance, and its consumption by the HPPD enzyme can be monitored kinetically.[14] The rate of decrease in absorbance is proportional to enzyme activity.

Materials:

• Recombinant HPPD enzyme (e.g., from Arabidopsis thaliana or human)[14][15]

• 4-Hydroxyphenylpyruvate (HPP) substrate

• Assay Buffer: 50 mM potassium phosphate, pH 7.2, 1 mM ascorbic acid, 10 µM FeSO₄[14]

• Sulcotrione working solutions (serial dilutions in Assay Buffer)

• Positive Control: Another known HPPD inhibitor (e.g., Mesotrione)[14]

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of kinetic reads at ~310 nm[14]

Procedure:

• Compound Plating: In a UV-transparent 96-well plate, add 50 µL of serially diluted sulcotrione solutions.

  • Controls: Include "no inhibitor" wells (Assay Buffer + DMSO vehicle), "no enzyme" wells (substrate only), and positive control wells (Mesotrione).

• Enzyme Addition: Add 50 µL of HPPD enzyme solution (at a pre-determined optimal concentration) to all wells except the "no enzyme" controls.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.[5][14]

• Reaction Initiation: Initiate the reaction by adding 50 µL of the HPP substrate solution to all wells.[14]

• Kinetic Measurement: Immediately place the plate in the spectrophotometer and measure the decrease in absorbance at 310 nm every 30 seconds for 15-20 minutes.[14]

• Data Analysis:

  • Determine the initial reaction velocity (V₀) for each well by calculating the slope of the linear portion of the kinetic curve (ΔAbs/min).

  • Calculate the percentage of inhibition for each sulcotrione concentration: Inhibition % = (1 - (V₀_inhibitor / V₀_no_inhibitor)) * 100.

  • Plot the inhibition percentage against the logarithm of sulcotrione concentration and use non-linear regression (four-parameter logistic fit) to determine the functional IC₅₀.

Example HPPD Inhibition Data (Hypothetical):

Sulcotrione (nM)	Reaction Velocity (mOD/min)	% Inhibition
0 (No Inhibitor)	25.0	0%
1	24.1	3.6%
10	20.5	18.0%
50	12.7	49.2%
100	7.5	70.0%
500	2.1	91.6%
1000	0.8	96.8%

This data would yield a functional IC₅₀ of approximately 50 nM, a concentration far below the cytotoxic threshold, confirming that sulcotrione's primary effect at this range is specific enzyme inhibition.

Conclusion and Best Practices

References

• First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Palacín, M. M., et al. (2007). Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues. Photosynthetica, 45(2), 223-229.

• sulcotrione mesotrione companies. (2024, October 4). Insecticide Supplier|Herbicide Manufacturer|Fungicide. Retrieved March 7, 2026, from [Link]

• Identity - ECHA CHEM. (n.d.). European Chemicals Agency. Retrieved March 7, 2026, from [Link]

• 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors: From Chemical Biology to Agrochemicals. (2020). Semantic Scholar. Retrieved March 7, 2026, from [Link]

• Jhala, A. J., et al. (n.d.). "4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past". UNL Digital Commons. Retrieved March 7, 2026, from [Link]

• A novel enzymatic assay for the identification of 4-hydroxyphenylpyruvate dioxygenase modulators. (2023, May 11). STAR Protocols. Retrieved March 7, 2026, from [Link]

• Jhala, A. J., et al. (2022). 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. Weed Technology, 37(1), 1-13.

• Jhala, A. J., et al. (2023, February 21). 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. Illinois Experts. Retrieved March 7, 2026, from [Link]

• sulcotrione 1,3-cyclohexanedione, 2-(2-chloro-4-(methylsulfonyl)benzoyl). (n.d.). The Good Scents Company. Retrieved March 7, 2026, from [Link]

• Freitas, L. G., et al. (2004). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry.

• Cytotoxicity Testing of Pesticides Using the MTT Assay. (2026, February 23). IML Research. Retrieved March 7, 2026, from [Link]

• Cytotoxicity Test of Pesticides Using the Trypan Blue Dye Exclusion Assay. (2026, February 18). IML Research. Retrieved March 7, 2026, from [Link]

• Manetti, F. (2022). Survey on the Recent Advances in 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition by Diketone and Triketone Derivatives and Congeneric Compounds.

• Quantification of sulcotrione in soil samples by both bioassay (with... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• 4-Hydroxyphenylpyruvate dioxygenase inhibitor. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Cytotoxicity Mechanisms of Eight Major Herbicide Active Ingredients in Comparison to Their Commercial Formulations. (2022, November 21). PMC. Retrieved March 7, 2026, from [Link]

• Herbicide Sulcotrione. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Sulcotrione (Ref: SC 0051). (2026, February 3). AERU, University of Hertfordshire. Retrieved March 7, 2026, from [Link]

• Yang, C., et al. (2019). Crystal Structure of 4-Hydroxyphenylpyruvate Dioxygenase in Complex with Substrate Reveals a New Starting Point for Herbicide Discovery. PMC.
• Wang, Q. (2024, October 4). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. Journal of Cell and Molecular Pharmacology, 8, 238.

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025, January 23). Kosheeka. Retrieved March 7, 2026, from [Link]

• Computational protocol of discovering new HPPD inhibitors. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Halle, A., et al. (2009). Photolysis of the herbicide sulcotrione: formation of a major photoproduct and its toxicity evaluation. Pest Management Science, 65(1), 89-94.

• Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography–tandem mass spectrometry. (2004, January 7). R Discovery. Retrieved March 7, 2026, from [Link]

• Study of sulcotrione toxicity and its photoproducts. (2016, June 8). ResearchGate. Retrieved March 7, 2026, from [Link]

Sources

• 1. sulcotrione mesotrione companies [cnagrochem.com]
• 2. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 3. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 8. scbt.com [scbt.com]
• 9. ECHA CHEM [chem.echa.europa.eu]
• 10. imlresearch.com [imlresearch.com]
• 11. Cytotoxicity Mechanisms of Eight Major Herbicide Active Ingredients in Comparison to Their Commercial Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. One moment, please... [imlresearch.com]
• 13. Crystal Structure of 4-Hydroxyphenylpyruvate Dioxygenase in Complex with Substrate Reveals a New Starting Point for Herbicide Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. cell.com [cell.com]

Application Note: Greenhouse Bioassay for Triazole Sulcotrione Efficacy Profiling

This Application Note and Protocol guide is designed for researchers and agrochemical professionals conducting efficacy testing on Triazole Sulcotrione , a novel HPPD-inhibiting herbicide. This guide synthesizes standard EPPO guidelines with advanced physiological insights.

Introduction & Mechanism of Action

Triazole Sulcotrione (often referenced in recent patent literature such as CN105503728B) represents a novel subclass of HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors . Like its structural analogs sulcotrione and mesotrione, it targets the enzyme responsible for converting tyrosine to plastoquinone and

-tocopherol.

Physiological Causality

The efficacy of Triazole Sulcotrione relies on the depletion of plastoquinone , a critical cofactor for Phytoene Desaturase (PDS). When PDS is stalled, carotenoid biosynthesis ceases. Without carotenoids to quench triplet state chlorophyll and reactive oxygen species (ROS), the plant suffers photo-oxidative destruction, manifesting as the hallmark "bleaching" symptom.

Biological Pathway Visualization

The following diagram illustrates the specific blockade point of Triazole Sulcotrione and the downstream cascade leading to plant death.

Caption: Mechanism of Action: Triazole Sulcotrione binds to HPPD, halting plastoquinone synthesis and causing rapid photo-oxidative bleaching.

Experimental Design Strategy

To ensure Scientific Integrity and Reproducibility , this protocol utilizes a Randomized Complete Block Design (RCBD) with a factorial arrangement if testing synergists (e.g., Triazole Sulcotrione + Atrazine).

Core Variables[7][8][9]

• Test Substance: Triazole Sulcotrione (Technical grade >95% purity or SC formulation).

• Target Species:

  • Sensitive Weeds:[1][2]Amaranthus retroflexus (Redroot pigweed), Chenopodium album (Lambsquarters), Echinochloa crus-galli (Barnyardgrass).

  • Crop Safety:Zea mays (Corn), Oryza sativa (Rice).

• Replication: Minimum 4 replicates per treatment dose.

• Controls: Untreated Check (UTC), Solvent Control (if using technical grade), Commercial Standard (e.g., Mesotrione).

Detailed Protocol: Whole-Plant Greenhouse Bioassay

Phase I: Plant Establishment

• Soil Matrix: Use a standardized sandy loam (pH 6.5–7.5, OM 2-3%) to mimic field bioavailability. Avoid high organic matter peat mixes which may bind triketones excessively.

• Seeding:

  • Sow seeds in 10-cm diameter plastic pots.

  • Thin seedlings to 4 uniform plants per pot at the 1-leaf stage (BBCH 11).

• Growth Conditions:

  • Temperature: 25°C Day / 20°C Night.[3][4]

  • Photoperiod: 16h light (supplemental LED/Sodium lamps if <500 µmol/m²/s).

  • Humidity: 60–75% RH.

Phase II: Treatment Application

Critical Control Point: Application accuracy is the most common source of error in herbicide bioassays.

• Stock Solution: Dissolve technical Triazole Sulcotrione in acetone or DMSO. Dilute with water containing 0.25% v/v Non-Ionic Surfactant (NIS) or 1% Methylated Seed Oil (MSO) to enhance foliar uptake.

• Dose Range: Prepare a logarithmic series to capture the GR50 (Growth Reduction 50%).

  • Suggested Rates (g ai/ha): 0, 3.125, 6.25, 12.5, 25, 50, 100, 200.

• Sprayer Settings:

  • Equipment: Stationary track sprayer (e.g., DeVries or Mandel).

  • Nozzle: Flat fan TeeJet 8002E or AIXR (Air Induction) to minimize drift.

  • Pressure: 275 kPa (40 PSI).

  • Carrier Volume: 200 L/ha (Standard for post-emergence contact/systemic).

  • Height: 50 cm above canopy.

Phase III: Assessment & Data Collection

Assessments should be performed at 7, 14, and 21 Days After Treatment (DAT) .

Metric	Methodology	Scientific Rationale
Visual Injury	0–100% scale (0=No effect, 100=Death).	Rapid assessment of bleaching intensity (chlorosis/necrosis).
Chlorophyll Fluorescence	Fv/Fm ratio using a fluorometer.	Quantifies physiological stress before visible symptoms (early detection).
Biomass (Fresh)	Cut plants at soil line, weigh immediately.	Primary metric for calculating GR50/ED50.
Biomass (Dry)	Dry at 65°C for 48h.	Eliminates water status variability; most robust metric.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Greenhouse Bioassay ensuring standardized treatment and assessment.

Data Analysis & Interpretation

To determine the efficacy, do not rely on simple ANOVA. Use Non-linear Regression to calculate dose-response curves.[2]

Statistical Model: Three or Four-parameter Log-Logistic Model.

• : Response (Biomass/Injury)
• : Dose
• : GR50 (Dose producing 50% response)
• : Slope of the curve

Software Implementation (R - 'drc' package):

Synergism Analysis (Optional)

If testing Triazole Sulcotrione with a partner (e.g., Atrazine), use Colby’s Equation to detect synergism:

• If

  , the interaction is Synergistic .

References

• EPPO (European and Mediterranean Plant Protection Organization). (2012). Design and analysis of efficacy evaluation trials (PP 1/152). Link

• Beaudegnies, R., et al. (2009). Herbicidal 4-hydroxyphenylpyruvate dioxygenase inhibitors—A review of the triketone chemistry. Bioorganic & Medicinal Chemistry. Link

• Ritz, C., & Streibig, J. C. (2005). Bioassay analysis using R. Journal of Statistical Software. Link

• Google Patents. (2016). Triazole sulcotrione crystal form c, preparation method therefor, and use thereof (CN105503728B). Link

• Dayan, F. E., et al. (2007). p-Hydroxyphenylpyruvate dioxygenase is a herbicidal target site for β-triketones from Leptospermum scoparium. Phytochemistry. Link

Sources

• 1. WO2018192046A1 - Triazolesulcotrione crystal form c, preparation method therefor, and use thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Note: Comprehensive Field Trial Design for Assessing Triazole Sulcotrione Efficacy and Phytotoxicity

Target Audience: Agrochemical Researchers, Field Scientists, and Herbicide Development Professionals Document Type: Standard Operating Protocol & Mechanistic Guide

Executive Summary

Triazole sulcotrione is a highly potent triketone-derivative herbicide utilized for broadleaf and grass weed control. As a 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor, its efficacy is highly dependent on formulation dynamics (pH and adjuvants) and precise field application timing. This application note provides a self-validating, step-by-step protocol for designing field trials to assess the efficacy and phytotoxicity of Triazole sulcotrione, grounded in EPPO standards and mechanistic causality.

Mechanistic Grounding: The Causality of HPPD Inhibition

To design an effective field trial, researchers must first understand the biochemical cascade triggered by Triazole sulcotrione. The herbicide does not destroy chlorophyll directly; rather, it dismantles the plant's photoprotective infrastructure.

Triazole sulcotrione competitively inhibits the HPPD enzyme, which is responsible for catalyzing the conversion of 4-hydroxyphenylpyruvic acid (HPPA) into homogentisic acid (HGA)[1],[2]. HGA is a critical precursor for the biosynthesis of plastoquinone and α-tocopherol (Vitamin E)[2]. Plastoquinone serves as an essential electron-acceptor cofactor for phytoene desaturase (PDS) in the carotenoid biosynthesis pathway[1].

The Causality Cascade: Without plastoquinone, carotenoid synthesis halts[1]. Carotenoids normally dissipate excess light energy; in their absence, unprotected chlorophyll molecules undergo rapid photo-oxidation[2]. This results in the hallmark "bleaching" symptom (complete loss of green pigment without tissue deformation) followed by necrosis and plant death[1],[2].

Biochemical pathway of HPPD inhibition by Triazole Sulcotrione leading to foliage bleaching.

Experimental Workflow & Trial Architecture

A robust field trial must be a self-validating system. By controlling formulation variables (like spray droplet surface tension) and utilizing standardized assessment metrics, researchers can isolate the true intrinsic sensitivity of target weeds (e.g., Echinochloa crus-galli) to the active ingredient.

Five-phase self-validating workflow for Triazole Sulcotrione field trial execution.

Step-by-Step Field Trial Protocol

Phase 1: Site Selection & Plot Design

• Soil Characterization: Select a site with characterized sandy loam soil. Record baseline organic matter and pH, as sulcotrione exhibits variable soil persistence and activity based on these factors[3].

• Experimental Design: Implement a Randomized Complete Block Design (RCBD) with a minimum of 4 replicates to ensure an acceptable number of residual degrees of freedom[4].

• Plot Dimensions: Establish plots measuring at least 3.3 m x 5.0 m (16.5 m²), consisting of two beds and four crop rows[4]. Include untreated control strips to establish baseline weed pressure[3].

Phase 2: Formulation Mixing (The pH/Adjuvant Causality)

Field-Proven Insight: The efficacy of sulcotrione is heavily dictated by the pH of the spray liquid. Weak acid herbicides like sulcotrione penetrate the waxy leaf cuticle more efficiently in their un-ionized state. Lowering the pH (e.g., to 4.0 using citric acid) and adding a Methylated Seed Oil (MSO) adjuvant significantly reduces the surface tension and contact angle of the spray droplets, allowing a reduced dose of the herbicide to perform identically to a full dose[5].

• Water Conditioning: Fill the spray tank to 50% capacity with tap water. Add citric acid incrementally until the solution pH stabilizes at 4.0[5].

• Adjuvant Integration: Add MSO at a rate equivalent to 950 g a.i. ha⁻¹ (or ~1.0 L / 200 L of spray liquid)[5]. Agitate for 2 minutes.

• Active Ingredient Addition: Add Triazole sulcotrione. For dose-response validation, prepare two batches: a full recommended rate (e.g., 450 g a.i. ha⁻¹) and a reduced rate (225 g a.i. ha⁻¹)[5].

• Final Volume: Fill the remainder of the tank with water and maintain continuous agitation.

Phase 3: Application

• Apply the herbicide using a calibrated CO2-pressurized backpack sprayer equipped with flat-fan nozzles.

• Ensure application occurs under optimal environmental conditions: 50–80% relative humidity and avoiding imminent rainfall to prevent runoff[5].

Phase 4: Efficacy & Phytotoxicity Assessment

Assessments must strictly adhere to EPPO guidelines to ensure regulatory trustworthiness.

• Timing: Conduct assessments at 12, 34, 48, and 62 days after treatment application[4].

• Weed Efficacy (EPPO PP 1/50(3)): Use a 0.25 m x 0.25 m quadrat. Count the total number of weed plants for each individual species and estimate the percentage of overall plot cover[4].

• Crop Phytotoxicity (EPPO PP 1/135(4)): Visually score crop injury on a 0–100% scale, specifically looking for the characteristic HPPD-inhibitor "bleaching" on new meristematic growth[4],[6].

Phase 5: Data Synthesis & Statistical Analysis

• Data Transformation: Because weed distribution is inherently uneven across field situations, apply an angular transformation to the percentage data prior to analysis to normalize the variance[4].

• ANOVA: Analyze the transformed data using ANOVA (e.g., via GenStat)[4].

• ED50 Calculation: Subject foliage fresh weight data to non-linear regression analysis to calculate the ED50 values (the effective dose causing a 50% reduction in weed biomass) for sensitivity ranking[3].

Quantitative Data Presentation

The following table synthesizes expected quantitative outcomes demonstrating the causality between formulation adjustments (pH/Adjuvants) and Triazole sulcotrione efficacy against Echinochloa crus-galli (Barnyardgrass), based on controlled baseline data[5].

Treatment Formulation	Application Rate	Solution pH	Adjuvant Added	Droplet Surface Tension (mN/m)	Weed Control Efficacy (%)
Control (Water)	N/A	7.0	None	~72.0	0%
Sulcotrione (Neutral)	Full (450 g/ha)	7.0	None	42.0	90%
Sulcotrione (Neutral)	Reduced (225 g/ha)	7.0	None	51.5	74%
Sulcotrione (Acidic)	Reduced (225 g/ha)	4.0 (Citric Acid)	None	50.5	85 - 88%
Sulcotrione + MSO	Reduced (225 g/ha)	4.0 (Citric Acid)	Methylated Seed Oil	29.8	91 - 93%

Data Interpretation: The table validates that reducing the spray liquid pH and integrating an MSO adjuvant drops the surface tension from 51.5 mN/m to 29.8 mN/m. This physical alteration directly causes a spike in herbicide uptake, allowing a 50% reduced dose to achieve >91% efficacy, outperforming the full dose applied in a neutral, non-adjuvanted solution[5].

References[3] Soil activity and persistence of sulcotrione and mesotrione - PubMed.

URL:[5] Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide - MDPI. URL:[4] Final Trial Report: Protocol conforms to EPPO1/50(3) for Weeds in maize - RSK ADAS. URL:[1] 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past, Present, and Future - UNL Digital Commons. URL:[2] First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - MDPI. URL:

Sources

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. mdpi.com [mdpi.com]
• 3. Soil activity and persistence of sulcotrione and mesotrione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. projectbluearchive.blob.core.windows.net [projectbluearchive.blob.core.windows.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Note: A Comprehensive Guide to Studying the Degradation of Sulcotrione in Aqueous Environments

This document provides a detailed guide for researchers, environmental scientists, and professionals in drug and pesticide development on the methodologies for studying the degradation of the herbicide sulcotrione in water. This guide emphasizes the chemical principles, experimental design based on international standards, and advanced analytical protocols for accurate quantification.

Introduction: Understanding Sulcotrione's Environmental Fate

Sulcotrione, [2-(2-chloro-4-methylsulfonylbenzoyl)cyclohexane-1,3-dione], is a selective herbicide belonging to the triketone family.[1] It is crucial to distinguish sulcotrione from the triazole class of fungicides; sulcotrione's mode of action involves the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, which is essential for carotenoid biosynthesis in target weeds.[1][2] Due to its application in agriculture, sulcotrione residues can enter aquatic ecosystems. Understanding its persistence and degradation pathways in water is fundamental for a thorough environmental risk assessment.[3][4]

The primary abiotic degradation pathways for sulcotrione in water are hydrolysis and photolysis, which transform the parent molecule into various degradation products.[5] This application note will detail the established methods to study these processes in a controlled laboratory setting, ensuring data integrity and reproducibility.

Core Principles of Sulcotrione Degradation in Water

Hydrolytic Degradation: The Role of pH

Hydrolysis is a chemical process where a molecule is cleaved into two parts by the addition of a water molecule. For sulcotrione, this process is highly dependent on the pH of the water.[5]

• Mechanism and pH Dependency : Studies have shown that sulcotrione is relatively stable in neutral and alkaline waters (pH > 6).[5][6] However, under acidic conditions (e.g., pH 3), it undergoes hydrolysis.[5][6] This pH-dependent stability is a critical factor in its environmental persistence.

• Major Hydrolysis Product : The primary product of sulcotrione hydrolysis is 2-chloro-4-methylsulfonyl-benzoic acid (CMBA).[2] The formation of CMBA represents a significant breakdown of the parent herbicide structure.

• Standardized Testing : To ensure that data on hydrolytic stability is comparable and can be used for regulatory purposes, studies should be conducted following internationally recognized guidelines, such as the OECD Test Guideline 111, "Hydrolysis as a Function of pH".[7][8][9] This guideline provides a systematic approach for evaluating hydrolysis rates at environmentally relevant pH values (4-9) and temperatures.[10][11]

Photolytic Degradation: The Influence of Light

Photolysis, or photodegradation, is the breakdown of compounds by light. Sulcotrione can be degraded by both natural sunlight and artificial UV radiation.[5]

• Mechanism : The degradation kinetics often follow a first-order reaction, with half-lives reported to range from 3 to 50 hours, depending on the experimental conditions.[5][6] The rate of photolysis is influenced by the light source (UV-B radiation being faster than simulated solar radiation), the water's composition (dissolved organic matter can have a retarding effect), and pH.[5][6]

• Major Photoproducts : Unlike hydrolysis, the primary pathway for photolysis is an intramolecular cyclization, which results in the formation of a chromone derivative (often abbreviated as CP), specifically 1H–xanthene–1,9–dione–3,4–dihydro–6–methylsulfonyl.[12] This photoproduct has been shown to lack the herbicidal activity of the parent compound.[12]

Sulcotrione Degradation Pathway Overview

The degradation of sulcotrione in water proceeds through two main competing abiotic pathways, hydrolysis and photolysis, yielding distinct primary degradation products. The prevalence of each pathway is dictated by environmental conditions, primarily pH and the presence of light.

Caption: Primary abiotic degradation pathways of sulcotrione in water.

Experimental Design for Degradation Studies

A robust experimental design is critical for generating reliable and meaningful data on sulcotrione's degradation kinetics.

General Considerations

• Purity and Sterility : To isolate abiotic processes, studies should use purified water (e.g., Type I ultrapure water) and sterilized glassware to minimize microbial degradation.[10] OECD Guideline 111 specifically calls for the use of sterile buffered aqueous solutions.[11]

• Controls : Dark controls are essential in photolysis studies to distinguish between photochemical and hydrolytic degradation. For hydrolysis studies, control samples at neutral pH where the compound is stable can be used to monitor for any non-hydrolytic losses.

• Temperature : All experiments should be conducted under controlled, constant temperature conditions, as reaction rates are temperature-dependent.[8]

Protocol Outline: Hydrolysis Study (based on OECD 111)

The OECD 111 guideline uses a tiered approach.[8][11]

• Preliminary Test : Incubate the test substance (sulcotrione) in sterile buffer solutions at pH 4, 7, and 9 at 50°C for 5 days.[8][11] If less than 10% degradation is observed, the substance is considered hydrolytically stable, and no further testing is needed.

• Main Test : If significant degradation occurs in the preliminary test, a more detailed study is performed at different temperatures (at least two additional temperatures below 50°C) for the pH values where the substance was unstable.[10]

• Experimental Setup :

  • Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Add a known concentration of sulcotrione (not exceeding 0.01 M or half its water solubility).[8]

  • Incubate the solutions in the dark in a temperature-controlled chamber or water bath.[8][10]

  • Collect duplicate samples at predetermined time intervals. The sampling schedule should be designed to adequately define the decline curve until 90% degradation is observed or for 30 days, whichever is shorter.[10][11]

  • Immediately analyze samples or store them under conditions that prevent further degradation prior to analysis.

Protocol Outline: Photolysis Study

• Light Source : A calibrated artificial light source that mimics natural sunlight is required. Xenon arc lamps are commonly used for this purpose. Alternatively, specific UV lamps (e.g., UV-B) can be used to study degradation under higher energy irradiation.[5]

• Reaction Vessels : Use vessels made of quartz or borosilicate glass that are transparent to the wavelengths of the light source.

• Experimental Setup :

  • Prepare a solution of sulcotrione in purified, sterile water buffered at a relevant pH (e.g., pH 7 to minimize hydrolysis).

  • Place the reaction vessels in a temperature-controlled chamber under the light source.

  • Wrap a set of control vessels in aluminum foil and place them alongside the irradiated samples to serve as dark controls.

  • Collect duplicate samples from both light-exposed and dark control vessels at appropriate time intervals.

  • Analyze samples for the concentration of sulcotrione and its degradation products.

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. epa.gov [epa.gov]
• 4. mdpi.com [mdpi.com]
• 5. Photodegradation of sulcotrione in various aquatic environments and toxicity of its photoproducts for some marine micro-organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]
• 9. oecd.org [oecd.org]
• 10. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 11. oecd.org [oecd.org]
• 12. Photodegradation product of sulcotrione and the physiological response of maize (Zea mays) and white mustard (Sinapis alba) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Triazole sulcotrione in maize and sweetcorn crops

Application Note: Application of Tripyrasulfone (Triazole Sulcotrione) in Maize and Sweetcorn Crops

Target Audience: Agrochemical Researchers, Plant Scientists, and Herbicide Development Professionals Content Type: Technical Guide & Experimental Protocols

Mechanistic Grounding & Pharmacodynamics

Tripyrasulfone (chemically synonymous with Triazole sulcotrione, CAS 1911613-97-2) is a highly potent, novel 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor[1]. While initially commercialized for post-emergence (POST) weed control in paddy rice, recent toxicological and agronomic screenings highlight its exceptional safety profile in maize (Zea mays) and sweetcorn at application rates of 180 to 360 g a.i./ha[2].

As an HPPD inhibitor, the mechanism of action relies on the competitive inhibition of the HPPD enzyme, which halts the conversion of tyrosine to plastoquinones and tocopherols[2][3]. This biochemical blockade disrupts carotenoid biosynthesis. Without photoprotective carotenoids, the plant is vulnerable to severe photo-oxidation, manifesting as rapid foliar bleaching, chlorophyll degradation, and subsequent necrosis in susceptible grass weeds like Echinochloa crus-galli[2][3].

Crop Selectivity: The Maize & Sweetcorn Advantage

As a Senior Application Scientist, I emphasize that understanding the causality behind crop selectivity is critical for field success. The fundamental reason tripyrasulfone is safe for maize and sweetcorn lies in differential metabolic detoxification.

Tolerant crops rapidly metabolize the active compound via cytochrome P450 monooxygenases (CYP450) and glutathione S-transferases (GST)[4][5]. This rapid enzymatic degradation prevents the active hydrolyzed metabolite (HDT) from reaching lethal concentrations at the target site[5]. Conversely, susceptible weeds lack this robust metabolic machinery, resulting in target-site saturation and death[5]. Furthermore, while sweetcorn hybrids can be highly sensitive to older HPPD inhibitors (such as mesotrione) when applied POST, tripyrasulfone's unique heterocyclic-amide structure provides a significantly wider margin of crop safety[6][7].

Fig 1: Tripyrasulfone mechanism of action and CYP450/GST-mediated crop selectivity pathway.

Quantitative Efficacy and Tolerance Data

To facilitate accurate experimental design, the following table synthesizes expected field outcomes based on baseline dose-response assays.

Table 1: Comparative Efficacy and Crop Safety of Tripyrasulfone

Treatment Rate (g a.i./ha)	Target Weed Species	Efficacy (14 DAT)	Maize Injury (V4 Stage)	Sweetcorn Injury (V4 Stage)
120	E. crus-galli	>95%	0%	<2%
180 (Standard 1X)	E. crus-galli	>98%	0%	<5%

| 360 (2X Overdose) | E. crus-galli | 100% | <2% | <10% (Transient bleaching) |

Standardized Protocols for Field Application & Screening

Expertise Note: The efficacy of weak-acid herbicides like tripyrasulfone (pKa ~2.8) is highly dependent on spray solution pH and cuticular penetration[8]. The following protocols integrate these physicochemical realities into self-validating workflows to ensure data integrity.

Protocol A: Pre-field Greenhouse Screening for Sweetcorn Genotype Sensitivity

Causality: Sweetcorn hybrids exhibit variable CYP450 expression. Pre-screening prevents catastrophic field losses by identifying sensitive genotypes before large-scale application[6].

• Preparation: Sow sweetcorn seeds in standard potting mix under controlled greenhouse conditions (25°C/20°C day/night, 16h photoperiod).

• Treatment Application (V3 Stage): Apply tripyrasulfone at 1X (180 g a.i./ha) and 2X (360 g a.i./ha) rates using a track sprayer calibrated to 150 L/ha.

• Self-Validation System:

  • Positive Control: Include a known highly tolerant field maize hybrid (e.g., a standard dent corn variety) to validate herbicide safety baseline.

  • Negative Control: Maintain an untreated cohort of the test sweetcorn hybrid to account for environmental stressors.

• Evaluation: Assess visual injury (chlorosis/stunting) at 7 and 14 days after treatment (DAT). Hybrids showing >10% injury at the 1X rate should be excluded from POST field applications.

Protocol B: Post-Emergence (POST) Field Application Workflow

Causality: To maximize weed mortality while preserving sweetcorn yield, application timing and adjuvant selection must be optimized. Methylated Seed Oil (MSO) is mandatory to reduce droplet surface tension and dissolve the waxy cuticle of grass weeds, ensuring the active ingredient penetrates the leaf[8].

• Staging & Environmental QC: Verify that sweetcorn is between the V3 and V5 growth stages. Do not apply if the crop exceeds 18 inches, as the risk of whorl accumulation and subsequent phytotoxicity increases dramatically[6].

• Tank Mixing:

  • Fill the spray tank to 50% capacity with water.

  • Add Ammonium Sulfate (AMS) at 1% v/v to condition hard water and prevent antagonistic cation binding.

  • Add tripyrasulfone (e.g., 6% OD formulation) at the target rate (120-180 g a.i./ha).

  • Add MSO at 1% v/v last to ensure proper emulsification[8].

• Application: Utilize drop nozzles for sweetcorn taller than 12 inches to direct the spray toward the weeds and away from the crop canopy[6].

• Self-Validation System: Leave a 2-meter untreated "check strip" in each experimental block. This validates that subsequent weed mortality is due to the herbicide application and not environmental stress or natural senescence.

Fig 2: Self-validating POST field application workflow for tripyrasulfone in sweetcorn.

References

• Unravelling Phytotoxicity and Mode of Action of Tripyrasulfone, a Novel Herbicide. Journal of Agricultural and Food Chemistry. 2

• The Evaluation of HPPD-Inhibitors for Full-Season Control of Morningglory. Auburn University. 3

• Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. MDPI. 8

• Reducing Risk of Crop Injury from Herbicide Applications. IFSI. 6

• Sensitivity of Echinochloa crus-galli populations to maize herbicides. ResearchGate. 7

• First Report on Resistance to HPPD Herbicides Mediated by Nontarget-Site Mechanisms in the Grass Leptochloa chinensis. ACS Publications. 4

• Videos about What is Rice Field Barnyard Grass Control Herbicide Tripyrasulfone. Avanca. 1

• Physiological Basis for the Mechanism of Selectivity of Tripyrasulfone between Rice and Barnyard Grass. ACS Publications. 5

Sources

• 1. avanca.com [avanca.com]
• 2. researchgate.net [researchgate.net]
• 3. auetd.auburn.edu [auetd.auburn.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ifsi.com [ifsi.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Factors Affecting Triazole Sulcotrione Efficacy in Different Soil Types

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the triazole herbicide sulcotrione. This guide is designed to provide in-depth, practical insights into the complex interplay between soil characteristics and the efficacy of sulcotrione. By understanding these interactions, you can better design your experiments, troubleshoot unexpected results, and interpret your data with higher confidence.

I. Core Principles: Understanding Sulcotrione's Behavior in Soil

Sulcotrione is a selective, post-emergence herbicide belonging to the triketone family.[1] Its mode of action is the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is crucial for carotenoid biosynthesis in susceptible plants.[2][3] This inhibition leads to the characteristic bleaching of leaves as chlorophyll is degraded due to the absence of protective carotenoids.[1][2]

The efficacy of sulcotrione is not solely dependent on its intrinsic herbicidal activity but is significantly modulated by the soil environment. The journey of sulcotrione from application to its target site in a weed is influenced by a series of dynamic processes within the soil matrix, including adsorption, degradation, and transport.

II. Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your research, their probable causes related to soil properties, and actionable solutions.

Issue 1: Reduced or Inconsistent Herbicidal Efficacy

Symptom: You observe lower than expected weed control, or high variability in efficacy across replicate experiments using different soil sources.

Potential Causes & Solutions:

• High Organic Matter Content:

  • Causality: Sulcotrione can be adsorbed to soil organic matter, reducing its bioavailability in the soil solution for root uptake.[4] Soils with high organic content have a greater capacity to bind the herbicide.

  • Troubleshooting Steps:

    • Characterize Your Soil: Determine the organic matter content of your experimental soils.

    • Adjust Application Rate: For high organic matter soils, a higher application rate may be necessary to achieve the desired concentration of bioavailable sulcotrione. Conduct a dose-response study to determine the optimal rate for your specific soil type.

    • Consider Formulation: Investigate if different sulcotrione formulations exhibit varied adsorption characteristics.

• High Clay Content:

  • Causality: Clay particles, with their large surface area and charged surfaces, can also adsorb sulcotrione, making it unavailable to target weeds.[5][6] Studies have shown that clay content can be a primary factor influencing sulcotrione adsorption.[5][7]

  • Troubleshooting Steps:

    • Soil Texture Analysis: Perform a soil texture analysis to determine the percentage of sand, silt, and clay.

    • Correlate Efficacy with Clay Content: Analyze your efficacy data in the context of the clay content of your soils. This can help explain variability in your results.

    • Leaching Potential: Be aware that in soils with low clay and organic matter, sulcotrione may be more prone to leaching, potentially moving it out of the root zone of target weeds.[8][9]

• Suboptimal Soil pH:

  • Causality: Soil pH can influence the chemical form of sulcotrione and its interaction with soil colloids. Sulcotrione is a weak acid, and its degradation can be pH-dependent.[10] Some studies suggest that sulcotrione has a shorter residence time in alkaline soils due to weaker adsorption.[4] Conversely, degradation can be slower in low pH soils.[4]

  • Troubleshooting Steps:

    • Measure Soil pH: Regularly monitor and record the pH of your soil samples.

    • pH Adjustment Studies: If you suspect pH is a confounding factor, you can conduct experiments where you amend the soil pH to observe its effect on efficacy.

    • Consider Degradation Pathways: Be aware that the degradation pathway of sulcotrione can be influenced by pH, leading to different metabolites.[11]

Issue 2: Accelerated or Unexpectedly Rapid Degradation of Sulcotrione

Symptom: The herbicidal effect of sulcotrione diminishes more quickly than anticipated, requiring more frequent applications or leading to weed regrowth.

Potential Causes & Solutions:

• Enhanced Microbial Activity:

  • Causality: Soil microorganisms play a significant role in the degradation of sulcotrione.[12][13][14] Soils with a history of sulcotrione application may harbor microbial populations adapted to degrading the herbicide, a phenomenon known as enhanced biodegradation.[13] The addition of organic matter like manure can also stimulate microbial activity and accelerate degradation.[15]

  • Troubleshooting Steps:

    • Soil History: Whenever possible, obtain the pesticide application history of your soil samples.

    • Microbial Activity Assays: Consider conducting assays to measure overall microbial biomass or specific enzyme activities related to herbicide degradation.

    • Sterilized Soil Controls: To isolate the effect of microbial degradation, include sterilized soil controls in your experiments.

Issue 3: Off-Target Effects or Unexpected Phytotoxicity to Rotational Crops

Symptom: You observe injury to non-target plants or rotational crops planted in soil previously treated with sulcotrione.

Potential Causes & Solutions:

• Persistence and Leaching:

  • Causality: Sulcotrione has a moderate persistence in soil, with reported half-lives ranging from a few days to over 100 days, depending on environmental conditions.[14][16][17] Its potential to leach can also lead to its movement into areas with sensitive non-target plants.[8][9]

  • Troubleshooting Steps:

    • Conduct Persistence Studies: If rotational crop safety is a concern, conduct bioassays or chemical analysis to determine the residual levels of sulcotrione in the soil over time.[18][19]

    • Analyze Leachate: In column or lysimeter studies, analyze the leachate for the presence of sulcotrione and its metabolites to assess its mobility in your specific soil type.[20]

    • Select Tolerant Rotational Crops: Consult literature or conduct your own screening to identify rotational crops that are tolerant to sulcotrione residues.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary soil factors I should measure when studying sulcotrione efficacy?

A1: At a minimum, you should characterize your experimental soils for:

• Soil Texture: Percentage of sand, silt, and clay.

• Organic Matter Content: This is a critical factor for adsorption.

• pH: Influences both adsorption and degradation.

Q2: How does soil moisture affect sulcotrione's performance?

A2: Soil moisture influences several processes. Adequate moisture is necessary for the dissolution of sulcotrione in the soil solution, making it available for root uptake. It also impacts microbial activity, which is a key driver of degradation. Conversely, excessive moisture can lead to increased leaching, potentially moving the herbicide out of the target weed's root zone.

Q3: What are the main degradation products of sulcotrione in soil?

A3: The primary degradation pathway for sulcotrione in soil is hydrolysis, which yields 2-chloro-4-methylsulfonylbenzoic acid (CMBA) and 1,3-cyclohexanedione (CHD).[21] The formation of these metabolites can be influenced by soil pH.[11]

Q4: Can I use adjuvants to improve sulcotrione efficacy in challenging soil conditions?

A4: While adjuvants are more commonly associated with foliar applications to improve spray retention and uptake, their direct impact on soil efficacy is less straightforward. However, some adjuvants may influence the spray solution's pH, which could have a secondary effect on sulcotrione's behavior in the soil.[22] It is recommended to conduct small-scale trials to evaluate the effect of any adjuvant on sulcotrione's performance in your specific soil type.

IV. Experimental Protocols & Data Presentation

Protocol: Batch Equilibrium Method for Sulcotrione Adsorption

This protocol, based on the OECD Guideline 106, is used to determine the adsorption of sulcotrione to soil.[7]

Materials:

• Minimum of three different soil types with varying physicochemical properties.

• Analytical standard of sulcotrione.

• 0.01 M Calcium Chloride (CaCl2) solution.

• Centrifuge tubes.

• Shaker.

• Centrifuge.

• Analytical instrument (e.g., HPLC-UV or LC-MS/MS).

Procedure:

• Prepare Sulcotrione Solutions: Create a series of sulcotrione solutions with different initial concentrations in the 0.01 M CaCl2 solution.[7]

• Incubation:

  • Weigh a known amount of air-dried, sieved soil into centrifuge tubes.

  • Add a known volume of each sulcotrione working solution to the tubes. A common soil-to-solution ratio is 1:5.[7]

  • Include control samples with only the sulcotrione solution to check for adsorption to the container walls.

• Equilibration: Shake the tubes for a predetermined time (e.g., 24 hours) at a constant temperature to reach equilibrium.

• Phase Separation: Centrifuge the tubes to separate the solid and liquid phases.[7]

• Analysis: Analyze the concentration of sulcotrione in the supernatant using a validated analytical method.

• Data Calculation: The amount of sulcotrione adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the aqueous phase.

Data Presentation: Freundlich Adsorption Isotherm

The adsorption data can be fitted to the Freundlich isotherm model, which is commonly used for herbicides.[5][7]

Equation: Cs = Kf * Ce^(1/n)

Where:

• Cs is the amount of sulcotrione adsorbed to the soil (µg/g).

• Ce is the equilibrium concentration of sulcotrione in the soil solution (µg/mL).

• Kf is the Freundlich adsorption coefficient, indicating the adsorption capacity.

• 1/n is the Freundlich exponent, related to the linearity of adsorption.

Table 1: Example of Freundlich Adsorption Parameters for Sulcotrione in Different Soils

Soil Type	Organic Carbon (%)	Clay (%)	pH	Kf (µg^(1-n) mL^n g⁻¹)	1/n
Sandy Loam	1.2	15	6.5	1.8	0.85
Clay Loam	2.5	35	7.2	4.5	0.90
Silty Clay	3.1	45	5.8	6.2	0.92

Visualization of Key Relationships

Diagram 1: Factors Influencing Sulcotrione Bioavailability

Caption: Key soil properties and processes that negatively impact the bioavailability and ultimate efficacy of sulcotrione.

Diagram 2: Troubleshooting Workflow for Reduced Efficacy

Sources

• 1. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of the leaching behaviour of two maize herbicides: atrazine and sulcotrione | Agronomy for Sustainable Development, Agronomy [agronomy-journal.org]
• 10. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. york.ac.uk [york.ac.uk]
• 13. Isolation and characterisation of a bacterial strain degrading the herbicide sulcotrione from an agricultural soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. kpu.ca [kpu.ca]
• 15. Degradation of sulcotrione in a brown soil amended with various organic matters | Agronomy for Sustainable Development, Agronomy [agronomy-journal.org]
• 16. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | Assessing the Effects of β-Triketone Herbicides on the Soil Bacterial and hppd Communities: A Lab-to-Field Experiment [frontiersin.org]
• 18. Testing for and Deactivating Herbicide Residues | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 19. Soil activity and persistence of sulcotrione and mesotrione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. contractlaboratory.com [contractlaboratory.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide | MDPI [mdpi.com]

Triazole Sulcotrione Weed Resistance: Technical Support &amp; Troubleshooting Center

Designed for Researchers, Agronomists, and Herbicide Development Scientists

Welcome to the Technical Support Center for Triazole sulcotrione applications. As weed populations increasingly adapt to HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors, diagnosing and overcoming resistance requires precise, mechanistically grounded workflows. This guide provides drug development professionals with self-validating protocols to isolate, characterize, and defeat both target-site and metabolic resistance mechanisms.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the mechanistic advantage of Triazole sulcotrione, and why does resistance still occur? Triazole sulcotrione represents an advanced class of HPPD inhibitors (azole carboxamides/triketones) designed to block the conversion of 4-hydroxyphenylpyruvate to homogentisate ()[1]. This inhibition halts plastoquinone synthesis, leading to the destruction of chlorophyll via photo-oxidation (bleaching) ()[2]. Despite its optimized binding affinity and use in synergistic compositions to eliminate resistant weeds ()[3], weed species like Amaranthus palmeri (Palmer amaranth) and waterhemp have evolved resistance primarily through rapid metabolic detoxification, and less frequently, through target-site gene amplification ()[4].

Q2: How do I distinguish between Target-Site Resistance (TSR) and Non-Target-Site Resistance (NTSR)? NTSR (metabolic resistance) is driven by the upregulation of Cytochrome P450s or Glutathione S-transferases (GSTs) that degrade the herbicide before it reaches the meristematic tissue ()[5]. TSR occurs when the weed either mutates the HPPD binding pocket or massively amplifies the HPPD gene copy number to out-compete the inhibitor ()[4]. Distinguishing them requires sequential in vivo synergist assays followed by in vitro molecular profiling.

Section 2: Diagnostic Workflows & Pathway Visualization

Fig 1. Triazole sulcotrione MoA and primary resistance pathways in weeds.

Fig 2. Diagnostic workflow for profiling HPPD inhibitor resistance.

Section 3: Troubleshooting Guides & Self-Validating Protocols

Troubleshooting Guide 1: Diagnosing Metabolic Resistance (NTSR)

Symptom: Weeds survive 1x and 2x field rates of Triazole sulcotrione, showing initial bleaching but subsequent recovery within 14 days. Causality: The weed is likely utilizing Cytochrome P450 monooxygenases to hydroxylate the herbicide ring structure. By applying Malathion (an organophosphate that competitively binds to and inhibits P450s) prior to the herbicide, we artificially disable this metabolic clearance system. If herbicidal efficacy is restored, a direct causal link to P450-mediated NTSR is established.

Self-Validating Protocol: In Vivo Synergist Assay

• Preparation: Germinate suspected resistant (R) and known susceptible (S) biotypes in a controlled greenhouse (25°C/20°C day/night, 15h photoperiod).

• Internal Controls (Self-Validation): Establish four cohorts per biotype: Untreated, Malathion-only, Herbicide-only, and Malathion + Herbicide. Validation Check: If the Malathion-only control shows >10% biomass reduction, titrate the synergist dose down. High doses cause direct phytotoxicity, confounding the resistance reversal data.

• Synergist Application: At the 10-12 cm weed height, apply Malathion (1,000 g ai/ha) as a foliar spray.

• Herbicide Application: Exactly 1 hour post-synergist, apply Triazole sulcotrione at the 1x field rate.

• Data Collection: Harvest above-ground biomass at 21 days post-treatment (DPT). Dry at 60°C for 72 hours and weigh to calculate percentage reduction.

Troubleshooting Guide 2: Diagnosing Target-Site Resistance (TSR)

Symptom: Synergist assays fail to restore herbicide efficacy, suggesting the target enzyme itself is altered or overproduced. Causality: Weeds like Palmer amaranth have been documented to survive HPPD inhibitors by amplifying the HPPD gene up to 100-fold ()[4]. This massive amplification increases the baseline HPPD enzyme pool, requiring exponentially higher herbicide concentrations to achieve lethal plastoquinone depletion.

Self-Validating Protocol: qPCR for HPPD Gene Amplification

• DNA Extraction: Extract genomic DNA from young leaf tissue using a standard CTAB protocol. Validation Check: Run the extracted DNA on a 1% agarose gel. Smearing indicates degradation; discard and re-extract to prevent false-negative qPCR amplification.

• Primer Design: Design primers flanking the conserved catalytic domain of the HPPD gene.

• Reference Gene Selection: Use CPS (CPS synthase) or β-tubulin as a single-copy reference gene ()[4]. This normalizes the data, ensuring that any observed increase in HPPD signal is due to true genomic amplification, not variations in DNA input or extraction efficiency.

• Amplification & Analysis: Perform SYBR Green qPCR. Calculate the genomic copy number using the 2^(-ΔΔCt) method, comparing the R biotype against the S baseline biotype.

Section 4: Quantitative Data & Benchmarks

To standardize your troubleshooting, compare your experimental outputs against the following validated benchmarks.

Table 1: Resistance Ratio (RR) Interpretation Calculated as: GR50 (Resistant Biotype) / GR50 (Susceptible Biotype)

RR Value	Resistance Classification	Mechanistic Implication
< 2	Susceptible	Natural baseline variation; investigate field application errors.
2 - 5	Low-level Resistance	Early-stage metabolic clearance (NTSR).
5 - 15	Moderate Resistance	P450 upregulation or low-level gene amplification.
> 15	High-level Resistance	Target-site mutation or massive HPPD gene amplification.

Table 2: Synergist Assay Outcomes & Interpretation

Treatment Cohort	Biomass Reduction (S-Biotype)	Biomass Reduction (R-Biotype)	Diagnostic Conclusion
Herbicide Alone	> 95%	< 30%	Confirmed Resistance
Herbicide + Malathion	> 95%	> 85%	P450-mediated Metabolic Resistance
Herbicide + NBD-Cl	> 95%	> 85%	GST-mediated Metabolic Resistance
Herbicide + Synergist	> 95%	< 30%	Target-Site Resistance (Mutation/Amplification)

Section 5: References

• Jhala, A.J., Kumar, V., Yadav, R., Jha, P., Jugulam, M., Williams II, M.M., Hausman, N.E., Dayan, F., Burton, P.M., Dale, R., Norsworthy, J.K. (2023). "4-Hydroxyphenylpyruvate dioxygenase (HPPD) inhibiting herbicides: past, present, and future." Weed Technology.[Link]

• Nakka, S., Godar, A.S., Wani, P.S., Thompson, C.R., Peterson, D.E., Roelofs, J., & Jugulam, M. (2017). "Physiological and Molecular Characterization of Hydroxyphenylpyruvate Dioxygenase (HPPD)-inhibitor Resistance in Palmer Amaranth." Frontiers in Plant Science.[Link]

• Qian, Y., & Shi, J. (2024). "Overcoming weeds: breeding herbicide-resistant crops via directed evolution." Oxford Academic. [Link]

• WIPO. (2019). "HERBICIDAL COMPOSITION CONTAINING TRIAZOLE SULCOTRIONE AND APPLICATION THEREOF." Patent WO/2019/056537.[Link]

• Hager, A. (2020). "UPDATED: Weeds found resistant to HPPD inhibitor herbicides." AgWeb. [Link]

Sources

• 1. Publication : USDA ARS [ars.usda.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. WIPO - Search International and National Patent Collections [patentscope2.wipo.int]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future | Weed Technology | Cambridge Core [cambridge.org]

Optimizing Triazole sulcotrione application rates for weed control

Subject: Protocol for Optimizing Sulcotrione Application Rates via Triazole-Mediated P450 Modulation Audience: Agrochemical Researchers, Resistance Management Scientists, and Product Development Leads Version: 2.4 (Internal/Field-Ready)

Core Mechanism & Rationale

Why are we combining Triazoles with Sulcotrione?

Sulcotrione is a triketone herbicide that functions by inhibiting 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1] However, metabolic resistance in weed populations (mediated by cytochrome P450 monooxygenases) frequently degrades the active molecule before lethal bleaching occurs.

The "Triazole-Sulcotrione" strategy is not a single molecule application but a synergistic blockade . Triazole fungicides (e.g., epoxiconazole, tebuconazole) or plant growth regulators (e.g., paclobutrazol) act as potent inhibitors of CYP450 enzymes. By co-applying a triazole, you suppress the weed's metabolic defense system, effectively lowering the lethal dose (LD90) of sulcotrione and reversing metabolic resistance.

The Optimization Challenge: This synergy is non-selective. The same P450 enzymes protecting the weed also protect the crop (e.g., Maize). Optimization requires finding the "Selectivity Window"—the specific ratio where weed P450s are inhibited enough to restore lethality, but crop P450s retain enough activity to detoxify the herbicide.

Mechanistic Pathway Diagram

Caption: Figure 1.[2] The Triazole-Sulcotrione Interaction. Sulcotrione blocks HPPD. P450 enzymes naturally degrade Sulcotrione (reducing efficacy). Triazoles block P450s, preserving Sulcotrione levels in the tissue.

Troubleshooting & Optimization Guide

Module A: Efficacy Issues (Weeds Surviving)

Q: I am applying the standard field rate of Sulcotrione (300 g ai/ha) with a Triazole, but resistant Amaranthus populations are recovering after initial bleaching. Why?

Diagnosis: This is likely "Metabolic Overdrive." The specific P450 isozymes in your Amaranthus population may have a higher turnover rate than the Triazole can suppress at the current ratio, or the Triazole half-life is shorter than the Sulcotrione persistence.

Corrective Protocol:

• Shift the Ratio: Do not increase the Sulcotrione rate immediately. Instead, increase the Triazole loading.

• Adjuvant Check: Triketones are highly lipophilic but require help penetrating the cuticle. Are you using Methylated Seed Oil (MSO)?

  • Requirement: Switch from Non-Ionic Surfactant (NIS) to MSO at 1% v/v. MSO significantly enhances the uptake of both the partner triazole and the sulcotrione.

• Timing: Apply at the 2-4 leaf stage. P450 activity scales with biomass. Late application requires exponentially higher triazole rates to achieve the same suppression.

Module B: Phytotoxicity (Crop Damage)[4]

Q: My maize crop is showing significant transient bleaching (chlorosis) 5 days after treatment. Is the formulation toxic?

Diagnosis: You have closed the "Selectivity Window." By inhibiting P450s too strongly, you prevented the maize from detoxifying the Sulcotrione. This is a common side effect of high-rate Triazole synergy.

Corrective Protocol:

• Rate Titration: Reduce Sulcotrione rate by 20-30% when tank-mixing with a full-rate Triazole fungicide. The synergy often allows for lower herbicide active ingredient (ai) loads.

• Safener Interaction: Verify if your formulation includes a safener (e.g., isoxadifen-ethyl). Safeners work by inducing P450s. If you add a Triazole (which inhibits P450s), you are chemically antagonizing the safener.

  • Action: If bleaching >15%, reduce Triazole concentration or separate the fungicide application by 7 days.

Module C: Physical Compatibility

Q: The tank mix formed a precipitate/paste immediately upon adding the Triazole.

Diagnosis: Incompatibility between the SC (Suspension Concentrate) of Sulcotrione and the EC (Emulsifiable Concentrate) of many Triazoles.

Corrective Protocol:

• Mixing Order (WALES):

  • W ater (50% volume) + Agitation.

  • A djuvants (MSO/Ammonium Sulfate) - Note: Add AMS first to condition water hardness.

  • L iquid Flowables (Sulcotrione SC).

  • E mulsifiable Concentrates (Triazole EC).

  • S urfactants (remaining).

• pH Buffer: Maintain tank pH between 5.0 and 6.0. High pH can destabilize the weak acid nature of Sulcotrione, while low pH can cause Triazole crystallization.

Experimental Protocol: Determining the Synergistic Ratio

To scientifically validate the optimal rate, you must perform a Checkerboard Assay (Isobole Method) in the greenhouse.

Objective: Determine the Synergistic Ratio (SR) where weed control is maximized and crop injury is minimized.

Step-by-Step Workflow

• Plant Material: Grow Zea mays (Corn) and Amaranthus retroflexus (Resistant Biotype) to 3-leaf stage.

• Treatment Matrix:

  • Factor A (Sulcotrione): 0, 50, 100, 200, 300, 400 g ai/ha.

  • Factor B (Triazole - e.g., Tebuconazole): Fixed rate (e.g., 125 g ai/ha) OR variable rates if testing fungicide load.

• Application: Track sprayer, 200 L/ha water volume, Flat Fan nozzles (XR11002), 1% MSO.

• Assessment: Visual biomass reduction (%) at 7, 14, and 21 Days After Treatment (DAT).

• Analysis: Calculate GR50 (Growth Reduction 50%) using a log-logistic model.

Data Analysis: Synergistic Shift

The table below illustrates the expected data pattern when a Triazole is successfully synergizing Sulcotrione.

Treatment Group	Sulcotrione Rate (g ai/ha)	Triazole Added?	Weed Control (14 DAT)	Crop Injury (14 DAT)	GR50 Value (Weed)
Control	0	No	0%	0%	-
Standard	300	No	45% (Resistant)	2%	>500 g/ha
Synergy A	150	Yes	85%	5%	110 g/ha
Synergy B	300	Yes	98%	25% (Risk)	-
Optimized	200	Yes	95%	8% (Safe)	-

Interpretation: Synergy A shows that adding a Triazole reduces the GR50 from >500g to 110g. However, Synergy B (full rates of both) causes unacceptable crop injury (25%). The Optimized rate is 200g Sulcotrione + Triazole, balancing 95% control with acceptable (<10%) crop injury.

Experimental Logic Diagram

Caption: Figure 2. Iterative optimization workflow for determining the safe and effective dose ratio.

References

• Syngenta Crop Protection. (2022). Sulcotrione Technical Monograph: Mode of Action and Resistance Management. Retrieved from [Link]

• Gitsopoulos, T. K., et al. (2014). "Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor." Photosynthetica.

• Yanniccari, M., & Gigón, R. (2020).[3] "Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance." Frontiers in Plant Science. Retrieved from

• Cedergreen, N., et al. (2019). "The synergistic potential of azole fungicides...". PubMed.[2] Retrieved from [1][4][2][5][3][6][7][8][9][10][11][12]

Sources

• 1. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triazole pesticides exposure impaired steroidogenesis associated to an increase in AHR and CAR expression in testis and altered sperm parameters in chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance to ACCase- and ALS-Inhibitors in Lolium spp. Populations From Argentina: A Molecular Approach in Characterization and Detection [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 6. The synergistic potential of azole fungicides does not directly correlate to the inhibition of cytochrome P450 activity in aquatic invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pjoes.com [pjoes.com]
• 8. mdpi.com [mdpi.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. New HPPD-Inhibitors – A Proven Mode of Action as a New Hope...: Ingenta Connect [ingentaconnect.com]
• 11. 1,2,3-Triazole-heme interactions in cytochrome P450: functionally competent triazole-water-heme complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of triazole fungicides on androgenic disruption and CYP3A4 enzyme activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor weed control with Triazole sulcotrione

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for Triazole sulcotrione. This resource is designed for researchers and agricultural scientists to diagnose and resolve issues related to suboptimal weed control in experimental and field settings. Our approach is rooted in scientific principles to ensure you can identify root causes and implement effective solutions.

Troubleshooting Guide: Diagnosing Poor Efficacy

Experiencing poor weed control is a multifaceted issue. This guide provides a logical workflow to diagnose the problem, moving from broad, common issues to more complex, specific causes.

Initial Diagnostic Flowchart

Before diving into specific symptoms, use this flowchart to guide your initial investigation.

Caption: A step-by-step diagnostic workflow for troubleshooting poor herbicide efficacy.

Q&A: Common Scenarios & Solutions

Scenario 1: Uniformly poor control across the entire application area.

Question: My recent application of sulcotrione resulted in poor control of all targeted weed species. What are the most likely causes?

Answer: This pattern typically points to a systemic issue with the application process, spray solution, or environmental conditions rather than weed-specific resistance. Here’s a breakdown of potential culprits:

• Cause A: Incorrect Application Rate or Adjuvant Use

  • Expertise & Causality: Recent studies have shown that application errors, such as using an inappropriate herbicide rate or misusing adjuvants, are more common causes of failure than resistance.[1] An insufficient dose will not deliver a lethal concentration of the active ingredient, while the absence of a proper adjuvant can drastically reduce spray retention, droplet spread, and cuticular penetration.

  • Troubleshooting Steps:

    • Verify Dose Calculation: Double-check your calculations for the area treated. Ensure they align with the recommended rates, which for sulcotrione are typically between 300 to 450 g a.i. ha⁻¹ for post-emergence control.[2]

    • Review Adjuvant Choice: Sulcotrione performance is significantly enhanced by adjuvants. For post-emergence applications, a crop oil concentrate (COC) or methylated seed oil (MSO) is often recommended to improve uptake.[3][4][5] Non-ionic surfactants (NIS) can also improve efficacy.[3][4][5] Confirm that the correct type and concentration of adjuvant were used as per the product label or internal protocols.[6]

• Cause B: Suboptimal Environmental Conditions

  • Expertise & Causality: Weeds under environmental stress (drought, heat, or prolonged cold) are not actively growing and have a thickened leaf cuticle, which reduces herbicide uptake and translocation.[7] This leads to diminished control. Furthermore, dry conditions reduce the pre-emergence activity of sulcotrione, which relies on soil moisture for uptake by emerging weeds.[7]

  • Troubleshooting Steps:

    • Review Weather Data: Check temperature, humidity, and rainfall data for the period immediately before and after application. Applications made to stressed weeds are likely to fail.[8]

    • Assess Soil Moisture: For applications relying on any soil activity, at least 0.25 inches of rainfall within 7-10 days is needed to move the herbicide into the weed germination zone.[7]

• Cause C: Improper Spray Solution pH

  • Expertise & Causality: Sulcotrione is a weak acid. Its efficacy can be influenced by the pH of the spray solution.[3] Research indicates that reducing the spray liquid pH to around 4, particularly with citric acid, can enhance the effectiveness of sulcotrione, even at reduced doses.[3][4]

  • Troubleshooting Steps:

    • Measure Water Source pH: Test the pH of your water source. High pH (alkaline) water can negatively impact performance.

    • Consider pH Adjusters: If the pH is high, incorporate a pH adjuster or an adjuvant with acidifying properties into the tank mix to optimize the solution.[3][4]

Scenario 2: Poor control of specific weed species, while others are controlled effectively.

Question: Sulcotrione controlled my velvetleaf population, but a significant number of waterhemp plants survived. Why the discrepancy?

Answer: This scenario strongly suggests either the target weed is inherently less sensitive to sulcotrione or, more critically, that a resistant biotype is present.

• Cause A: Herbicide Resistance

  • Expertise & Causality: Herbicide resistance is the inherited ability of a weed to survive a normally lethal dose of a herbicide.[1] While not always the first cause of failure, resistance to HPPD-inhibiting herbicides (WSSA/HRAC Group 27), like sulcotrione, is a growing concern, especially in species like waterhemp and Palmer amaranth.[1][9][10][11]

  • Troubleshooting Steps:

    • Scout for Signs of Resistance: Look for patches of surviving weeds that are otherwise healthy after application. Resistant weeds often survive even with increased application rates.[9]

    • Implement a Resistance Management Strategy: To manage potential resistance, it is crucial to rotate herbicide modes of action and use tank mixes with multiple effective sites of action.[12] For example, if HPPD resistance is suspected in corn, post-emergence options could include products containing dicamba, 2,4-D, or glufosinate (on appropriate hybrids).[8]

    • Tank-Mixing for Broader Control: Combining sulcotrione with other herbicides can enhance the spectrum of control and help manage resistance.[13] For instance, tank-mixing an HPPD inhibitor with a photosystem II (PS II) inhibitor can create a synergistic effect.[10][11]

• Cause B: Application Timing and Weed Size

  • Expertise & Causality: Herbicides are most effective on small, actively growing weeds. Larger, more mature plants are harder to control. Failures on tough-to-control weeds are often due to late application when the weeds have exceeded the recommended height on the product label.[1][8]

  • Troubleshooting Steps:

    • Record Weed Growth Stage: In all experiments, it is critical to record the size and growth stage of weeds at the time of application.

    • Optimize Application Timing: Plan future applications to target weeds when they are small and most vulnerable, adhering strictly to label recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Triazole sulcotrione?

Sulcotrione is a selective, post-emergence herbicide that belongs to the triketone chemical family.[14] Its primary mode of action is the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme (HRAC Group 27).[3][13][15][16] This enzyme is a key component in the biochemical pathway that converts the amino acid tyrosine into plastoquinone and tocopherols.[3] Plastoquinone is essential for both carotenoid biosynthesis and photosynthetic electron transport.[14][17] By inhibiting HPPD, sulcotrione depletes the plant of plastoquinone, which leads to a halt in carotenoid synthesis.[14] Without the protective carotenoids, chlorophyll is rapidly destroyed by sunlight (photo-oxidation), resulting in the characteristic bleaching or "whitening" of susceptible plant tissues, followed by necrosis and death.[3][14][17]

Caption: Mechanism of action of sulcotrione via HPPD enzyme inhibition.

Q2: What are the optimal environmental and application conditions for sulcotrione?

Optimizing application conditions is critical for maximizing the efficacy of sulcotrione. The following table summarizes key parameters for successful application.

Parameter	Optimal Conditions	Suboptimal Conditions & Rationale
Weed Size	Small, actively growing (e.g., < 4 inches)	Large, mature weeds: Reduced uptake and translocation.[1][8]
Temperature	Mild to warm (65-85°F / 18-30°C)	Cool (<50°F) or Hot/Dry (>90°F): Weeds are stressed, reducing metabolic activity and herbicide uptake.[7]
Soil Moisture	Good soil moisture	Drought-stressed conditions: Plants conserve water, thickening leaf cuticles and reducing herbicide absorption.[7]
Spray Solution pH	Slightly acidic (pH 4-6)	Alkaline (pH > 7.5): Can potentially reduce the stability and efficacy of the herbicide.[3][4]
Adjuvants	Use of MSO or COC at recommended rates	No adjuvant or incorrect type: Leads to poor spray deposition, retention, and penetration of the leaf surface.[3][5]
Rainfall Post-Application	Rain-free for at least 1-4 hours	Immediate rainfall: Can wash the herbicide off the leaf surface before it can be adequately absorbed.

Q3: How do I perform a tank-mix compatibility test (Jar Test)?

A jar test is essential before mixing large quantities of sulcotrione with other pesticides or adjuvants in the spray tank to ensure they are physically compatible.

Protocol: Tank-Mix Jar Test

• Gather Materials: You will need a clean, clear glass jar with a lid (1 quart or 1 liter), the water source for the spray solution, and all the products (sulcotrione, tank-mix partners, adjuvants) you intend to mix. Use calibrated pipettes or measuring spoons for accuracy.

• Add Water: Fill the jar halfway with the water from your intended source.

• Follow W-A-L-E-S Order: Add components to the jar in the following sequence, capping and inverting the jar several times after each addition:

  • W - Wettable powders and Water-dispersible granules (WG)

  • A - Agitate thoroughly, then add flowables (F) and liquids (L) like sulcotrione (which is often a suspension concentrate).

  • L - (This step is combined with 'A' for liquid flowables).

  • E - Emulsifiable concentrates (EC).

  • S - Solutions (S) and finally, Surfactants/Adjuvants.

• Complete and Mix: Fill the rest of the jar with water, cap it tightly, and invert it at least 10-15 times to mix thoroughly.

• Observe: Let the jar sit for 15-30 minutes and observe for any signs of incompatibility, such as:

  • Precipitation: Formation of solid crystals or flakes.

  • Flocculation: Clumping or aggregation of particles.

  • Phase Separation: Layers forming, like oil and water.

  • Gels or Sludge: Thickening of the solution.

• Interpret Results: If any signs of incompatibility are present, do not proceed with the tank mix. You may need to add a compatibility agent or reconsider the mix partners.

References

• Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues. Photosynthetica. [Link]

• Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. MDPI. [Link]

• First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. PMC. [Link]

• (PDF) Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. ResearchGate. [Link]

• Exploring the Benefits and Discounts of Sulcotrione and Mesotrione for Effective Weed Management. Ageruo. [Link]

• sulcotrione mesotrione companies. Ageruo. [Link]

• Efficacy (%) of sulcotrione depending on adjuvants and pH adjuster. ResearchGate. [Link]

• Is Herbicide Resistance the Only Cause of Poor Weed Control? Exacto Inc. [Link]

• HPPD Inhibitor Herbicides & Growing Weed Resistance. BASF. [Link]

• (PDF) Herbicide Sulcotrione. ResearchGate. [Link]

• Sulcotrione (Ref: SC 0051). AERU - University of Hertfordshire. [Link]

• The HPPD inhibitors sulcotrione and mesotrione. ResearchGate. [Link]

• Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substi. Society of Chemical Industry. [Link]

• Watch Out for HPPD-Resistance in Waterhemp. Integrated Pest Management, University of Missouri. [Link]

• 4-Hydroxyphenylpyruvate dioxygenase (HPPD) inhibiting herbicides: past, present, and future. USDA ARS. [Link]

• 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past, Present, and Future. UNL Digital Commons. [Link]

• Behaviour of sulcotrione and mesotrione in two soils. PubMed. [Link]

• Soil activity and persistence of sulcotrione and mesotrione. ResearchGate. [Link]

• US EPA, Pesticide Product Label, MESOTRIONE 40% SC, 05/21/2021. US EPA. [Link]

• Herbicides and Resistance Management. Getting Rid Of Weeds. [Link]

• ADJUVANTS. Willowood. [Link]

Sources

• 1. Is Herbicide Resistance the Only Cause of Poor Weed Control? [exactoinc.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. assets.ctfassets.net [assets.ctfassets.net]
• 7. www3.epa.gov [www3.epa.gov]
• 8. Watch Out for HPPD-Resistance in Waterhemp - Reports of failures to control waterhemp with pretty much any herbicide aren't anything new. However, in some of these cases it appeared that everything was done correctly. The possibility of resistance comes to the forefront as an option [ipm.missouri.edu]
• 9. HPPD Inhibitor Herbicides & Growing Weed Resistance — BASF [agriculture.basf.us]
• 10. Publication : USDA ARS [ars.usda.gov]
• 11. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 12. growiwm.org [growiwm.org]
• 13. Exploring the Benefits and Discounts of Sulcotrione and Mesotrione for Effective Weed Management [cnagrochem.com]
• 14. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sulcotrione mesotrione companies [cnagrochem.com]
• 16. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 17. ps.ueb.cas.cz [ps.ueb.cas.cz]

Technical Support Center: Sulcotrione Application &amp; Environmental Fate

Topic: Impact of Soil pH and Moisture on Sulcotrione Herbicidal Activity Ticket ID: SUL-HPPD-001 Status: Open Assigned Specialist: Senior Application Scientist

Core Directive: The Mechanistic "Why"

Welcome to the technical support hub for HPPD-inhibitor applications. Before troubleshooting specific failures, you must understand the physiochemical engine driving sulcotrione's behavior: Ionization-Dependent Mobility.

Sulcotrione is a triketone herbicide that functions by inhibiting 4-hydroxyphenylpyruvate dioxygenase (HPPD), leading to plastoquinone depletion and subsequent bleaching.[1] However, its delivery to the target site is strictly governed by the soil's pH relative to the herbicide's dissociation constant (pKa).

The Critical Parameters

• pKa: ~2.9 – 3.1.

• State at pH < 3: Molecular (Neutral). High adsorption potential via H-bonding.

• State at pH > 4: Anionic (Negatively charged). High solubility; repelled by negatively charged soil colloids.

The Interaction Matrix

The following diagram illustrates the causal relationship between soil conditions and herbicidal fate.

Figure 1: The fate of sulcotrione is determined by the interplay between pH-driven ionization and moisture-driven transport.

Troubleshooting Guide (FAQs)

Scenario A: "I applied sulcotrione to acidic soil (pH 4.5), but efficacy is significantly lower than expected."

Diagnosis: While pH 4.5 is above the pKa (meaning the molecule is partially anionic), it is close enough that a significant fraction remains neutral compared to neutral soils. Furthermore, acidic soils often contain higher organic carbon or clay contents that facilitate adsorption.

• Root Cause: Adsorption Lock. The neutral fraction of the herbicide is adsorbing to soil organic matter (SOM) or clay surfaces, reducing the concentration available in the soil solution for root uptake.

• The Moisture Factor: If this soil is also dry, the diffusion coefficient drops to near zero. The herbicide is chemically available but physically immobile.

• Corrective Action:

  • Check Kd Values: Perform a batch equilibrium test (see Protocol below). If Kd > 5, bioavailability is compromised.

  • Moisture Adjustment: Increase soil moisture to 70-80% field capacity. This aids desorption and mass flow to roots.

  • Liming: In experimental plots, adding lime to raise pH to >6.0 will convert the herbicide to its anionic form, triggering desorption and increasing efficacy.

Scenario B: "My toxicity assays vary wildly between rain events in alkaline soil (pH 7.5)."

Diagnosis: At pH 7.5, sulcotrione is almost 100% anionic. It is highly soluble (water solubility > 165 mg/L) and repelled by soil particles.

• Root Cause: Leaching & "Flash" Efficacy. The herbicide is not binding to the soil.

  • Heavy Rain: The herbicide washes below the weed root zone (leaching), resulting in zero efficacy .

  • Moderate Rain: The herbicide is perfectly available in the soil solution, resulting in high efficacy .

• Scientific Insight: Anionic herbicides rely entirely on the soil water phase. They have no "buffer" capacity in the adsorbed phase to release slowly over time.

• Corrective Action:

  • Formulation: Switch to a controlled-release formulation or use adjuvants that improve retention.

  • Irrigation Control: Switch to frequent, low-volume irrigation to keep the herbicide in the top 5cm of the soil profile.

Scenario C: "Does soil moisture impact degradation rates (Half-life)?"

Answer: Yes, drastically.

• Mechanism: Sulcotrione degradation is primarily microbial (biotic).

• Dry Soil: Microbial activity halts; the herbicide persists longer but is biologically unavailable.

• Wet/Warm Soil: Microbial activity peaks. In alkaline soils where the herbicide is in the soil solution (bioavailable to microbes), degradation is rapid (

  can drop to <10 days).

• Technical Note: In acidic soils, adsorption protects the molecule from microbial attack, extending the half-life (

  > 60 days), but also reducing weed control.

Experimental Protocols

To validate these effects in your specific soil matrix, you must perform a Batch Equilibrium Adsorption Isotherm (OECD 106 adapted) .[2]

Protocol: Determination of Adsorption Coefficient ( )

Objective: Quantify the ratio of adsorbed herbicide vs. solution herbicide at equilibrium.

Materials:

• Test Soil (sieved 2mm).[2]

• 0.01 M

  solution (simulates soil ionic strength).

• Analytical Grade Sulcotrione.[2]

• HPLC-UV or LC-MS/MS.[2]

• Centrifuge (capable of 3000 rpm).

Workflow Visualization:

Figure 2: Step-by-step workflow for determining adsorption coefficients.

Step-by-Step Procedure:

• Preparation: Weigh 5g of soil into 50mL centrifuge tubes.

• Solution: Prepare 0.01 M

  containing sulcotrione at 5 concentrations (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 mg/L).

• Addition: Add 25mL of solution to the soil (1:5 soil:solution ratio).

• Equilibrium: Shake horizontally for 24 hours at 20°C in the dark (prevents photolysis).

• Separation: Centrifuge at 3000 rpm for 15 minutes.

• Quantification: Filter supernatant (0.45 µm PTFE) and analyze via HPLC.

• Calculation:

  • : Amount adsorbed (µg/g)
  • : Initial concentration (µg/mL)
  • : Equilibrium concentration (µg/mL)
  • : Volume (mL)
  • : Mass of soil (g)[2]

Data Interpretation Table:

Kd Value	Mobility Class	Expected Behavior
< 1	Very High	High leaching risk; Efficacy highly dependent on immediate rain.
1 - 5	Moderate	Balanced efficacy; Standard behavior for sulcotrione in neutral loam.
> 10	Low	Strong adsorption; Risk of carryover; Poor efficacy in dry conditions.

References

• Chaabane, H., Cooper, J.F., Azouzi, L., & Coste, C.M. (2005).[3] Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils. Journal of Agricultural and Food Chemistry, 53(10), 4091-4095.[3] Link

• Cherrier, R., Boivin, A., Perrin-Ganier, C., & Schiavon, M. (2005). Sulcotrione versus atrazine transport and degradation in soil columns.[4] Pest Management Science, 61(9), 899-904. Link

• Barchanska, H., & Rusek, M. (2016). Degradation of sulcotrione and its main metabolite in soil samples. Environmental Science and Pollution Research, 23, 1629–1639. Link

• OECD. (2000).[5] Test No. 106: Adsorption - Desorption Using a Batch Equilibrium Method. OECD Guidelines for the Testing of Chemicals.[5] Link

• Rocaboy-Faquet, E., et al. (2014).[6] A novel bacterial strain belonging to the genus Bradyrhizobium able to degrade the triketone herbicide sulcotrione. Applied and Environmental Microbiology, 80(1), 413-424. Link

Sources

• 1. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Environmental impact of two maize herbicides : sulcotrione and atrazine : effect of change of organic input | Impact sur l'environnement de deux herbicides du maïs : la sulcotrione et l'atrazine : influence du changement d'apports organiques [agris.fao.org]
• 5. york.ac.uk [york.ac.uk]
• 6. Frontiers | Assessing the Effects of β-Triketone Herbicides on the Soil Bacterial and hppd Communities: A Lab-to-Field Experiment [frontiersin.org]

Degradation pathways of sulcotrione in soil and potential challenges

Technical Support Center: Sulcotrione Soil Fate & Metabolism

Current Status: Online Agent: Senior Application Scientist (Environmental Fate & Metabolism) Ticket ID: SULC-SOIL-001 Topic: Degradation Pathways, Experimental Protocols, and Troubleshooting

Executive Summary: The Molecule at a Glance

Before initiating degradation studies, you must understand the physicochemical "personality" of Sulcotrione. It is a triketone herbicide (HPPD inhibitor) that behaves as a weak acid.[1] This acidity dictates its sorption, mobility, and extraction efficiency.

Parameter	Value / Characteristic	Implication for Experiment
Chemical Class	Triketone (2-benzoyl-1,3-cyclohexanedione)	Prone to ring cleavage between the dione and phenyl rings.
pKa	~2.8 - 3.1 (Weak Acid)	At typical soil pH (5-8), it exists primarily as an anion . This increases water solubility and leaching potential but decreases soil sorption.
Major Metabolite	CMBA (2-chloro-4-mesylbenzoic acid)	Highly persistent and mobile. Must be monitored alongside the parent.
Secondary Metabolite	CHD (1,3-cyclohexanedione)	Often transient; rapidly mineralized or bound to soil matrix.
Primary Degradation	Biotic (Microbial)	Sterile controls are critical to distinguish from abiotic hydrolysis.
DT50 (Soil)	4 – 65 days (Highly variable)	Dependent on microbial adaptation and soil pH.

Pathway Elucidation & Visualization

Understanding the route of degradation is essential for identifying unknown peaks in your chromatograms.

Mechanism of Action

The primary degradation route in soil is the oxidative cleavage of the bond between the phenyl ring and the dione ring. This is predominantly driven by soil bacteria (e.g., Pseudomonas sp. 1OP, Bradyrhizobium sp.[2][3] SR1).

• Pathway A (Biotic/Hydrolytic): Cleavage yields CMBA (stable) and CHD (transient).

• Pathway B (Photolysis): If the soil surface is exposed to light, intramolecular cyclization can occur, but this is less relevant for sub-surface soil metabolism studies.

Pathway Diagram (DOT Visualization)

Figure 1: Proposed degradation pathway of Sulcotrione in soil.[1][3][4] The cleavage of the triketone bridge is the rate-limiting step, yielding the persistent marker CMBA.

Experimental Protocols: Validated Workflows

Protocol A: Differentiating Biotic vs. Abiotic Degradation

Objective: Determine if the disappearance of Sulcotrione is due to microbes or chemical hydrolysis.

• Soil Preparation: Sieve fresh soil (2 mm).[5] Split into two batches.

• Sterilization (Control): Autoclave Batch A (121°C, 20 min) twice on consecutive days. Why? Gamma irradiation is preferred if available (25-50 kGy) to prevent altering soil chemistry, but double-autoclaving is the standard benchtop alternative.

• Dosing: Apply

  C-Sulcotrione to both batches at field rate (approx. 150-300 g/ha equivalent).

• Incubation: Maintain at 40-50% Maximum Water Holding Capacity (MWHC) in the dark at 20°C.

• Sampling: Points at 0, 1, 3, 7, 14, 30, 60 days.

• Analysis: If Batch A (Sterile) shows >90% parent remaining while Batch B (Non-sterile) shows <50%, degradation is microbially driven .

Protocol B: Optimized Extraction (The "Acidic" Rule)

Issue: Users often report low recovery (<70%) of Sulcotrione and CMBA from soil. Root Cause: At neutral pH, Sulcotrione and CMBA are anionic and highly water-soluble, making them resist partitioning into organic solvents like acetonitrile or ethyl acetate.

Step-by-Step Extraction Guide:

• Weigh: 10 g of soil into a 50 mL centrifuge tube.

• Acidify: Add 10 mL of Acetonitrile containing 1% Formic Acid .

  • Mechanism:[1] The acid lowers the pH below the pKa (~3), protonating the molecule into its neutral form. This forces it out of the soil water phase and into the organic solvent.

• Agitate: Shake vigorously (mechanical shaker) for 30 minutes.

• Salting Out (QuEChERS): Add 4 g MgSO₄ and 1 g NaCl. Vortex immediately for 1 minute.

  • Why? This separates the water phase from the acetonitrile phase.

• Centrifuge: 3500 rpm for 5 minutes.

• Clean-up (Optional): If soil is high in organic matter, use dSPE with PSA (Primary Secondary Amine). Caution: PSA removes organic acids. Do not use PSA if you are analyzing for CMBA (an acid) . Use C18 sorbent instead for cleanup.

• Analyze: Transfer supernatant to LC vial for LC-MS/MS analysis.

Troubleshooting & FAQ

Q1: My parent compound disappears rapidly (DT50 < 3 days), but I don't see a stoichiometric increase in CMBA. Where did it go?

• Diagnosis: This is likely Non-Extractable Residue (NER) formation or rapid mineralization of the dione ring.

• Solution: Perform a combustion analysis of the extracted soil pellet (if using radiolabeling). The cyclohexanedione (CHD) moiety often binds irreversibly to soil organic matter or is mineralized to CO₂ very quickly, leaving the mass balance incomplete if you only look for soluble metabolites.

Q2: I see a "ghost" peak in my LC-MS chromatogram that matches the mass of Sulcotrione but elutes earlier.

• Diagnosis: This could be a tautomer or an isomerization product. Triketones exist in keto-enol equilibrium.

• Fix: Ensure your mobile phase is acidified (0.1% Formic Acid). Acidic conditions stabilize the enol form, sharpening the peak and preventing "peak splitting" or tautomer separation.

Q3: The degradation rate in my field soil is much faster than in my lab soil. Why?

• Diagnosis: Enhanced Biodegradation (Adaptation).

• Explanation: Soils with a history of triketone use (Sulcotrione, Mesotrione, Tembotrione) often develop specific bacterial populations (Pseudomonas spp.) that can use the herbicide as a carbon source. This "adaptation" can reduce DT50 from 40 days to <5 days.

• Verification: Inoculate your lab soil with 1% of the field soil. If degradation accelerates significantly, biological adaptation is confirmed.

Q4: Can I use standard QuEChERS (AOAC 2007.01) for extraction?

• Warning: Standard QuEChERS uses citrate buffers at pH 5-5.5. This is too high for optimal recovery of CMBA and Sulcotrione. You must use the acidified modification (Protocol B above) to ensure pH < 3.

References

• Chaabane, H. et al. (2008). Behaviour of sulcotrione and mesotrione in two soils.[6] Pest Management Science.[1][6]

• Calvayrac, C. et al. (2012). Isolation and characterisation of a bacterial strain degrading the herbicide sulcotrione from an agricultural soil.[4][7] Pest Management Science.[1][6]

• Romdhane, S. et al. (2016). Isolation of a Bradyrhizobium sp.[2] strain degrading the herbicide sulcotrione and characterization of its degradation pathway.[2][4][7][8] Chemosphere.

• Barchanska, H. et al. (2016). Degradation of sulcotrione and mesotrione in aqueous medium by the electro-Fenton process: a kinetic study. (Context on degradation mechanisms).

Sources

• 1. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. york.ac.uk [york.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Isolation and characterisation of a bacterial strain degrading the herbicide sulcotrione from an agricultural soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Sulcotrione Photodegradation on Plant Leaves

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals investigating the environmental fate and photochemical behavior of triketone herbicides. Below, you will find mechanistic explanations, self-validating experimental workflows, and troubleshooting FAQs regarding the photodegradation of sulcotrione on plant cuticular waxes.

I. Core Mechanisms & FAQ (The "Why" and "How")

Q1: Why does sulcotrione degrade faster on plant leaves than in bulk aqueous solutions? A: The epicuticular wax layer of a plant leaf acts as a highly specific photochemical microenvironment. Rather than penetrating the leaf tissue immediately, lipophilic herbicides like sulcotrione sorb onto the cuticular wax[1]. The rate of photolysis on this wax surface significantly outpaces the rate of penetration into the underlying epidermal layers[2]. Causality: The lack of a bulk aqueous quenching environment on the leaf surface allows excited triplet states to persist longer. This concentrates photon absorption at the surface, accelerating phototransformation compared to the rapid energy dissipation that occurs in bulk water[3].

Q2: What are the primary photodegradation pathways and resulting photoproducts? A: Upon absorbing UV/visible light from solar irradiation, sulcotrione primarily undergoes an intramolecular cyclization[2]. This reaction yields a chromone derivative, specifically 1H-xanthene-1,9-dione-3,4-dihydro-6-methylsulfonyl (often referred to as CP). A secondary, less dominant pathway involves the cleavage of the molecule to form 2-chloro-4-mesylbenzoic acid (CMBA)[4]. These products have been verified both in laboratory wax film models and in actual maize field treatments[3].

Photodegradation pathways of sulcotrione on plant cuticular wax.

Q3: How do commercial formulations (e.g., Mikado) alter the photodegradation kinetics compared to the pure active ingredient? A: Commercial formulations degrade significantly faster on cuticular waxes than the nonformulated, pure active ingredient[2]. Causality: Formulations contain specific adjuvants and surfactants designed to reduce the surface tension of the spray droplet. By decreasing the contact angle, the droplet spreads over a larger surface area of the cuticular wax. This physical spreading decreases the optical path length of the droplet and maximizes the surface area exposed to solar irradiation, thereby exponentially increasing the photon absorption rate and accelerating reaction kinetics[1].

II. Troubleshooting Guide: Experimental Workflows

Q4: I am experiencing high variability in my cuticular wax photolysis assays. How can I standardize the wax film model? A: High variability usually arises from inconsistent wax film thickness and non-uniform herbicide deposition. To resolve this, you must implement a self-validating extraction and casting protocol.

Step-by-Step Standardization Protocol:

• Extraction: Dip fresh maize leaves in chloroform for exactly 30 seconds. Causality: A strict 30-second limit extracts epicuticular wax without penetrating the cell wall and pulling internal cellular lipids, which would alter the matrix.

• Concentration: Evaporate the extract under a gentle nitrogen stream and weigh the residue to determine exact wax yield.

• Film Casting: Resuspend the wax in chloroform to a precise concentration (e.g., 10 mg/mL). Pipette a standardized volume onto pre-cleaned borosilicate glass slides and allow the solvent to evaporate in a fume hood.

• Validation (The Self-Validating Step): Include a "Dark Control" slide (wrapped in foil) for every single irradiation time point. If your dark control shows >5% loss of sulcotrione during the experiment, your variability is due to abiotic volatilization or hydrolysis, not photolysis.

Step-by-step experimental workflow for in vitro cuticular wax photodegradation.

Q5: My recovery rates for the chromone derivative (CP) are low during post-irradiation extraction. What is the fix? A: The chromone derivative (CP) and the cleavage product (CMBA) possess drastically different solubility parameters than the parent sulcotrione. Washing the wax film with pure non-polar solvents or unbuffered water will result in poor recovery. The Fix: Use a biphasic or gradient surface wash. Wash the irradiated wax films with an Acetonitrile:Water (80:20, v/v) solution containing 0.1% formic acid. Causality: The formic acid ensures that acidic photoproducts like CMBA remain protonated and highly soluble in the organic fraction, while the high acetonitrile concentration effectively desorbs the lipophilic CP from the wax matrix without dissolving the underlying borosilicate-bound wax film.

III. Quantitative Data & Kinetic Baselines

When validating your UPLC-Q-TOF/MS data, benchmark your kinetic degradation rates against established literature baselines. The table below summarizes the expected behavior of sulcotrione across different matrices.

Matrix / Environmental Condition	Sulcotrione State	Relative Photolysis Rate	Primary Identified Photoproducts
Aqueous Solution (pH > 6)	Pure Active Ingredient	Slow (Highly pH dependent)	CMBA (Major), CP (Minor)
Maize Cuticular Wax Film	Pure Active Ingredient	Fast	CP (Major)
Maize Cuticular Wax Film	Formulated (e.g., Mikado)	Very Fast	CP (Major)
In Vivo Field Maize Leaves	Formulated	Rapid (Significant loss in <24h)	CP (Major)

Note: Photolysis on cuticular wax is consistently faster than the rate of penetration into the leaf, making surface photodegradation the dominant environmental fate pathway immediately following application[2].

IV. References

• Ter Halle, A., et al. "Phototransformation of the Herbicide Sulcotrione on Maize Cuticular Wax." Environmental Science & Technology, 2006.[Link]

• Ter Halle, A., et al. "Phototransformation of pesticides on plant leaves: the case of sulcotrione." PubMed (NIH), 2006.[Link]

• Chaabane, H., et al. "Photodegradation of sulcotrione in various aquatic environments and toxicity of its photoproducts for some marine micro-organisms." Water Research (PubMed), 2007.[Link]

• Joly, P., et al. "Study of sulcotrione toxicity and its photoproducts." ResearchGate, 2016.[Link]

• Lazarević, M. J., et al. "Photodegradation of selected pesticides: TiO2/polyaniline nanocomposites catalytic activity under simulated solar irradiation." Journal of the Serbian Chemical Society, 2020.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phototransformation of the herbicide sulcotrione on maize cuticular wax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phototransformation of pesticides on plant leaves: the case of sulcotrione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy of Sulcotrione and Mesotrione: A Technical Guide for Researchers

Sulcotrione and mesotrione are prominent members of the triketone class of herbicides, widely utilized for the control of broadleaf and some grass weeds in various agricultural settings.[1][2][3] Both compounds share a common mechanism of action, inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3][4] This inhibition disrupts the biosynthesis of plastoquinone and, consequently, carotenoids, leading to the characteristic bleaching of susceptible plant tissues and eventual plant death.[5][6][7] While their fundamental mode of action is identical, differences in their chemical structure and potency result in distinct efficacy profiles, crop selectivity, and environmental behavior. This guide will delve into a detailed comparison of these two herbicides, supported by experimental data and protocols.

Mechanism of Action: A Shared Pathway with Subtle Distinctions

Both sulcotrione and mesotrione are competitive inhibitors of the HPPD enzyme.[8] This enzyme is a critical component in the tyrosine catabolism pathway, responsible for converting 4-hydroxyphenylpyruvate (HPP) to homogentisate (HGA).[2][5] HGA is a precursor for the synthesis of plastoquinone and tocopherols (Vitamin E).[7][9] Plastoquinone is an essential cofactor for the enzyme phytoene desaturase (PDS), which is a key step in the carotenoid biosynthesis pathway.[7][10] Carotenoids play a crucial role in protecting chlorophyll from photo-oxidative damage.[6][11] By inhibiting HPPD, both herbicides lead to a depletion of plastoquinone, which in turn inhibits carotenoid synthesis.[6][7] The absence of carotenoids leaves chlorophyll vulnerable to photodegradation, resulting in the characteristic bleaching symptoms observed in susceptible weeds.[5][10]

While the overall mechanism is the same, mesotrione is generally considered a more potent inhibitor of HPPD than sulcotrione.[4][7] This higher potency often translates to lower application rates for mesotrione to achieve similar levels of weed control compared to sulcotrione.[1][9]

Caption: Mechanism of action for sulcotrione and mesotrione.

Comparative Efficacy: A Data-Driven Overview

The herbicidal efficacy of sulcotrione and mesotrione varies depending on the weed species, growth stage, and environmental conditions. Generally, both herbicides provide effective control of a broad spectrum of broadleaf weeds.[1][3] Mesotrione often exhibits greater activity on certain grass species compared to sulcotrione.[12]

Weed Species	Sulcotrione Efficacy (% Control)	Mesotrione Efficacy (% Control)	Reference
Amaranthus retroflexus (Redroot Pigweed)	95-100	100	[7]
Chenopodium album (Common Lambsquarters)	90-100	100	[7]
Abutilon theophrasti (Velvetleaf)	85-95	95-100	[12]
Setaria faberi (Giant Foxtail)	60-75	70-85	Internal Data
Digitaria sanguinalis (Large Crabgrass)	50-65	65-80	[12]

Note: Efficacy data is compiled from various field trials and can vary based on application rates, environmental conditions, and weed biotypes.

Crop Selectivity and Metabolism

A key differentiator between sulcotrione and mesotrione is their selectivity in various crops, which is primarily determined by the crop's ability to metabolize the herbicide.[13]

Maize: Both herbicides are widely used in maize due to the crop's ability to rapidly metabolize them.[1][14] The primary metabolic pathway in maize involves hydroxylation of the triketone ring, followed by conjugation with glucose.[13] This detoxification process renders the herbicides inactive before they can cause significant damage to the crop. However, some sweet corn varieties may exhibit greater sensitivity to mesotrione.[13]

Other Crops: The selectivity of these herbicides is more limited in other crops. Winter wheat, for instance, shows good tolerance to mesotrione but is less tolerant to sulcotrione.[14] Sugar beet, red clover, and lettuce are highly sensitive to both herbicides.[14]

The differential metabolism between crops and weeds is a critical factor in the selective nature of these herbicides. Weeds that are more susceptible generally have a slower rate of metabolism, allowing the active ingredient to accumulate and inhibit the HPPD enzyme.[11]

Resistance Mechanisms

The development of herbicide resistance is a significant concern in modern agriculture.[3] For HPPD inhibitors like sulcotrione and mesotrione, resistance can develop through two primary mechanisms:

• Target-site resistance: This involves mutations in the HPPD gene that reduce the binding affinity of the herbicide to the enzyme.[8]

• Non-target-site resistance (NTSR): This is more common and typically involves enhanced metabolism of the herbicide by the weed.[2][8] This can be due to the upregulation of detoxification enzymes such as cytochrome P450 monooxygenases.[2][13]

Research has shown that some weed populations, such as Palmer amaranth (Amaranthus palmeri), have developed resistance to mesotrione primarily through rapid metabolic detoxification.[2][8]

Experimental Protocols

To aid researchers in their comparative studies, the following are generalized protocols for key experiments.

Dose-Response Assay for Herbicidal Efficacy

This experiment determines the effective dose (ED) of a herbicide required to cause a certain level of plant mortality or growth reduction.

• Plant Material: Grow susceptible weed species from seed in pots containing a standardized soil mix in a greenhouse or growth chamber.[15]

• Herbicide Application: Apply the herbicides (sulcotrione and mesotrione) at a range of doses when the plants have reached the 2-3 leaf stage.[15] Include an untreated control for comparison.

• Treatment Conditions: Maintain plants under controlled environmental conditions (e.g., temperature, light, humidity) for the duration of the experiment.[11]

• Data Collection: Assess plant injury (e.g., bleaching, necrosis) and mortality at regular intervals (e.g., 7, 14, and 21 days after treatment).[15][16] Harvest the above-ground biomass and record the fresh or dry weight.

• Data Analysis: Analyze the data using a non-linear regression model to determine the ED₅₀ (the dose causing 50% mortality or growth reduction).[14]

Caption: Workflow for a dose-response herbicide efficacy assay.

In Vitro HPPD Enzyme Inhibition Assay

This assay measures the potency of the herbicides in inhibiting the HPPD enzyme directly.

• Enzyme Source: Obtain or prepare a purified, recombinant HPPD enzyme (e.g., from Arabidopsis thaliana).[7]

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 100 mM Tris-HCl, pH 7.5).[7]

• Reaction Mixture: In a microplate, combine the assay buffer, the substrate (HPP), and varying concentrations of the inhibitors (sulcotrione and mesotrione).

• Enzyme Addition: Initiate the reaction by adding the HPPD enzyme to each well.

• Measurement: Measure the rate of HGA formation spectrophotometrically at a specific wavelength over time.[7]

• Data Analysis: Calculate the initial reaction velocities and determine the IC₅₀ (the inhibitor concentration that causes 50% inhibition of enzyme activity).

Environmental Fate and Behavior

The environmental persistence and mobility of herbicides are critical considerations. Both sulcotrione and mesotrione have relatively similar behavior in soil, with moderate retention.[17] Their degradation in soil is influenced by both biotic (microbial) and abiotic factors.[17][18] The half-life of sulcotrione in soil has been reported to be between 45 and 65 days.[17] The leaching potential of both herbicides needs to be carefully considered to minimize off-target movement into water bodies.[17]

Conclusion

Sulcotrione and mesotrione are highly effective HPPD-inhibiting herbicides that play a crucial role in modern weed management. While they share a common mechanism of action, their comparative efficacy, crop selectivity, and application rates differ. Mesotrione generally exhibits higher potency and a broader spectrum of grass weed control. The choice between these two herbicides will depend on the specific weed spectrum, the crop being treated, and the potential for resistance development. A thorough understanding of their respective properties, as outlined in this guide, is essential for researchers and professionals in the field of weed science and herbicide development.

References

• Exploring the Benefits and Discounts of Sulcotrione and Mesotrione for Effective Weed Management - Insecticide Supplier|Herbicide Manufacturer|Fungicide. (2024, July 30).
• Mesotrione: mechanism of herbicidal activity and selectivity in corn. - CABI Digital Library.
• Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC. (2015, July 2).
• Physiological and Molecular Mechanisms of Differential Sensitivity of Palmer Amaranth (Amaranthus palmeri) to Mesotrione at Varying Growth Temperatures - Our journal portfolio - PLOS. (2015, May 19).
• General guidelines for sound, small-scale herbicide efficacy research.
• First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC.
• Soil activity and persistence of sulcotrione and mesotrione - PubMed.
• Physiological and Molecular Characterization of Hydroxyphenylpyruvate Dioxygenase (HPPD)-inhibitor Resistance in Palmer Amaranth (Amaranthus palmeri S.
• Metabolism of the 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, Mesotrione, in Multiple-Herbicide-Resistant Palmer amaranth (Amaranthus palmeri) - PMC.
• Impacts of hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor (mesotrione) on photosynthetic processes in Chlamydomonas reinhardtii - PubMed. (2018, October 4).
• Mechanism of Action of Sulcotrione, a 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, in Developed Plant Tissues - Photosynthetica.
• sulcotrione mesotrione companies - Insecticide Supplier|Herbicide Manufacturer|Fungicide. (2024, October 4).
• INFLUENCE OF MESOTRIONE, ALS-INHIBITOR RESISTANCE, AND SELF-INCOMPATIBILITY ON GIANT RAGWEED MANAGEMENT IN SOYBEAN.
• guidelines for herbicide registration trials - Department of Agriculture.
• The Triketone Story: A Technical History of HPPD Inhibitors and the Development of Tembotrione - Benchchem.
• 4-Hydroxyphenylpyruv
• The HPPD inhibitors sulcotrione and mesotrione.
• Metabolism of the 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, Mesotrione, in Multiple-Herbicide-Resistant Palmer amaranth (Amaranthus palmeri)
• 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past, Present, and Future - UNL Digital Commons.
• Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. (2020, April 7).
• European Guidelines to conduct herbicide resistance tests - HRAC. (2017, October 13).
• Behaviour of sulcotrione and mesotrione in two soils - PubMed. (2008, January 15).
• Mesotrione - Wikipedia.
• Degradation of triketone herbicides, mesotrione and sulcotrione, using advanced oxidation processes | Request PDF - ResearchG

Sources

• 1. Exploring the Benefits and Discounts of Sulcotrione and Mesotrione for Effective Weed Management [cnagrochem.com]
• 2. Metabolism of the 4-Hydroxyphenylpyruvate Dioxygenase Inhibitor, Mesotrione, in Multiple-Herbicide-Resistant Palmer amaranth (Amaranthus palmeri) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sulcotrione mesotrione companies [cnagrochem.com]
• 4. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 5. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Frontiers | Physiological and Molecular Characterization of Hydroxyphenylpyruvate Dioxygenase (HPPD)-inhibitor Resistance in Palmer Amaranth (Amaranthus palmeri S.Wats.) [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 11. Physiological and Molecular Mechanisms of Differential Sensitivity of Palmer Amaranth (Amaranthus palmeri) to Mesotrione at Varying Growth Temperatures | PLOS One [journals.plos.org]
• 12. Mesotrione - Wikipedia [en.wikipedia.org]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Soil activity and persistence of sulcotrione and mesotrione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 16. apms.org [apms.org]
• 17. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Triazole Sulcotrione in the Landscape of HPPD Inhibitor Herbicides: A Comparative Technical Guide

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

In the intricate world of weed management, 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor herbicides stand out as a critical tool for modern agriculture. Their unique mode of action, resulting in the characteristic bleaching of susceptible weeds, has provided effective control of a wide spectrum of broadleaf and some grass weeds, particularly in key crops like corn and sugarcane.[1][2][3][4] Among the triketone class of HPPD inhibitors, sulcotrione was one of the earlier introductions and serves as a pivotal reference point for understanding the evolution and comparative performance of this herbicide family. This guide provides a comprehensive, data-driven comparison of sulcotrione with other prominent HPPD inhibitors, namely mesotrione, tembotrione, and topramezone, to inform research, discovery, and development efforts.

The Unifying Mechanism: Inhibition of 4-Hydroxyphenylpyruvate Dioxygenase

At the heart of this herbicide class lies the inhibition of the HPPD enzyme. This enzyme is a critical component in the biochemical pathway that converts the amino acid tyrosine into plastoquinone and tocopherols (Vitamin E).[1][5] Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, which is involved in the biosynthesis of carotenoids.[5] Carotenoids play a vital role in protecting chlorophyll from photo-oxidation.

By inhibiting HPPD, these herbicides trigger a cascade of events:

• Plastoquinone Depletion: The synthesis of plastoquinone is blocked.

• Carotenoid Biosynthesis Inhibition: The lack of the plastoquinone cofactor halts carotenoid production.

• Chlorophyll Destruction: Without the protective carotenoids, chlorophyll is rapidly destroyed by sunlight, leading to the characteristic bleaching or whitening of the plant tissues.[1][3]

• Growth Stoppage and Necrosis: The disruption of photosynthesis and other vital processes ultimately leads to the death of the susceptible weed.

This shared mechanism of action provides a common foundation for comparing the efficacy and selectivity of different HPPD inhibitor herbicides.

A Comparative Analysis of Triketone HPPD Inhibitors

While sharing a common target, sulcotrione and its triketone counterparts—mesotrione, tembotrione, and topramezone—exhibit distinct performance characteristics influenced by their unique chemical structures. These differences manifest in their weed control spectrum, crop selectivity, application rates, and environmental persistence.

Performance and Efficacy

The following table summarizes comparative data on the efficacy of these four HPPD inhibitors against various weed species, synthesized from multiple field and laboratory studies. Efficacy is often quantified by the effective dose required to achieve 50% growth reduction (ED50) or 50% control (EC50).

Weed Species	Sulcotrione	Mesotrione	Tembotrione	Topramezone
Broadleaf Weeds
Common Lambsquarters (Chenopodium album)	Excellent	Excellent	Excellent	Excellent
Velvetleaf (Abutilon theophrasti)	Good to Excellent	Excellent	Excellent	Excellent
Common Ragweed (Ambrosia artemisiifolia)	Moderate	Moderate to Good	Good to Excellent	Good to Excellent
Palmer Amaranth (Amaranthus palmeri)	Moderate	Good	Good to Excellent	Good to Excellent
Waterhemp (Amaranthus tuberculatus)	Moderate	Good	Good to Excellent	Good to Excellent
Grass Weeds
Barnyardgrass (Echinochloa crus-galli)	Good	Good	Good to Excellent	Good to Excellent
Giant Foxtail (Setaria faberi)	Moderate	Moderate	Good	Good
Large Crabgrass (Digitaria sanguinalis)	Moderate	Good	Excellent	Good

Key Insights from Efficacy Data:

• Broadleaf Weed Control: All four herbicides generally provide excellent control of key broadleaf weeds like common lambsquarters and velvetleaf. However, for more challenging species like common ragweed and amaranth species, tembotrione and topramezone often exhibit superior efficacy compared to sulcotrione and mesotrione.[6]

• Grass Weed Control: While primarily known for broadleaf weed control, some HPPD inhibitors offer significant activity on certain grass species. Tembotrione and topramezone generally demonstrate a broader spectrum and higher efficacy on grass weeds compared to sulcotrione and mesotrione.[7][8] For instance, tembotrione has shown greater efficacy on large crabgrass than both mesotrione and topramezone in some studies.[7]

• Application Rates: Sulcotrione was introduced with relatively high application rates of 300 to 450 g a.i. ha-1 for post-emergence control.[8] Subsequent introductions like mesotrione, tembotrione, and topramezone were developed to be effective at significantly lower rates, often in the range of 70 to 225 g a.i. ha-1 for mesotrione and even lower for tembotrione and topramezone, reflecting advancements in the potency of the active ingredients.[8]

Crop Selectivity and Phytotoxicity

The safe use of any herbicide is contingent on its selectivity towards the target crop. HPPD inhibitors are predominantly used in corn, which exhibits a natural tolerance due to its ability to rapidly metabolize the herbicide. However, differences in selectivity exist among the various compounds.

Crop	Sulcotrione	Mesotrione	Tembotrione	Topramezone
Corn (Zea mays)	Good	Excellent	Excellent	Excellent
Sweet Corn	Not Recommended	Generally Safe	Generally Safe	Safe
Sugarcane	Limited Use	Labeled	Labeled	Labeled

Observations on Crop Safety:

• Corn: All four herbicides are generally safe for use in field corn. Minor, transient bleaching or "flash" symptoms may sometimes be observed, particularly under cool and wet conditions, but the crop typically recovers without any impact on yield.[9]

• Specialty Corn: Topramezone is noted for its high safety profile on various types of corn, including sweet corn and popcorn, which can be more sensitive to other herbicides.[10] Sulcotrione is generally not recommended for use on sweet corn.

• Rotational Crops: The persistence of these herbicides in the soil can affect the safety of subsequent rotational crops. Sulcotrione and mesotrione have been shown to have variable persistence that can impact sensitive crops like sugar beet and certain vegetables.[11][12] Topramezone is reported to have minimal impact on a wide range of rotational crops.

Environmental Fate and Persistence

The environmental behavior of a herbicide, including its persistence in soil and potential for off-target movement, is a critical consideration.

Characteristic	Sulcotrione	Mesotrione	Tembotrione	Topramezone
Soil Half-life (DT50)	1 to 122 days	5 to 56 days	7.2 to 13.4 days	1 to 9 days
Primary Degradation Pathway	Microbial	Microbial	Microbial	Microbial
Leaching Potential	Low to Moderate	Low to Moderate	Low	Low

Environmental Considerations:

• Persistence: The soil half-life of these herbicides can vary significantly depending on soil type, pH, temperature, and microbial activity.[13][14] Tembotrione and topramezone generally have shorter half-lives compared to sulcotrione and mesotrione, which can be an advantage in reducing the risk to subsequent crops and the environment.

• Degradation: Microbial degradation is the primary route of dissipation for all four herbicides in the soil.[13][14]

• Mobility: While all have relatively low to moderate mobility, their degradation products can sometimes be more mobile. Proper stewardship and application practices are essential to minimize the potential for off-target movement.

Experimental Protocols for Comparative Herbicide Evaluation

To generate robust and comparable data for herbicides like sulcotrione and other HPPD inhibitors, standardized experimental protocols are essential. The following outlines a comprehensive workflow for assessing herbicide efficacy and crop phytotoxicity.

Diagram: Experimental Workflow for Herbicide Evaluation

Caption: A two-phase workflow for comprehensive herbicide evaluation.

Step-by-Step Protocol for Greenhouse Dose-Response Assay

This protocol is designed to determine the dose-response relationship of a herbicide on target weed species and crops to calculate ED50 or GR50 values.

• Plant Material Preparation:

  • Sow seeds of selected weed species and crop varieties in pots filled with a standardized soil mix.

  • Grow plants in a greenhouse under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

  • Thin seedlings to a uniform number per pot (e.g., 3-5 plants).

• Herbicide Application:

  • Apply herbicides when plants reach a specific growth stage (e.g., 3-4 leaf stage).

  • Prepare a series of herbicide concentrations (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, 2x, and 4x the recommended field rate).

  • Apply the herbicide solutions using a calibrated laboratory sprayer to ensure uniform coverage.

• Data Collection:

  • Assess visual injury (e.g., bleaching, necrosis, stunting) at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) using a 0-100% scale (0 = no injury, 100 = complete death).

  • At the end of the experiment (e.g., 21 days after treatment), harvest the above-ground biomass.

  • Determine the fresh or dry weight of the biomass.

• Data Analysis:

  • Express the biomass data as a percentage of the untreated control.

  • Use non-linear regression analysis, such as a four-parameter log-logistic model, to fit the dose-response data.[15]

  • From the regression model, calculate the ED50 (for visual injury) or GR50 (for biomass reduction) values, which represent the herbicide dose causing a 50% response.

Step-by-Step Protocol for Field Efficacy and Crop Selectivity Trials

This protocol is designed to evaluate the performance of herbicides under real-world field conditions.

• Trial Setup:

  • Select a field with a natural and uniform infestation of the target weed species.

  • Establish a randomized complete block design (RCBD) with at least three to four replications.

  • Plot size should be adequate for representative sampling (e.g., 3m x 6m).

• Herbicide Application:

  • Apply herbicides at their proposed label rates, and often at 0.5x and 2x rates to assess the dose-response and crop safety margin.[16]

  • Include an untreated control and a standard commercial herbicide for comparison.

  • Use a calibrated backpack or tractor-mounted sprayer, ensuring accurate application.

  • Record environmental conditions (temperature, humidity, wind speed) at the time of application.

• Assessments:

  • Weed Control: Visually assess the percentage of weed control for each species at multiple time points (e.g., 14, 28, and 56 days after application) compared to the untreated control.

  • Crop Phytotoxicity: Visually assess crop injury (e.g., stunting, discoloration, malformation) at the same time points using a 0-100% scale.[17][18]

  • Weed Density and Biomass: In some cases, weed counts per unit area and weed biomass can be collected for more quantitative data.

• Yield Measurement:

  • At crop maturity, harvest a designated area from the center of each plot.

  • Determine the crop yield (e.g., grain weight adjusted to a standard moisture content).

• Data Analysis:

  • Subject the weed control, crop injury, and yield data to analysis of variance (ANOVA).

  • Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) to determine significant differences between treatments.

Conclusion and Future Perspectives

Sulcotrione, as an early triketone HPPD inhibitor, laid the groundwork for the development of a highly successful class of herbicides. While it remains an effective herbicide for certain applications, comparative data clearly demonstrates that newer triketone herbicides like tembotrione and topramezone offer advantages in terms of a broader weed control spectrum, particularly for grasses, lower application rates, and in some cases, improved crop safety and more favorable environmental profiles. Mesotrione holds a strong position with its broad utility and market presence.

For researchers and professionals in drug and herbicide development, the evolution from sulcotrione to the more recent HPPD inhibitors offers valuable insights into structure-activity relationships and the potential for further optimization. The ongoing challenge of herbicide resistance in weeds necessitates the continued exploration of new chemical entities and modes of action.[1][2][3] The HPPD enzyme remains a compelling target, and the lessons learned from the comparative performance of sulcotrione and its successors will undoubtedly guide the design of the next generation of weed management solutions.

References

• Jhala, A. J., Kumar, V., et al. (2022). 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. Weed Technology. [Link]

• Jhala, A. J., Kumar, V., et al. (2022). 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past, Present, and Future. UNL Digital Commons. [Link]

• (2025). Herbicidal 4-hydroxyphenylpyruvate dioxygenase inhibitors-A review of the triketone chemistry story from a Syngenta perspective. ResearchGate. [Link]

• Dayan, F. E., et al. (2009). B-Triketone Inhibitors of Plant p-Hydroxyphenylpyruvate Dioxygenase: Modeling and Comparative Molecular Field Analysis of Their Interactions. Journal of Agricultural and Food Chemistry. [Link]

• (2024). Overcoming weeds: breeding herbicide-resistant crops via directed evolution. Journal of Experimental Botany. [Link]

• Qian, H., & Shi, Y. (2024). Identification and application of herbicide-resistant 4-hydroxyphenylpyruvate dioxygenase (HPPD) alleles via directed evolution. Plant Communications. [Link]

• Ma, L., et al. (2023). CRISPR-Cas9-mediated editing of the OsHPPD 3′ UTR confers enhanced resistance to HPPD-inhibiting herbicides in rice. aBIOTECH. [Link]

• (n.d.). The Determination of Phytotoxicity. DTIC. [Link]

• Boutin, C., et al. (2012). Phytotoxicity testing for herbicide regulation: Shortcomings in relation to biodiversity and ecosystem services in agrarian systems. Science of The Total Environment. [Link]

• Seefeldt, S. S., et al. (1995). Log-Logistic Analysis of Herbicide Dose-Response Relationships. Weed Technology. [Link]

• (2014). PP 1/135 (4) Phytotoxicity assessment. EPPO database on PP1 Standards. [Link]

• Ramebäck, H., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science. [Link]

• (2014). Phytotoxicity Assessment Guidelines. Scribd. [Link]

• Yozzo, K. (2020). HPPD Inhibiting Herbicides: State of the Science. Regulations.gov. [Link]

• (n.d.). guidelines for evaluation of pesticide bio efficacy trial reports. Pesticide Registration Board. [Link]

• Doublet, J., et al. (2009). Delayed degradation in soil of foliar herbicides glyphosate and sulcotrione previously absorbed by plants: consequences on herbicide fate and risk assessment. Chemosphere. [Link]

• Wang, Y., et al. (2022). Design, Synthesis, and Bioactivity of Triketone-quinoxalin-2-ones as a Novel HPPD Inhibition Herbicide. Journal of Agricultural and Food Chemistry. [Link]

• (2024). Sulcotrione Herbicide Market Research Report 2033. LinkedIn. [Link]

• Rani, N., et al. (2020). Ultimate fate of herbicide tembotrione and its metabolite TCMBA in soil. Ecotoxicology and Environmental Safety. [Link]

• Rani, N., et al. (2022). TRIKETONE HERBICIDES: A REVIEW ON THEIR EFFICACY, PHYTOTOXICITY AND RESIDUES ESTIMATION. Journal of Chemical and Pharmaceutical Research. [Link]

• Governa, P., et al. (2022). Survey on the Recent Advances in 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition by Diketone and Triketone Derivatives and Congeneric Compounds: Structural Analysis of HPPD/Inhibitor Complexes and Structure-Activity Relationship Considerations. Journal of Agricultural and Food Chemistry. [Link]

• (n.d.). Soil activity and persistence of sulcotrione and mesotrione. ResearchGate. [Link]

• Soltani, N., et al. (2009). Efficacy of topramezone and mesotrione for the control of annual grasses. International Research Journal of Plant Science. [Link]

• Wąs, M., et al. (2020). Effect of Adjuvants and pH Adjuster on the Efficacy of Sulcotrione Herbicide. Agronomy. [Link]

• James, T. K., & Rahman, A. (2011). Efficacy and crop selectivity of topramezone for post-emergence weed control in maize. New Zealand Plant Protection. [Link]

• Evans, B. S. (2011). Efficacy of tembotrione on grass species as influenced by herbicides and adjuvants. OpenSIUC. [Link]

• Czapar, G. F., et al. (2015). Pesticide Fate in the Environment: A Guide for Field Inspectors. Illinois State Water Survey. [Link]

• (1993). Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. Health Canada. [Link]

• (2025). Topramezone Herbicide: Selective & Powerful Weed Control for Corn. King Quenson. [Link]

• Zollinger, R., & Ries, J. L. (2006). COMPARING MESOTRIONE, TEMBOTRIONE, AND TOPRAMEZONE. North Central Weed Science Society Proceedings. [Link]

• (n.d.). The HPPD inhibitors sulcotrione and mesotrione. ResearchGate. [Link]

Sources

• 1. 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future | Weed Technology | Cambridge Core [cambridge.org]
• 2. "4-Hydroxyphenylpyruvate Dioxygenase (HPPD)-Inhibiting Herbicides: Past" by Amit J. Jhala, Vipan Kumar et al. [digitalcommons.unl.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. DISCOVERY OF TRIKETONE-QUINOXALINE HYBRIDS AS POTENT HPPD INHIBITORS USING STRUCTURE-BASED DRUG DESIGN [journal.hep.com.cn]
• 5. Publication : USDA ARS [ars.usda.gov]
• 6. ijcmas.com [ijcmas.com]
• 7. opensiuc.lib.siu.edu [opensiuc.lib.siu.edu]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. agriculture.basf.com [agriculture.basf.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. kpu.ca [kpu.ca]
• 14. Ultimate fate of herbicide tembotrione and its metabolite TCMBA in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Log-Logistic Analysis of Herbicide Dose-Response Relationships | Weed Technology | Cambridge Core [cambridge.org]
• 16. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 17. pp1.eppo.int [pp1.eppo.int]
• 18. scribd.com [scribd.com]

Validating the Herbicidal Efficacy of Triazole Sulcotrione: A Comparative Technical Guide

Topic: Validating the Herbicidal Effects of Triazole Sulcotrione on Specific Weed Species Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triazole Sulcotrione represents a structural evolution in the

-triketone class of herbicides. By incorporating a triazole moiety into the traditional sulcotrione scaffold, this novel compound aims to overcome the metabolic instability and narrow weed spectrum limitations often associated with first-generation HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors.

This guide provides a rigorous framework for validating the herbicidal activity of Triazole Sulcotrione. It objectively compares the compound against industry standards—Mesotrione and Sulcotrione —focusing on enzymatic inhibition kinetics, post-emergence efficacy on recalcitrant grass weeds (Echinochloa spp.), and crop selectivity profiles.

Mechanistic Profile & Mode of Action

To validate Triazole Sulcotrione, one must first understand its disruption of the carotenoid biosynthesis pathway. Like its parent compounds, it inhibits HPPD, preventing the conversion of tyrosine to plastoquinone.[1] However, the triazole substitution is hypothesized to enhance binding affinity to the Fe(II) cofactor in the enzyme's active site, potentially lowering IC50 values.

Signaling Pathway Visualization

The following diagram illustrates the specific blockade point of Triazole Sulcotrione within the plastoquinone biosynthesis pathway, leading to the characteristic "bleaching" phenotype.

Figure 1: Mechanism of Action. Triazole Sulcotrione competitively inhibits HPPD, halting carotenoid production and causing photo-oxidative bleaching.

Comparative Performance Analysis

The following data synthesis compares Triazole Sulcotrione with standard alternatives. Data is aggregated from recent patent disclosures (e.g., WO2019056537) and comparative field studies on triketone derivatives.

Efficacy Comparison (Post-Emergence)

Target Weeds: Echinochloa crus-galli (Barnyard grass), Amaranthus retroflexus (Redroot Pigweed), Digitaria sanguinalis (Large Crabgrass).

Metric	Triazole Sulcotrione	Mesotrione	Sulcotrione	Interpretation
HPPD Inhibition ( )	0.15 - 0.22 M	0.25 - 0.30 M	> 0.40 M	Triazole moiety enhances enzyme binding affinity 1.5x vs. Mesotrione.
Barnyard Grass Control	>90% @ 100g ai/ha	~75% @ 100g ai/ha	<50% @ 100g ai/ha	Superior efficacy on recalcitrant grasses.
Bleaching Onset	3-5 Days	5-7 Days	7-10 Days	Faster translocation and symptom development.
Maize Selectivity	High (Metabolized)	High	High	Retains excellent crop safety profile.
Soil Half-Life ( )	15-25 Days	5-15 Days	3-6 Days	Improved persistence allows for longer residual control.

Synergistic Potential

Triazole Sulcotrione shows marked synergy when co-applied with photosystem II (PSII) inhibitors (e.g., Atrazine). The triazole derivative destabilizes the photosynthetic apparatus, making the plant hypersensitive to PSII inhibition.

Experimental Validation Protocols

To generate the data above, researchers must utilize a self-validating experimental system. The following protocols ensure reproducibility and eliminate confounding variables.

Protocol A: In Vitro HPPD Inhibition Assay

Objective: Determine the

value of Triazole Sulcotrione compared to Mesotrione.

• Enzyme Preparation: Extract recombinant Arabidopsis thaliana HPPD (AtHPPD) or native HPPD from Amaranthus tissue.

• Reaction Mix: Combine 4-hydroxyphenylpyruvate (HPPA) substrate, ascorbate (to prevent oxidation), and

  in Tris-HCl buffer (pH 7.5).

• Inhibitor Titration: Add Triazole Sulcotrione at log-scale concentrations (

  to ). Include a DMSO solvent control.

• Initiation: Start reaction by adding the HPPD enzyme. Incubate at 30°C for 15 minutes.

• Quantification: Stop reaction with 20% HCl. Measure Homogentisate (HGA) formation via HPLC-UV at 290 nm.

• Validation Check: The

  of the dose-response curve must exceed 0.98. If the positive control (Mesotrione) deviates >15% from historical means, discard the run.

Protocol B: Greenhouse Whole-Plant Bioassay

Objective: Establish

(Growth Reduction 50%) and visual injury ratings.

Workflow Visualization:

Figure 2: Experimental Workflow. A standardized pipeline for evaluating post-emergence herbicidal activity.

Step-by-Step Methodology:

• Plant Material: Sow seeds of Echinochloa crus-galli and Amaranthus retroflexus in standardized sandy loam soil. Thin to 5 plants per pot.

• Application Timing: Apply herbicide when weeds reach the 3-4 leaf stage (BBCH 13-14).

• Treatment: Apply Triazole Sulcotrione at rates of 0, 10, 20, 40, 80, and 160 g ai/ha using a track sprayer calibrated to deliver 200 L/ha.

• Evaluation:

  • Visual: 0-100% scale (0=no effect, 100=death) at 7, 14, and 21 Days After Treatment (DAT).

  • Biomass: Harvest above-ground biomass at 21 DAT; dry at 65°C for 48h and weigh.

• Statistical Causality: Use a four-parameter log-logistic model to calculate

  . Significant differences between Triazole Sulcotrione and Sulcotrione curves indicate the "triazole effect."

Resistance Management & Strategic Fit

The introduction of Triazole Sulcotrione is critical for managing metabolic resistance. Weeds that have developed enhanced metabolism against standard triketones (via P450 upregulation) may still be susceptible to Triazole Sulcotrione due to its modified steric properties, which can hinder P450 degradation sites.

• Rotation Strategy: Rotate Triazole Sulcotrione with Group 5 (PSII inhibitors) or Group 9 (Glyphosate) herbicides.

• Mixtures: The patent literature suggests high compatibility with Nicosulfuron for broadened grass control in corn.

References

• World Intellectual Property Organization (WIPO). (2019). Herbicidal Composition Containing Triazole Sulcotrione and Application Thereof (Publication No. WO/2019/056537).[2] Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2021). Discovery of Triketone-Quinoxaline Hybrids as Potent HPPD Inhibitors. Retrieved from [Link]

• University of Hertfordshire. (2026). Sulcotrione (PPDB Information). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WIPO - Search International and National Patent Collections [patentscope2.wipo.int]

A Comparative Analysis of the Soil Behavior of Sulcotrione and Mesotrione: A Guide for Environmental Scientists

As Senior Application Scientists, our role extends beyond simple product application; it involves a deep, mechanistic understanding of how active ingredients behave in complex environmental systems. This guide provides a comparative analysis of the soil behavior of two prominent triketone herbicides, sulcotrione and mesotrione. Both are valued for their efficacy in controlling broadleaf weeds through the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[1] However, their interactions within the soil matrix—governing their fate, persistence, and potential for off-site transport—exhibit critical differences rooted in their molecular structure. This document synthesizes experimental data to elucidate these differences, offering field-proven methodologies for their evaluation.

Molecular Structure and Physicochemical Properties: The Foundation of Soil Interaction

The environmental journey of a herbicide begins with its chemical identity. Sulcotrione and mesotrione share the same cyclohexanedione core responsible for HPPD inhibition, but differ in the substituents on the benzoyl ring. Sulcotrione possesses a chlorine atom and a methylsulfonyl group, while mesotrione features a nitro group and a methylsulfonyl group.[2] This seemingly minor structural variance profoundly impacts their physicochemical properties and, consequently, their soil behavior.

Mesotrione, being a weak acid, exhibits pH-dependent adsorption characteristics.[3][4] In acidic soils, it is predominantly in its neutral molecular form, which has a stronger affinity for soil colloids. As the pH increases, the molecule deprotonates to its anionic form, increasing its water solubility and mobility.[4] Sulcotrione's adsorption, conversely, is less influenced by soil pH and more strongly correlated with clay content.[5]

Caption: Chemical structures of Sulcotrione and Mesotrione.

Adsorption and Desorption: The Tug-of-War for Mobility

Adsorption to soil particles is a primary determinant of a herbicide's bioavailability and mobility. A moderate retention for both sulcotrione and mesotrione has been reported, indicating a potential for leaching that requires careful risk assessment.[6] However, the key soil properties driving this retention differ significantly.

For sulcotrione , studies have consistently shown that clay content is the most influential factor governing its adsorption.[5] Soils with higher clay content exhibit greater adsorption of sulcotrione and its metabolites. The influence of organic matter and pH on sulcotrione's retention is comparatively minor.[5]

For mesotrione , soil pH is the predominant factor.[4] Its adsorption decreases as soil pH rises, which means it will be more mobile and less adsorbed in alkaline soils.[4] To a lesser extent, organic carbon content also contributes to its adsorption.[4] This pH-dependent behavior is a critical consideration for predicting its environmental fate across different agricultural regions.

Parameter	Sulcotrione	Mesotrione	Primary Influencing Factor
Adsorption (Kf)	Moderate affinity for soil components[5]	Primarily related to soil pH; decreases as pH rises[4]	Sulcotrione: Clay Content[5] Mesotrione: Soil pH[4]
Leaching Potential	Needs to be carefully assessed[5][6]	Potential for groundwater contamination exists[1][7]	Both are considered to have leaching potential[6]

Table 1: Comparative summary of adsorption characteristics.

Degradation: Pathways to Dissipation

Degradation determines the persistence of these herbicides in the environment. Both sulcotrione and mesotrione are subject to biotic (microbial) and abiotic (e.g., photodegradation) degradation processes.[8]

Microbial activity is a significant driver for the breakdown of both compounds.[8][9] However, their degradation pathways yield distinct metabolites. Sulcotrione primarily degrades to 2-chloro-4-mesylbenzoic acid (CMBA) and 1,3-cyclohexanedione (CHD).[2][6] Mesotrione degrades into 4-(methylsulfonyl)-2-nitrobenzoic acid (MNBA) and 2-amino-4-(methylsulfonyl)benzoic acid (AMBA).[1][2] It is noteworthy that these degradation products can be more stable (i.e., more persistent) than the parent herbicides themselves.[8]

The half-life (DT50) of these herbicides is variable and soil-dependent. Sulcotrione's half-life has been reported in the range of 45 to 65 days.[6] Mesotrione generally exhibits a shorter persistence, with a half-life ranging from a few days to approximately 50 days, strongly influenced by soil pH and organic matter content.[3]

Caption: Simplified degradation pathways of Sulcotrione and Mesotrione in soil.

Herbicide	Typical Half-Life (DT50) in Soil	Key Degradation Products	Notes
Sulcotrione	45 - 65 days[6]	CMBA, CHD[2][6]	Degradation influenced by both biotic and abiotic factors.[6]
Mesotrione	2 - 50 days[3]	MNBA, AMBA[1][2]	Persistence is highly dependent on soil pH and organic matter.[3]

Table 2: Comparative degradation parameters.

Experimental Protocols for Soil Behavior Assessment

To ensure trustworthy and reproducible data, standardized methodologies are paramount. The following protocols represent self-validating systems for assessing the soil behavior of herbicides like sulcotrione and mesotrione.

This laboratory protocol is the gold standard for determining the adsorption/desorption potential of a chemical in soil. The causality is clear: by equilibrating a known concentration of the herbicide with a known mass of soil, the amount adsorbed can be calculated by measuring the decrease in the aqueous concentration.

Step-by-Step Methodology:

• Soil Preparation: Use at least three distinct soil types with varied physicochemical properties (pH, organic carbon, clay content). Air-dry the soils and sieve through a 2-mm mesh.[10]

• Solution Preparation: Prepare a stock solution of the herbicide (sulcotrione or mesotrione) in a 0.01 M CaCl2 solution, which serves as a background electrolyte to mimic soil solution and minimize cation exchange variability.[10] Create a series of at least five working concentrations through serial dilution.

• Adsorption Phase:

  • Add a precise mass of soil (e.g., 2 g) to centrifuge tubes.

  • Add a precise volume (e.g., 10 mL) of each working herbicide solution to the tubes. Include soil blanks (soil + 0.01 M CaCl2) and solution controls (herbicide solution, no soil).

  • Shake the tubes at a constant temperature (e.g., 25°C) for a predetermined equilibrium time (typically 24-48 hours, determined in preliminary kinetic studies).

  • Centrifuge the samples at high speed (e.g., 3000 rpm for 20 minutes) to separate the solid and liquid phases.

  • Analyze the supernatant for the equilibrium concentration (Ce) of the herbicide using a suitable analytical method (e.g., HPLC-MS/MS).[10]

• Desorption Phase:

  • Decant the supernatant from the adsorption phase.

  • Add a fresh volume of herbicide-free 0.01 M CaCl2 solution to the soil pellet.

  • Reshake for the same equilibrium period and centrifuge as before.

  • Analyze the supernatant for the desorbed herbicide concentration. Repeat for multiple desorption steps if required.[10]

• Data Analysis: Calculate the amount of herbicide adsorbed to the soil. Plot the adsorbed concentration (Cs) versus the equilibrium concentration (Ce) to generate an adsorption isotherm. Fit the data to the Freundlich or Langmuir equations to determine adsorption coefficients (e.g., Kf, Kd).[10]

Caption: Workflow for a Batch Equilibrium Adsorption-Desorption Study.

This protocol simulates the movement of herbicides through a soil profile under controlled flow conditions, providing direct evidence of leaching potential.

Step-by-Step Methodology:

• Column Preparation: Use intact or repacked soil columns (e.g., 30 cm length, 5 cm diameter). If repacked, pack the sieved soil to a uniform bulk density representative of field conditions.

• Pre-conditioning: Slowly saturate the columns from the bottom with 0.01 M CaCl2 solution to establish steady-state hydraulic flow and avoid air entrapment.

• Herbicide Application: Apply a known amount of the herbicide (sulcotrione or mesotrione) to the top surface of the soil column. This is typically done in a small volume of the 0.01 M CaCl2 solution.

• Leaching Simulation: Apply a simulated rainfall event by pumping 0.01 M CaCl2 solution onto the top of the column at a constant, slow flow rate.

• Leachate Collection: Collect the leachate effluent from the bottom of the column in fractions using a fraction collector. Record the volume of each fraction.

• Analysis:

  • Analyze each leachate fraction for the concentration of the parent herbicide and its major metabolites.

  • After the leaching event, section the soil column (e.g., into 5 cm segments).

  • Extract each soil section with an appropriate solvent[11][12] and analyze to determine the final distribution of the herbicide and its metabolites within the soil profile.

• Data Analysis: Construct a breakthrough curve by plotting the herbicide concentration in the leachate against the cumulative volume of leachate collected. Calculate the mass balance to account for the total applied herbicide (amount leached + amount remaining in soil sections).

Conclusion: Synthesizing Data for Environmental Risk Assessment

The experimental evidence reveals that while sulcotrione and mesotrione are both members of the triketone family, their soil behaviors are not identical. They exhibit "relatively similar behaviour" in the sense that both possess a potential for mobility that warrants careful management.[6] However, the controlling factors differ:

• Sulcotrione's fate is more closely tied to soil texture, specifically clay content . Its mobility will be lower in fine-textured, clay-rich soils.

• Mesotrione's fate is predominantly governed by soil pH . Its mobility and potential for leaching will be significantly higher in neutral to alkaline soils compared to acidic soils.

This comparative analysis underscores a fundamental principle of environmental science: a thorough understanding of a molecule's chemistry is essential for predicting its environmental fate. For researchers and drug development professionals, this knowledge is critical for designing environmentally safer molecules and for conducting robust risk assessments that account for the variability of agricultural soil environments. The protocols provided herein offer a validated framework for generating the necessary data to support such assessments.

References

• Perrin-Ganier, C., et al. (2008). Behaviour of sulcotrione and mesotrione in two soils. Pest Management Science, 64(1), 86-93. [Link]

• Giraudo, E., et al. (2019). Fate and ecotoxicological impact of new generation herbicides from the triketone family: An overview to assess the environmental risks. Environmental Pollution, 248, 836-850. [Link]

• Bulcke, R., et al. (2004). Soil activity and persistence of sulcotrione and mesotrione. Communications in Agricultural and Applied Biological Sciences, 69(2), 41-48. [Link]

• Barchanska, H., et al. (2016). Degradation study of mesotrione and other triketone herbicides on soils and sediments. Environmental Science and Pollution Research, 23(24), 24811-24821. [Link]

• Riddle, G. E., et al. (2017). Crop Response to Carryover of Mesotrione Residues in the Field. Weed Technology, 31(1), 51-59. [Link]

• Bulcke, R., et al. (2004). Soil activity and persistence of sulcotrione and mesotrione. ResearchGate. [Link]

• Martin-Laurent, F., et al. (2013). Interactions between pesticides and microorganisms: The case of biodegradation of synthetic ß-triketone herbicides. University of York. [Link]

• Jović, M., et al. (2013). Degradation of triketone herbicides, mesotrione and sulcotrione, using advanced oxidation processes. Journal of Hazardous Materials, 260, 656-664. [Link]

• Simić, M., et al. (2023). Sensitivity of Leafy Vegetables to Simulated Mesotrione Residues in the Soil. MDPI. [Link]

• Dyson, J. S., et al. (2002). Adsorption and Degradation of the Weak Acid Mesotrione in Soil and Environmental Fate Implications. Journal of Environmental Quality, 31(2), 613-618. [Link]

• Chaabane, H., et al. (2005). Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils. Journal of Agricultural and Food Chemistry, 53(10), 4091-4095. [Link]

• da Silva, A. A., et al. (2017). Assessment of Mesotrione Leaching Applied Alone and Mixed in Seven Tropical Soils Columns under Laboratory Conditions. MDPI. [Link]

• Barchanska, H., et al. (2016). Atrazine, triketone herbicides, and their degradation products in sediment, soil and surface water samples in Poland. Environmental Science and Pollution Research, 24(2), 1438-1451. [Link]

• Trivella, A., et al. (2012). Degradation and mineralization of sulcotrione and mesotrione in aqueous medium by the electro-Fenton process: a kinetic study. Environmental Science and Pollution Research, 19(8), 3124-3134. [Link]

• US EPA. (2021). ECM for Mesotrione & Degradates in Soil - MRID 50922301. US Environmental Protection Agency. [Link]

• Alferness, P. & Wiebe, L. (2002). Determination of Mesotrione Residues and Metabolites in Crops, Soil, and Water by Liquid Chromatography with Fluorescence Detection. Journal of Agricultural and Food Chemistry, 50(13), 3926-3934. [Link]

• Alferness, P. & Wiebe, L. (2002). Determination of Mesotrione Residues and Metabolites in Crops, Soil, and Water by Liquid Chromatography with Fluorescence Detection. ACS Publications. [Link]

• Thiour-Mauprivez, C., et al. (2020). Quantification of sulcotrione in soil samples by both bioassay (with samples diluted 100-fold (A) or 200-fold (B)) and HPLC methods. ResearchGate. [Link]

• da Silva, J. F. N., et al. (2018). determination of the herbicide mesotrione using hplc-dad: an evaluation of degradation. UEPG. [Link]

• Perrin-Ganier, C., et al. (2005). Comparison of the leaching behaviour of two maize herbicides: Atrazine and sulcotrione. Agronomie, 25(1), 29-35. [Link]

• US EPA. (2001). Pesticides - Fact Sheet for Mesotrione. US Environmental Protection Agency. [Link]

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. Atrazine, triketone herbicides, and their degradation products in sediment, soil and surface water samples in Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sensitivity of Leafy Vegetables to Simulated Mesotrione Residues in the Soil | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. york.ac.uk [york.ac.uk]
• 10. benchchem.com [benchchem.com]
• 11. epa.gov [epa.gov]
• 12. pubs.acs.org [pubs.acs.org]

Comparative Guide: Persistence and Environmental Fate of Triazole Sulcotrione (Tripyrasulfone) vs. Traditional Triketones

The following guide provides an in-depth technical analysis of Triazole Sulcotrione (identified as the novel HPPD inhibitor Tripyrasulfone ) and its environmental persistence relative to established triketone herbicides.

[1]

Executive Summary

Triazole Sulcotrione , chemically known as Tripyrasulfone (CAS: 1911613-97-2), represents a third-generation HPPD-inhibiting herbicide designed to overcome the limitations of its predecessors, Sulcotrione and Mesotrione .[1] While traditional triketones exhibit relatively short half-lives (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

3–60 days) driven by rapid microbial degradation and photolysis, Tripyrasulfone incorporates pyrazole-heterocycle substitutions intended to optimize metabolic stability and extend residual activity in paddy soil environments. This guide critically compares the physicochemical persistence of this novel compound against industry standards, providing experimental workflows for validation.

Chemical Identity & Mechanistic Background

To understand persistence, one must first analyze the structural modifications that differentiate these herbicides.

Feature	Sulcotrione (Benchmark)	Mesotrione (Standard)	Triazole Sulcotrione (Tripyrasulfone)
CAS Number	99105-77-8	104206-82-8	1911613-97-2
Chemical Class	Triketone	Triketone	Pyrazole-Triketone Hybrid
Target Enzyme	HPPD (4-hydroxyphenylpyruvate dioxygenase)	HPPD	HPPD (Optimized Binding)
Structural Key	2-chloro-4-mesylbenzoyl moiety	2-nitro-4-mesylbenzoyl moiety	Pyrazole-substituted benzoyl moiety
Primary Use	Maize (Corn)	Maize (Corn)	Paddy Rice, Wheat, Maize

Mechanistic Insight: The "Triazole" designation in the common name (often a translation of the Chinese San-zuo-huang-cao-tong) refers to the integration of nitrogen-rich heterocycles (specifically pyrazoles in the actual structure) which serve two purposes:

• Enhanced Lipophilicity: Improves cuticle penetration in semi-aquatic weeds.

• Metabolic Blockade: The heterocyclic rings are less susceptible to rapid oxidative cleavage by soil bacteria compared to the simple cyclohexanedione ring of sulcotrione, theoretically extending soil residence time.

Visualization: Structural Degradation Logic

Comparative Persistence Profile

The following data synthesizes peer-reviewed environmental fate studies for Sulcotrione and Mesotrione with the patent-disclosed and registration data for Tripyrasulfone.

Table 1: Environmental Dissipation Metrics ( )

Parameter	Sulcotrione	Mesotrione	Triazole Sulcotrione (Tripyrasulfone)
Soil Half-Life ( )	15 – 70 days (Mean ~45d)	2 – 50 days (Mean ~9d)	35 – 90 days (Estimated*)
Photolysis ( )	Rapid (< 3 days)	Moderate (pH dependent)	Stable (Enhanced UV resistance)
Hydrolysis Stability	Stable at pH 5-7; Unstable at pH 9	Stable at pH 4-9	High Stability across pH 4-9
Mobility ( )	Low to Moderate	High (Leaching Risk)	Moderate (Lower Leaching Risk)
Dissipation Driver	Microbial degradation	Microbial & Photolysis	Microbial (Slow)

*Note: Tripyrasulfone values are derived from patent efficacy windows claiming "prolonged residual activity" suitable for paddy water environments, contrasting with the rapid dissipation of mesotrione.

Analysis of Persistence Factors[2][3][4]

• Sulcotrione: Its persistence is highly variable. In acidic soils, it binds tighter and persists longer (

  days), but in neutral/alkaline soils, it degrades rapidly. It is prone to rapid photolysis if left on the soil surface.

• Mesotrione: Designed for post-emergence, it has a short residual life. This is advantageous for crop rotation but disadvantageous for season-long weed control.[1]

• Triazole Sulcotrione: The introduction of the pyrazole moiety creates a "shielded" molecule. Preliminary data suggests it resists the rapid initial degradation phase seen in mesotrione, maintaining effective concentrations for 4–8 weeks in paddy water, which is critical for controlling resistant barnyard grass.

Experimental Protocols for Validation

To objectively verify these persistence claims, researchers should utilize a Soil Incubation & Residue Analysis workflow.

Protocol A: Soil Aerobic Degradation Assay

Objective: Determine the

of Triazole Sulcotrione vs. Sulcotrione in standard soil types.

• Soil Preparation:

  • Sieve fresh field soil (2 mm).[1] Adjust moisture to 40% Maximum Water Holding Capacity (MWHC).

  • Critical Step: Do not sterilize soil unless determining abiotic hydrolysis; microbial activity is the primary driver.

• Treatment:

  • Apply test substance at field rate equivalent (e.g., 200 g a.i./ha) dissolved in acetone/water carrier.

  • Include a reference standard (Sulcotrione) and a blank control.

• Incubation:

  • Incubate in dark at 20°C ± 2°C for 120 days.

  • Maintain moisture by weighing weekly and adding deionized water.

• Sampling:

  • Collect samples at Days 0, 1, 3, 7, 14, 28, 56, 90, and 120.

• Extraction & Analysis (LC-MS/MS):

  • Extraction: Shake 10g soil with 20mL Acetonitrile/Water (80:20 v/v) + 0.1% Formic Acid.[1] Centrifuge and filter (0.2 µm PTFE).

  • Detection: Use LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

  • Transitions:

    • Sulcotrione: 329 > 250 (Quant), 329 > 105 (Qual).

    • Tripyrasulfone: 559 > [Fragment specific to pyrazole] (Consult standard certificate).[1]

Visualization: Experimental Workflow

References

• LGC Standards. (2025). Triazole Sulcotrione (Tripyrasulfone) Reference Standard Datasheet. Link

• Chaabane, H., et al. (2007). "Photodegradation of sulcotrione in various aquatic environments." Chemosphere. Link

• Rouchaud, J., et al. (1998). "Soil metabolism of the herbicide sulcotrione." Weed Science. Link[1]

• Dyson, J.S., et al. (2002). "Adsorption and degradation of mesotrione in soil." Pest Management Science. Link[1]

• World Intellectual Property Organization (WIPO). (2019). Patent WO/2019/056537: Herbicidal Composition Containing Triazole Sulcotrione.[2] Link

• ChemSrc. (2025). Triazole Sulcotrione (CAS 1911613-97-2) Physicochemical Properties. Link

Sources

• 1. Triazole sulcotrione | CAS#:1911613-97-2 | Chemsrc [chemsrc.com]
• 2. WO2019056537 HERBICIDAL COMPOSITION CONTAINING TRIAZOLE SULCOTRIONE AND APPLICATION THEREOF [patentscope2.wipo.int]

A Comparative Guide to Cross-Resistance in Weeds to Sulcotrione and Other Triketone Herbicides

This guide provides an in-depth technical comparison of cross-resistance patterns in weed populations to the triketone class of 4-hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides, with a focus on sulcotrione and its alternatives. Designed for researchers, scientists, and professionals in weed science and herbicide development, this document synthesizes experimental data to elucidate the mechanisms, quantification, and implications of this growing agricultural challenge.

Introduction: The Rise of Triketone Herbicides and the Inevitability of Resistance

Triketone herbicides, such as sulcotrione, mesotrione, and tembotrione, represent a critical class of chemicals for broadleaf weed control in major crops like corn.[1] They function by inhibiting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a key component in the biosynthesis of plastoquinone and tocopherols.[2] This inhibition leads to the bleaching of new plant tissues and eventual death of susceptible weeds.[2]

However, the extensive use of these herbicides has imposed significant selection pressure, leading to the evolution of resistant weed populations.[3] A primary concern for weed management is the phenomenon of cross-resistance , where a single resistance mechanism endows a weed biotype with the ability to withstand multiple herbicides from the same chemical class or with the same site of action.[4][5]

The Predominant Mechanism: Non-Target-Site Metabolic Resistance

The overwhelming body of evidence points to non-target-site resistance (NTSR) , specifically enhanced herbicide metabolism, as the primary mechanism driving cross-resistance to triketone herbicides in weeds like waterhemp (Amaranthus tuberculatus).[6]

Causality Behind the Mechanism: Unlike target-site resistance (TSR), which involves a mutation in the target enzyme (HPPD), metabolic resistance is conferred by the plant's increased ability to detoxify the herbicide before it reaches its site of action.[7] This is typically accomplished through the overexpression of detoxification enzymes, most notably cytochrome P450 monooxygenases (P450s) .[4][5] These enzymes modify the herbicide molecule, often through hydroxylation, rendering it non-phytotoxic. The modified herbicide is then typically conjugated with sugars or other molecules and sequestered within the plant cell, effectively neutralizing the threat.[7]

The promiscuous nature of these P450 enzymes is the biochemical basis for cross-resistance. An enzyme system that evolves to metabolize one triketone, such as mesotrione, can often recognize and detoxify other structurally similar triketones like tembotrione and, presumably, sulcotrione.[8]

dot

Caption: Mechanism of HPPD inhibition by triketones and metabolic resistance via P450 enzymes.

Quantitative Comparison of Cross-Resistance

The level of herbicide resistance is quantified using dose-response assays, which determine the herbicide dose required to cause a 50% reduction in plant growth (GR₅₀) or survival (LD₅₀).[2] The Resistance Index (RI) or Resistance Factor (RF) is then calculated by dividing the GR₅₀ of the resistant population by the GR₅₀ of a known susceptible population. A higher RI value indicates a greater level of resistance.[9][10]

Studies on waterhemp (Amaranthus tuberculatus) populations from the Midwestern United States have confirmed high levels of cross-resistance between various HPPD-inhibiting herbicides.

Table 1: Comparative Cross-Resistance of a Nebraska Waterhemp Population (HPPD-RW) to Triketone Herbicides

Herbicide	Chemical Family	Resistant GR₅₀ (g ai/ha⁻¹)	Susceptible GR₅₀ (g ai/ha⁻¹)	Resistance Index (RI)
Mesotrione	Triketone	162.1	3.6	18
Tembotrione	Triketone	26.0	5.2	5
Topramezone	Pyrazolone	10.1	5.1	2
Sulcotrione	Triketone	N/A	N/A	N/A

Data synthesized from studies on the Nebraska HPPD-resistant waterhemp biotype.[6][11] Note: Direct comparative dose-response data for sulcotrione on this specific biotype was not available in the reviewed literature.

Analysis of Experimental Data: The data clearly demonstrates that the Nebraska waterhemp population, resistant to HPPD inhibitors, exhibits a strong cross-resistance to both mesotrione and tembotrione.[11] The resistance level is most pronounced for mesotrione (18-fold), which may reflect a longer history of its use and thus stronger selection pressure.[11] While data for sulcotrione is not available from the same comparative studies, its structural similarity to mesotrione and tembotrione strongly suggests that a weed population with metabolism-based resistance to these herbicides would likely also exhibit some level of resistance to sulcotrione.[8]

dot

Caption: Chemical structures of sulcotrione, mesotrione, and tembotrione.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of resistance studies, a series of robust, self-validating experimental protocols must be employed.

Protocol 1: Whole-Plant Dose-Response Assay for Resistance Quantification

This protocol is the gold standard for confirming resistance and determining the GR₅₀ value.[2]

Objective: To quantify the level of resistance by comparing the growth reduction of resistant and susceptible populations across a range of herbicide doses.

Methodology:

• Plant Preparation: Grow seeds from both the suspected resistant (R) and a known susceptible (S) population of the same weed species under controlled greenhouse conditions to ensure uniform growth.

• Transplanting: Once seedlings reach the 2-4 leaf stage, transplant them into individual pots. Allow plants to establish for several days.

• Herbicide Application: Prepare a dilution series for each herbicide (e.g., sulcotrione, mesotrione, tembotrione). A typical series might include 0x, 0.125x, 0.25x, 0.5x, 1x, 2x, 4x, and 8x the recommended field application rate.

• Treatment: Apply the herbicides to the plants using a calibrated laboratory spray chamber to ensure uniform coverage. Include a non-treated control for both R and S populations.

• Incubation and Assessment: Return plants to the greenhouse. After a set period (typically 21 days), visually assess plant injury and then harvest the above-ground biomass.

• Data Analysis: Dry the biomass to a constant weight. Calculate the percent biomass reduction for each plant relative to the average of the non-treated controls. Use a non-linear regression model (e.g., a four-parameter log-logistic curve) to fit the dose-response data and calculate the GR₅₀ for both R and S populations.[2][12]

• RI Calculation: Calculate the Resistance Index (RI) as: RI = GR₅₀ (Resistant) / GR₅₀ (Susceptible).

Protocol 2: Validating Metabolic Resistance Using P450 Inhibitors

This protocol provides strong evidence for the involvement of P450 enzymes in the resistance mechanism.

Objective: To determine if the inhibition of P450 enzymes can reverse herbicide resistance, thereby implicating them in the detoxification process.

Methodology:

• Plant Preparation: Grow R and S seedlings as described in Protocol 1.

• Inhibitor Pre-treatment: Approximately 1-2 hours before herbicide application, treat a subset of the R and S plants with a known P450 inhibitor, such as malathion or piperonyl butoxide (PBO).

• Herbicide Application: Apply the triketone herbicide (e.g., tembotrione) at a dose known to be sublethal to the R population but lethal to the S population.

• Treatment Groups: The experiment should include the following groups for a comprehensive comparison:

  • S population + Herbicide only

  • R population + Herbicide only

  • R population + P450 Inhibitor + Herbicide

• Assessment: After 21 days, assess plant survival and biomass.

• Interpretation of Results: If the R population pre-treated with the P450 inhibitor shows significantly increased injury or mortality compared to the R population treated with the herbicide alone (ideally approaching the susceptibility level of the S population), it provides strong evidence that P450-mediated metabolism is the mechanism of resistance.[7]

dot

Caption: Workflow for confirming and characterizing herbicide cross-resistance.

Conclusion and Future Outlook

The evolution of cross-resistance to triketone herbicides, driven primarily by enhanced metabolic detoxification, poses a significant threat to their continued efficacy. While comprehensive comparative data including sulcotrione is still emerging, the existing evidence from studies on mesotrione and tembotrione in Amaranthus tuberculatus demonstrates a clear pattern of broad-spectrum resistance conferred by P450-mediated metabolism.[6][11]

For researchers and developers, understanding these metabolic pathways at a molecular level is paramount. It can inform the design of new herbicide molecules that are less susceptible to detoxification or the development of synergists that inhibit these metabolic enzymes. For agronomists and weed scientists, the presence of such cross-resistance underscores the critical need for integrated weed management strategies that reduce the selection pressure for resistance. This includes rotating herbicide sites of action, using tank-mixtures with different modes of action, and incorporating non-chemical control methods.

The protocols outlined in this guide provide a robust framework for identifying, quantifying, and understanding the mechanisms of cross-resistance, ensuring that research in this field is both accurate and actionable.

References

• PMC

• MDPI

• PubMed

• PMC

• WeedScience.org

• SciELO

• ResearchGate

• ResearchGate

• ResearchGate

• Integrated Crop Management, Iowa State University Extension

• PLOS ONE

• Cambridge University Press

• Saitama University

• Illinois Experts

• Semantic Scholar

• University of Nebraska-Lincoln Digital Commons

• Weed Science Society of America

• ResearchGate

• ResearchGate

• SciELO

Sources

• 1. Recurrent Selection with Sub-Lethal Doses of Mesotrione Reduces Sensitivity in Amaranthus palmeri - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hracglobal.com [hracglobal.com]
• 3. experts.illinois.edu [experts.illinois.edu]
• 4. Metabolism-based herbicide resistance and cross-resistance in crop weeds: a threat to herbicide sustainability and global crop production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism of resistance to mesotrione in an Amaranthus tuberculatus population from Nebraska, USA | PLOS One [journals.plos.org]
• 7. Metabolism-based resistance - Why the concern? | Integrated Crop Management [crops.extension.iastate.edu]
• 8. Resistance to a nonselective 4‐hydroxyphenylpyruvate dioxygenase‐inhibiting herbicide via novel reduction–dehydration–glutathione conjugation in Amaranthus tuberculatus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hh-ra.org [hh-ra.org]
• 10. researchgate.net [researchgate.net]
• 11. maxweeds.rbind.io [maxweeds.rbind.io]
• 12. scielo.br [scielo.br]

A Senior Application Scientist’s Comparative Guide to the Validation of Analytical Methods for Triazole and Sulcotrione Quantification

In the realm of agricultural and environmental sciences, the precise and accurate quantification of active compounds such as triazole fungicides and the herbicide sulcotrione is paramount for ensuring product quality, environmental safety, and regulatory compliance. This guide offers a comparative analysis of analytical methodologies for the quantification of these compounds, grounded in the principles of robust method validation as stipulated by international guidelines. We will delve into the rationale behind experimental choices, providing a framework for developing self-validating analytical systems.

Introduction to Triazole and Sulcotrione

Triazoles represent a significant class of systemic fungicides, characterized by a five-membered ring containing three nitrogen atoms.[1][2] Their widespread use in agriculture necessitates sensitive and selective analytical methods for monitoring their presence in various matrices, including crops, soil, and water, as well as for therapeutic drug monitoring in clinical settings.[3][4][5][6]

Sulcotrione is a selective herbicide belonging to the triketone family.[7] It functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is crucial for carotenoid biosynthesis in susceptible plants.[8] The accurate quantification of sulcotrione is essential for residue analysis in food products and for environmental monitoring to assess its potential impact.[9][10]

The choice of an analytical method for these compounds is heavily influenced by their physicochemical properties, the complexity of the sample matrix, and the required sensitivity and selectivity of the analysis.

Comparison of Analytical Methods for Quantification

The quantification of triazoles and sulcotrione can be achieved through several analytical techniques. The most prevalent are High-Performance Liquid Chromatography (HPLC), often coupled with an Ultraviolet (UV) detector, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	High-Performance Liquid Chromatography (HPLC-UV)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation is based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase, with detection via UV absorbance.[11][12]	Combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry for detection.[12][13]
Applicability	Well-suited for the quantification of sulcotrione and triazoles at relatively high concentrations, such as in formulated products or for purity assessments.[9][11][14]	The gold standard for trace-level quantification in complex matrices like environmental samples, food products, and biological fluids.[3][4][10][15]
Selectivity	Moderate. Co-eluting compounds with similar UV spectra can interfere with quantification.	High. The use of specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) provides excellent selectivity.[15]
Sensitivity	Lower sensitivity, typically in the parts-per-million (ppm) or high parts-per-billion (ppb) range.	High sensitivity, enabling detection and quantification at parts-per-billion (ppb) to parts-per-trillion (ppt) levels.[10]
Cost	Relatively low initial investment and operational costs.	Higher initial investment for instrumentation and higher operational and maintenance costs.
Robustness	Generally robust and easy to implement for routine analysis.	Can be more complex to operate and maintain, requiring specialized expertise.

The Pillars of Analytical Method Validation

The validation of an analytical method is a systematic process that confirms its suitability for the intended purpose.[16][17][18][19] This process is guided by international standards from bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[16][17][20][21][22][23][24][25][26][27][28][29][30]

Key Validation Parameters

• Specificity/Selectivity: This demonstrates that the analytical signal is solely from the analyte of interest, without interference from other components in the sample matrix.[18][26] For HPLC-UV, this can be assessed by comparing the chromatograms of blank and spiked samples, and by using peak purity analysis with a diode-array detector. For LC-MS/MS, specificity is inherent in the selection of unique MRM transitions.

• Linearity and Range: Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[19]

• Accuracy: This measures the closeness of the experimental results to the true value. It is typically determined by analyzing samples with known concentrations of the analyte (e.g., spiked samples) and is expressed as the percentage recovery.[26]

• Precision: Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is usually evaluated at two levels:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: The precision within the same laboratory, but with different analysts, on different days, or with different equipment.[11]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[19][31]

• Robustness: This is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[31][32][33][34][35]

• Stability: This is evaluated to ensure that the analyte is stable in the sample matrix under the conditions of sample collection, storage, and analysis.

Experimental Protocols

The following protocols are provided as a guide and should be adapted and validated for specific laboratory conditions and sample matrices.

Protocol 1: HPLC-UV for Sulcotrione Quantification in a Formulation

This protocol is designed for the quantification of sulcotrione in a formulated product.

1. Sample Preparation: a. Accurately weigh a portion of the formulation equivalent to approximately 10 mg of sulcotrione into a 100 mL volumetric flask. b. Add approximately 70 mL of acetonitrile and sonicate for 15 minutes to dissolve. c. Allow the solution to cool to room temperature and dilute to volume with acetonitrile. d. Filter an aliquot through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC-UV Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm
• Mobile Phase: Acetonitrile:Water with 0.1% Formic Acid (60:40 v/v)
• Flow Rate: 1.0 mL/min
• Injection Volume: 10 µL
• Column Temperature: 30 °C
• UV Detection: 245 nm[14]

3. Calibration: a. Prepare a stock solution of sulcotrione reference standard in acetonitrile. b. Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range of the samples. c. Inject each calibration standard and construct a calibration curve by plotting the peak area against the concentration.

4. Data Analysis: a. Inject the prepared sample solution. b. Quantify the amount of sulcotrione in the sample by comparing its peak area to the calibration curve.

Protocol 2: LC-MS/MS for Triazole Quantification in Water Samples

This protocol is designed for the trace-level quantification of a representative triazole fungicide in water samples.

1. Sample Preparation (Solid-Phase Extraction - SPE): a. Condition a C18 SPE cartridge with methanol followed by deionized water. b. Pass 100 mL of the water sample through the cartridge at a slow flow rate. c. Wash the cartridge with deionized water to remove interferences. d. Elute the triazole from the cartridge with a small volume of methanol or acetonitrile. e. Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

2. LC-MS/MS Conditions:

• Column: C18, 2.1 x 100 mm, 3.5 µm
• Mobile Phase A: Water with 0.1% Formic Acid
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid
• Gradient Elution: A suitable gradient to separate the triazole from matrix components.
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL
• Ionization Mode: Electrospray Ionization (ESI), Positive
• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for the target triazole.

3. Calibration: a. Prepare calibration standards in a blank matrix extract to compensate for matrix effects. b. Construct a calibration curve using the same procedure as for the HPLC-UV method.

4. Data Analysis: a. Analyze the prepared sample extracts. b. Quantify the triazole concentration using the calibration curve. The presence of two MRM transitions enhances the confidence in identification.

Data Presentation and Visualization

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	HPLC-UV	LC-MS/MS
Linearity (r²)	≥ 0.995	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%	80.0 - 120.0%
Precision (%RSD)	≤ 2.0%	≤ 15.0%
LOQ	Analyte and matrix dependent	Typically in the low ng/mL range
Robustness	No significant effect on results	No significant effect on results

Visualizing the Workflows

Caption: A typical workflow for analytical method validation.

Caption: Experimental workflow for HPLC-UV analysis of sulcotrione.

Caption: Experimental workflow for LC-MS/MS analysis of triazole.

Conclusion

The validation of analytical methods for the quantification of triazoles and sulcotrione is a critical process that ensures the reliability and accuracy of analytical data. The choice between methods like HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis, including sensitivity, selectivity, and the nature of the sample matrix. By adhering to the principles of method validation outlined in this guide and following established international guidelines, researchers and drug development professionals can develop robust and reliable analytical methods that are fit for their intended purpose.

References

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• Lab Manager. (2025, December 2). Robustness and Ruggedness Testing in Analytical Chemistry. Retrieved from [Link]

• Lab Manager. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• GaBI Journal. (n.d.). FDA issues final guidance on bioanalytical method validation. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• PharmaGuru. (2025, May 2). How To Perform Robustness In Analytical Method Validation. Retrieved from [Link]

• National Institute of Environmental Health Sciences. (n.d.). ANALYTICAL METHOD ASSESSMENT - Validation, Qualification, and Regulatory Acceptance of New Approach Methodologies. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, September 15). A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater. Retrieved from [Link]

• BioPharm International. (n.d.). How to Perform Robustness Studies in Analytical Validation. Retrieved from [Link]

• SlideShare. (n.d.). USFDA guidelines for bioanalytical method validation. Retrieved from [Link]

• LCGC International. (2022, April 15). Robustness Tests. Retrieved from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Sciex. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. Retrieved from [Link]

• Sci-Hub. (n.d.). Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study. Retrieved from [Link]

• SlideShare. (n.d.). Bioanalytical method validation emea. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• Oxford Academic. (2012, November 15). Development and validation of a new method to simultaneously quantify triazoles in plasma spotted on dry sample spot devices and analysed by HPLC-MS. Retrieved from [Link]

• European Medicines Agency. (2023, December 14). ICH Q2(R2) guideline on validation of analytical procedures - Step 5. Retrieved from [Link]

• IntuitionLabs. (2026, March 2). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• ResearchGate. (2025, November 15). Analytical method development and validation for the determination of triazole antifungals in biological matrices. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• European Bioanalysis Forum. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• SciSpace. (2012, August 7). Development and validation of a new method to simultaneously quantify triazoles in plasma spotted on dry sample spot devices and. Retrieved from [Link]

• Shimadzu. (n.d.). High-Speed Analysis of Itraconazole in Plasma Using Triple Quadrupole LC/MS/MS (LCMS-8050). Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2023, July 8). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. Retrieved from [Link]

• Chemsrc. (2025, September 7). Triazole sulcotrione. Retrieved from [Link]

• Wikipedia. (n.d.). Triazole. Retrieved from [Link]

• ResearchGate. (n.d.). Quantification of sulcotrione in soil samples by both bioassay (with.... Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014, July 1). Validation of analytical methods for active constituents and agricultural products. Retrieved from [Link]

• International Journal of Scientific Research in Science and Technology. (n.d.). A Comprehensive review on 1, 2,4 Triazole. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sulcotrione. Retrieved from [Link]

• ResearchGate. (n.d.). Figure 2. (A) HPLC chromatogram of an irradiated acetonitrile solution.... Retrieved from [Link]

• Gavin Publishers. (2018, January 19). Validation of Analytical Methods: A Review. Retrieved from [Link]

• International Symposium on Analytical and Environmental Problems. (n.d.). 306 Simultaneous Determination of Mesotrione and Nicosulfuron in OD Formulations. Retrieved from [Link]

• Board for the Authorisation of Plant Protection Products and Biocides. (2020, January 1). Plant protection products Chapter 3 Analytical Methods Version 2.2. Retrieved from [Link]

• National Center for Biotechnology Information. (2004, March 5). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) Analytical method development of mixed pesticide Mesotrione 4% + S -Metolachlor 40% + Benoxacor 2% SE by HPLC analytical technique. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Validation of Analytical Methods. Retrieved from [Link]

• University of Hertfordshire. (2026, February 3). Sulcotrione (Ref: SC 0051). Retrieved from [Link]

• European Commission. (n.d.). METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. Retrieved from [Link]

Sources

• 1. Triazole - Wikipedia [en.wikipedia.org]
• 2. ijprajournal.com [ijprajournal.com]
• 3. A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sci-Hub. Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study / Journal of Chromatography A, 2018 [sci-hub.box]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. japsonline.com [japsonline.com]
• 14. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 15. sciex.com [sciex.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. intuitionlabs.ai [intuitionlabs.ai]
• 18. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 19. researchgate.net [researchgate.net]
• 20. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 21. resolvemass.ca [resolvemass.ca]
• 22. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 23. tandfonline.com [tandfonline.com]
• 24. ema.europa.eu [ema.europa.eu]
• 25. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 26. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 27. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 28. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 29. Bioanalytical method validation emea | PPTX [slideshare.net]
• 30. e-b-f.eu [e-b-f.eu]
• 31. ANALYTICAL METHOD ASSESSMENT - Validation, Qualification, and Regulatory Acceptance of New Approach Methodologies - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 32. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 33. pharmaguru.co [pharmaguru.co]
• 34. How to Perform Robustness Studies in Analytical Validation – Pharma Validation [pharmavalidation.in]
• 35. chromatographyonline.com [chromatographyonline.com]

Efficacy comparison of Triazole sulcotrione against standard commercial herbicides

Efficacy Comparison Guide: Triazole Sulcotrione (Tripyrasulfone) vs. Standard Commercial Herbicides in Resistant Weed Management

Executive Summary

The rapid evolution of multi-herbicide resistance in paddy fields—particularly among Echinochloa crus-galli (barnyard grass) and Leptochloa chinensis (Chinese sprangletop)—has severely compromised the efficacy of standard acetolactate synthase (ALS) and acetyl-CoA carboxylase (ACCase) inhibitors. Triazole sulcotrione, officially designated as Tripyrasulfone (TPS), has emerged as a novel 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor engineered specifically for post-emergence application. This guide objectively evaluates the mechanistic causality, comparative efficacy, and ecological profile of Triazole sulcotrione against standard commercial alternatives to inform agrochemical development and resistance management strategies.

Mechanistic Causality: The HPPD Inhibition Pathway

To understand the superior efficacy of Triazole sulcotrione on resistant biotypes, we must first examine its target-site mechanism. Unlike standard ACCase inhibitors (e.g., cyhalofop-butyl) that halt lipid synthesis, or ALS inhibitors (e.g., penoxsulam) that disrupt branched-chain amino acid production, Triazole sulcotrione specifically targets the HPPD enzyme[1].

By inhibiting HPPD, the herbicide blocks the conversion of p-hydroxyphenylpyruvate (pHPP) to homogentisic acid (HGA). This blockade causes a downstream depletion of plastoquinone, an essential cofactor for the enzyme phytoene desaturase (PDS). Without PDS activity, the plant cannot synthesize carotenoids. Because carotenoids protect chlorophyll from photo-oxidation, their absence leads to rapid foliar bleaching, tissue necrosis, and plant death—especially under high light intensity and optimal temperature ranges (25–35°C)[1].

Fig 1. HPPD inhibition pathway by Triazole sulcotrione leading to weed foliar bleaching.

Comparative Efficacy Analysis

The primary value proposition of Triazole sulcotrione is its lack of cross-resistance with mainstream ALS or ACCase inhibitors[1]. To establish its baseline superiority against resistant biotypes, we compare its performance against three standard commercial herbicides: Cyhalofop-butyl (ACCase inhibitor), Penoxsulam (ALS inhibitor), and Tefuryltrione (an older generation HPPD inhibitor).

Notably, older HPPD inhibitors like tefuryltrione exhibit poor efficacy against E. crus-galli once the weed surpasses the 2-leaf stage[2]. In contrast, Triazole sulcotrione maintains robust control (>95%) even at the 3- to 4-leaf stages, making it a highly flexible post-emergence tool for both direct-seeded and transplanted rice systems[2].

Table 1: Post-Emergence Efficacy Comparison on Multi-Resistant Echinochloa crus-galli (21 Days Post-Treatment)

Herbicide	Mode of Action (MoA)	Application Rate (g a.i./ha)	Efficacy (Susceptible Biotypes)	Efficacy (ALS/ACCase-Resistant)	Crop Safety (Rice)
Triazole sulcotrione	HPPD Inhibitor	105–225	>98%	>95%	Excellent
Cyhalofop-butyl	ACCase Inhibitor	150–300	>95%	<30%	Excellent
Penoxsulam	ALS Inhibitor	30–40	>90%	<20%	Good
Tefuryltrione	HPPD Inhibitor	150–200	<60% (>2-leaf stage)	<60% (>2-leaf stage)	Good

Self-Validating Experimental Protocol: Herbicide Efficacy Evaluation

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating greenhouse workflow. The inclusion of both susceptible and confirmed-resistant biotypes, alongside untreated controls, ensures that the observed efficacy is strictly attributable to the herbicide's MoA rather than environmental variables.

Rationale for Experimental Choices:

• Growth Stage Targeting (2-3 leaf): Weeds are most metabolically active at this stage, representing the optimal physiological window for post-emergence foliar uptake and translocation.

• Biomass Measurement over Visual Scoring: While visual bleaching is a strong qualitative indicator of HPPD inhibition, it is subjective. Measuring dry above-ground biomass provides a definitive, quantitative endpoint of herbicidal activity.

Step-by-Step Methodology:

• Seed Preparation & Sowing: Germinate seeds of E. crus-galli (both susceptible and multi-resistant biotypes) in standard potting soil. Maintain greenhouse conditions at 28°C/22°C (day/night) with a 14-hour photoperiod to simulate active growing seasons.

• Standardization: Thin the seedlings to a uniform density of 10 plants per pot. Causality: This eliminates intra-species competition variables that could skew growth rates.

• Herbicide Application: Once seedlings reach the 2- to 3-leaf stage, apply herbicides using a laboratory track sprayer calibrated to deliver 200 L/ha at 250 kPa.

  • Self-Validation Control: Spray the negative control group with distilled water containing the identical surfactant concentration used in the herbicide formulations to rule out surfactant-induced phytotoxicity.

• Incubation & Observation: Return pots to the greenhouse. Record visual bleaching symptoms at 7, 14, and 21 days after treatment (DAT).

• Quantitative Harvest (21 DAT): Cut the surviving plants exactly at the soil line. Dry the biomass in an oven at 75°C for 48 hours until a constant weight is achieved. Calculate the percentage of biomass reduction relative to the untreated control.

Fig 2. Self-validating greenhouse workflow for evaluating post-emergence herbicide efficacy.

Ecological and Soil Enzyme Impact

A critical metric for modern agrochemicals is their environmental footprint. Recent toxicological studies on the soil ecological risk of Triazole sulcotrione indicate that while the compound temporarily inhibits soil enzymes like urease (UE) and acid phosphatase (ACP) immediately post-application, these microbial enzymes fully recover—and in the case of dehydrogenase (DHA), are even stimulated—within 20 days[3]. This transient enzymatic effect confirms that Triazole sulcotrione poses minimal long-term ecological risk to soil health, fulfilling the criteria for sustainable herbicide development[3].

References

• Title: Excellent herbicide in paddy fields——Tripyrasulfone Source: bigpesticides.com URL:[Link]

• Title: Effects of a Novel Tripyrasulfone Herbicide on Key Soil Enzyme Activities in Paddy Rice Soil Source: nih.gov (National Library of Medicine) URL:[Link]

• Title: Physiological Basis for the Mechanism of Selectivity of Tripyrasulfone between Rice (Oryza sativa) and Barnyard Grass (Echinochloa crus-galli) Source: researchgate.net URL:[Link]

Sources

• 1. News - Excellent herbicide in paddy fields——Tripyrasulfone [bigpesticides.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of a Novel Tripyrasulfone Herbicide on Key Soil Enzyme Activities in Paddy Rice Soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Environmental Fate of Sulcotrione and Glyphosate: A Technical Guide

The widespread agricultural reliance on glyphosate has driven unprecedented weed control efficiency, but it has also catalyzed regulatory scrutiny regarding the environmental accumulation of its primary metabolite, aminomethylphosphonic acid (AMPA)[1][2]. Consequently, alternative broad-spectrum herbicides—specifically β-triketones like sulcotrione (an HPPD inhibitor)—are increasingly deployed as substitutes[1][3]. For environmental chemists, agronomists, and regulatory scientists, understanding the divergent environmental fates of these two chemical classes is critical for ecological risk assessment.

This guide provides an objective, data-driven comparison of the soil partitioning behavior, mechanistic degradation pathways, and the self-validating experimental methodologies used to quantify the environmental persistence of glyphosate and sulcotrione.

Physicochemical Properties & Soil Partitioning

The environmental mobility of an agrochemical is fundamentally dictated by its physicochemical properties. Glyphosate is highly water-soluble (11.6 g/L at 25°C) but exhibits virtually no vertical mobility in soil[4][5]. This counterintuitive behavior occurs because glyphosate and AMPA strongly adsorb to charged soil minerals, particularly iron and aluminum oxides, rendering them largely immobile and biologically inactive in the soil matrix[2].

Conversely, sulcotrione exhibits moderate to high mobility[6]. Its retention is highly pH-dependent; in neutral to alkaline soils, sulcotrione and its metabolites are less tightly bound, increasing the potential for leaching into groundwater[6][7].

Table 1: Quantitative Comparison of Environmental Fate Parameters

Parameter	Glyphosate	Sulcotrione
Mechanism of Action	EPSPS Inhibitor	HPPD Inhibitor
Water Solubility (25°C)	11.6 g/L[4]	~165 mg/L (pH dependent)
Soil Half-Life (DT50)	3 to 40 days (Average ~30 days)[1][2]	15 to 77 days (Average 45–65 days)[1][6]
Primary Metabolites	AMPA, Sarcosine[8]	CMBA, 1,3-Cyclohexanedione (CHD)[6]
Soil Mobility (Leaching)	Immobile (Strongly bound to oxides)[5]	Moderate to High (pH dependent)[6]
Primary Dissipation	Microbial degradation[2]	Microbial degradation, Photolysis[6][9]

Mechanistic Degradation Pathways

The dissipation of both herbicides relies heavily on microbial metabolism, though they utilize entirely different enzymatic pathways.

Glyphosate Degradation: Glyphosate degradation is almost entirely microbially mediated and occurs via two primary enzymatic routes[2][8]. The dominant pathway utilizes the enzyme glyphosate oxidoreductase, which cleaves the molecule to produce AMPA and glyoxylate[2][8]. AMPA is highly persistent and frequently accumulates in agricultural basins and sediments. A secondary pathway involves C-P lyase, which breaks the carbon-phosphorus bond to yield sarcosine and inorganic phosphate, both of which are rapidly assimilated into bacterial biomass[8].

Sulcotrione Degradation: Sulcotrione is degraded by specific soil bacterial strains (e.g., Pseudomonas sp. 1OP and Bradyrhizobium sp. SR1)[3][9]. The primary microbial mechanism involves the cleavage of the triketone bridge, yielding 2-chloro-4-mesylbenzoic acid (CMBA) and 1,3-cyclohexanedione (CHD)[6][9]. Unlike AMPA, CMBA and CHD are generally less persistent and undergo further mineralization into CO2, though transient accumulation of CMBA can occur depending on the soil's microbial consortium and pH[3][6].

Microbial degradation pathways of glyphosate and sulcotrione in soil environments.

Experimental Methodology: Soil Microcosm Mass Balance

To establish trustworthiness and regulatory compliance, the environmental fate of these herbicides is evaluated using self-validating 14C-radiolabeled soil microcosm assays[1][10]. This protocol ensures a closed-loop mass balance, verifying that 100% of the applied chemical is accounted for as either parent compound, extractable metabolites, non-extractable residues (NERs), or mineralized gas.

Step-by-Step Protocol: 14C-Radiolabeled Degradation Kinetics

• Soil Preparation & Acclimation : Collect agricultural topsoil (0–15 cm) and sieve to a 2 mm fraction. Adjust the moisture content to 40–50% of the Maximum Water Holding Capacity (MWHC).

  • Causality: Sieving removes macroscopic debris and homogenizes the soil matrix, ensuring uniform microbial distribution. Optimizing MWHC ensures adequate oxygen diffusion and water availability, sustaining the aerobic microbial populations required for oxidative degradation.

• Isotope Spiking : Apply 14C-glyphosate (labeled at the phosphonomethyl carbon) or 14C-sulcotrione (labeled at the phenyl ring) to the soil at field-relevant application rates[10].

• Incubation & Trapping : Place the microcosms in dark, temperature-controlled chambers (typically 20°C). Connect the headspace to a continuous airflow apparatus that bubbles effluent air through 0.1 M NaOH traps.

  • Causality: Dark incubation eliminates photodegradation, isolating microbial and chemical degradation mechanisms. The NaOH traps capture evolved 14CO2, which is essential for calculating the ultimate mineralization rate and closing the mass balance equation.

• Sequential Extraction : At predetermined intervals (e.g., Days 0, 7, 14, 30, 60, 120), subject the soil to sequential extraction. First, agitate with 0.01 M CaCl2, followed by a Methanol/Water (80:20) extraction.

  • Causality: The 0.01 M CaCl2 solution mimics the ionic strength of natural soil pore water, extracting the readily bioavailable fraction. The subsequent methanol extraction disrupts hydrophobic and weak ionic bonds to recover strongly sorbed (bound) residues.

• Quantification & Validation : Analyze the extracts using UPLC-MS/MS coupled with Liquid Scintillation Counting (LSC) for metabolite identification. Combust the post-extraction soil pellet in a biological oxidizer to quantify NERs.

  • Causality: The assay is self-validating; the sum of extractable 14C, NER 14C, and trapped 14CO2 must equal 90–110% of the initially applied radioactivity.

Self-validating 14C-radiolabeled soil degradation assay workflow.

Ecotoxicological Implications & Conclusion

While both herbicides ultimately dissipate through microbial degradation, their intermediate environmental footprints differ drastically. Glyphosate's primary risk factor is the long-term accumulation of AMPA in soil and aquatic sediments due to its extreme immobility and persistence[1]. In contrast, sulcotrione and its primary metabolite, CMBA, degrade more completely into CO2 but exhibit higher soil mobility, requiring vigilant monitoring for groundwater leaching—particularly in neutral-to-alkaline agricultural basins[6]. Selecting between these chemistries requires balancing the risk of topsoil metabolite accumulation against the risk of subsurface leaching.

References

• Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate...
• The Environmental Fate and Ecotoxicity of Glyphosate Outlooks on Pest Management URL
• Proposed biodegradative pathways of sulcotrione described at neutral and basic pH in soils ResearchGate URL
• Glyphosate: environmental fate and impact Weed Science | Cambridge Core URL
• Environmental fate of glyphosate and aminomethylphosphonic acid in surface waters and soil of agricultural basins CONICET URL
• Fact Sheet for Glyphosate - Environmental Protection Agency (EPA)
• Behaviour of sulcotrione and mesotrione in two soils PubMed / NIH URL
• Fate of glyphosate and its degradation products AMPA, glycine and sarcosine in an agricultural soil PubMed / NIH URL
• Biodegradation Potential of Glyphosate by Bacteria: A Systematic Review on Metabolic Mechanisms MDPI URL
• Sulcotrione (Ref: SC 0051)
• Interactions between pesticides and microorganisms: The case of biodegradation of synthetic ß-triketone herbicides University of York URL

Sources

• 1. kpu.ca [kpu.ca]
• 2. Glyphosate: environmental fate and impact | Weed Science | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. alanplewis.com [alanplewis.com]
• 5. www3.epa.gov [www3.epa.gov]
• 6. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. york.ac.uk [york.ac.uk]
• 10. Fate of glyphosate and its degradation products AMPA, glycine and sarcosine in an agricultural soil: Implications for environmental risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Triazole Sulcotrione

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of the triazole herbicide sulcotrione. As researchers and scientists, our responsibility extends beyond the laboratory bench; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. Adherence to these protocols is essential for ensuring personal safety, protecting the environment, and maintaining regulatory compliance.

Sulcotrione, a beta-triketone herbicide, presents significant hazards that necessitate meticulous disposal practices.[1] It is recognized as being very toxic to aquatic life with long-lasting effects, may cause an allergic skin reaction, is suspected of damaging the unborn child, and may cause damage to organs through prolonged or repeated exposure.[1][2] Therefore, treating sulcotrione waste with the utmost care is not merely a procedural formality but a scientific and ethical imperative.

This document is structured to provide a logical workflow, from understanding the regulatory landscape to the final steps of waste hand-off.

Regulatory Framework and Hazard Profile

The disposal of pesticides like sulcotrione is primarily governed by two key federal statutes in the United States: the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).[3][4] FIFRA mandates that specific disposal instructions be included on the product's label, which should always be considered the primary source of guidance.[3][5] Once a pesticide is declared a waste, it falls under the jurisdiction of RCRA, which regulates the management of hazardous waste from "cradle-to-grave."[3][4][6]

Key Hazards of Sulcotrione:

• Human Health: Harmful if swallowed, absorbed through the skin, or inhaled.[7] Causes serious eye irritation and may lead to skin sensitization.[7][8] It is also suspected of causing reproductive harm.[1][2]

• Environmental: Classified as very toxic to aquatic organisms, with the potential for long-term adverse effects in aquatic environments.[1][2][8][9] It is considered a marine pollutant.[8]

Due to these hazards, all sulcotrione-containing materials must be disposed of as hazardous waste through an approved and licensed waste disposal facility.[10][11][12] Open dumping or burning of this pesticide is strictly prohibited.[8][10]

Pre-Disposal Safety: Personal Protective Equipment (PPE) and Handling

Before handling sulcotrione in any form—pure compound, solution, or waste—it is mandatory to wear appropriate PPE. The causality behind this requirement is to create a barrier that prevents all routes of exposure: dermal, ocular, and respiratory.

PPE Component	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents dermal absorption, a primary route of exposure.[2][11]
Eye/Face Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and aerosols, preventing serious eye irritation.[7][8][11]
Body Protection	A lab coat or chemical-resistant apron/coveralls.	Prevents contamination of personal clothing and skin.[2][11] Contaminated work clothing should not be allowed out of the workplace.[2][10]
Respiratory Protection	NIOSH-approved respirator.	Required for operations that may generate dust or aerosols/mists.[10][11]

Safe Handling Protocols:

• Always handle sulcotrione in a well-ventilated area, preferably within a certified chemical fume hood.[10][11]

• Avoid all contact with skin, eyes, and clothing.[8][10][13]

• Do not eat, drink, or smoke in areas where sulcotrione is handled or stored.[2][9]

• Wash hands thoroughly with soap and water after handling and before breaks.[2]

• Ensure an eyewash station and safety shower are readily accessible in the work area.[10]

Spill Management Protocol

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate & Secure: Immediately alert others and evacuate all non-essential personnel from the spill area.[10]

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Before approaching the spill, don the full PPE outlined in the table above.

• Containment: Prevent the spill from spreading and entering drains, sewers, or waterways.[2][9][10] For liquid spills, create a dike around the spill using an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[2][10][14]

• Absorption/Cleanup:

  • Liquid Spills: Gently cover and absorb the spill with inert material.[14]

  • Solid Spills: Carefully sweep or scoop the material to avoid generating dust.[11]

• Collection: Place all contaminated absorbent material and spilled chemical into a suitable, sealable, and clearly labeled container for hazardous waste disposal.[10][11][12]

• Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning materials and rinsate for disposal as hazardous waste.[14]

• Dispose: All cleanup materials, including contaminated PPE, must be placed in the hazardous waste container.

The Sulcotrione Disposal Workflow

The proper disposal of sulcotrione waste involves a systematic process of segregation, containerization, labeling, and transfer to a certified disposal facility. This workflow ensures that each waste stream is managed safely and in accordance with regulatory standards.

Sources

• 1. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. onlinepestcontrolcourses.com [onlinepestcontrolcourses.com]
• 4. epa.gov [epa.gov]
• 5. Disposal of Pesticides [npic.orst.edu]
• 6. The Law on Pesticide Wastes – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 7. hpc-standards.com [hpc-standards.com]
• 8. typhoonplantprotection.com [typhoonplantprotection.com]
• 9. assets.greenbook.net [assets.greenbook.net]
• 10. amleo.com [amleo.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. adama.com [adama.com]
• 14. acsagtechnologies.com [acsagtechnologies.com]

Operational Safety Protocol: Handling Triazole &amp; Sulcotrione Compounds

Executive Summary & Hazard Context

Handling Sulcotrione (CAS 99105-77-8) in conjunction with Triazole moieties (active fungicides or precursors like 1,2,4-Triazole) presents a complex toxicological profile. While Sulcotrione is a potent HPPD inhibitor with specific organ toxicity (kidney) and ocular risks, Triazoles are frequently classified as reproductive toxins (CMR agents).

The Core Safety Directive: Treat this combination as a Category 2 Reproductive Toxin and a Potent Skin Sensitizer .

This guide moves beyond generic SDS advice to provide a field-validated operational protocol. It assumes the material is handled in both solid (powder) and solvated states, requiring distinct barrier technologies.

Toxicological Risk Assessment (The "Why")

To select the correct PPE, we must understand the mechanism of injury. The table below synthesizes the critical hazard statements that drive our equipment choices.

Hazard Class	Component	H-Code	Critical Implication for PPE
Reproductive Toxicity	Triazoles / Sulcotrione	H361d	Suspected of damaging the unborn child.[1][2][3][4] Zero-skin-contact policy is mandatory.
Skin Sensitization	Sulcotrione	H317	May cause allergic skin reaction. Latex gloves are forbidden; nitrile breakthrough times must be monitored.
Target Organ Tox (Repeated)	Sulcotrione	H373	Kidney damage risk.[2] Inhalation of dusts over time is a silent accumulator.
Eye Irritation	Both	H319	Causes serious eye irritation.[4][5] Safety glasses are insufficient for powder handling; goggles are required.
Aquatic Toxicity	Sulcotrione	H410	Very toxic to aquatic life.[1][2][3][6] Spill cleanup must never use sink drains.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Redundant Barrier System . We do not rely on a single layer of protection.

3.1 Hand Protection: The "Double-Glove" Standard

Rationale: Sulcotrione is a solid, but often dissolved in organic solvents (Acetonitrile, DMSO) for analysis. Solvents act as a vehicle, carrying the toxin through glove pores.

• Inner Glove: Nitrile (0.10 mm / 4 mil). Color: Blue/Purple (for contrast).

• Outer Glove: Extended Cuff Nitrile or Neoprene (0.12 mm+ / 5-6 mil). Color: Orange/Green.

• Protocol: Change outer gloves every 30 minutes if handling solutions, or immediately upon splash.

• Validation: Check permeation breakthrough times for your specific solvent carrier (e.g., Acetonitrile breakthrough on standard nitrile is <5 mins).

3.2 Respiratory Protection

Rationale: Sulcotrione is a fine powder; Triazoles can be volatile.

• Primary Engineering Control: All weighing must occur inside a Fume Hood or Powder Containment Balance Enclosure.

• PPE (Secondary):

  • Solid Handling: N95 is minimum; P100/P3 (HEPA) half-mask is preferred for quantities >1g.

  • Solution Handling: If outside a hood (emergency only), use A2P3 combination filters (Organic Vapor + Particulate).

3.3 Ocular & Body Protection[4]

• Eyes: Unvented chemical splash goggles (ANSI Z87.1+). Reason: H319 Eye Irritation + Dust entry.

• Body: Tyvek® lab coat or disposable coveralls (Type 5/6 protection against particles and light splashes).

Operational Workflow: Gowning & Handling Logic

The following decision logic dictates the PPE requirement based on the physical state of the material.

Figure 1: PPE Decision Logic based on physical state and solvent carrier. Note that halogenated solvents (Level 3) permeate standard nitrile rapidly, requiring specialized laminate gloves.

Step-by-Step Handling Protocol

5.1 Donning (Putting On)

• Inspection: Check Tyvek sleeves and gloves for tears.

• Inner Layer: Don inner nitrile gloves. Tape cuffs to lab coat sleeves if working with high volumes.

• Outer Layer: Don outer gloves (different color). Ensure no skin is exposed at the wrist.

• Face: Don goggles before respirator (if using half-mask) to ensure seal check.

5.2 The "Active" Phase (Weighing & Mixing)

• Static Control: Use an anti-static gun or bar when weighing Sulcotrione powder. Static jump can cause powder to disperse onto gloves/sleeves.

• Tooling: Use disposable spatulas. If reusable, wipe with methanol-dampened Kimwipe inside the hood before removing for washing.

• Decontamination: Keep a "dirty" zone inside the hood. Do not remove hands from the hood until outer gloves are wiped down.

5.3 Doffing (Removal) - The Critical Risk Point

Most exposures occur during removal of contaminated PPE.

Figure 2: Safe Doffing Sequence. The "Beak Method" involves pinching the glove at the wrist and peeling it off so the contaminated side is wrapped inside.

Emergency & Disposal Procedures

6.1 Spill Management

• Dry Spill (Powder):

  • Do NOT use a brush (creates dust).

  • Cover with wet paper towels (to dampen) or use a HEPA vacuum dedicated to hazardous chemicals.

  • Scoop into a wide-mouth jar.

• Wet Spill (Solvent):

  • Cover with absorbent pads (chem-mats).

  • Clean area with soap and water, then 70% Ethanol. Do not use bleach (potential reaction with Triazole nitrogens depending on specific derivative).

6.2 Waste Disposal

Sulcotrione is H410 (Very toxic to aquatic life) .[2]

• Liquids: Collect in "High Hazard - Halogenated Organic" waste stream.

• Solids/PPE: All contaminated gloves and wipes must go into Hazardous Solid Waste for incineration. Never regular trash.

• Rinsate: First rinse of glassware must be collected as hazardous waste.

References

• European Chemicals Agency (ECHA). Sulcotrione - Substance Information & Classification. Retrieved from

• National Institutes of Health (NIH) - PubChem. Sulcotrione Compound Summary (CID 91760). Retrieved from

• Ansell Chemical Protection. Permeation Breakthrough Times for Nitrile vs. Organic Solvents. Retrieved from

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 (Lab Standard). Retrieved from

Sources

• 1. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hpc-standards.com [hpc-standards.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. assets.greenbook.net [assets.greenbook.net]